Demethylsonchifolin

Core Science & Biosynthesis

Demethylsonchifolin CAS number and molecular weight

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, biological activities, and potential mechanisms of action of Demethylsonchifolin, a sesquiterpenoid lactone of interest in pharmacological research.

Core Chemical and Physical Data

Demethylsonchifolin is a natural product belonging to the sesquiterpenoid class. Its fundamental properties are summarized below for easy reference.

Property	Value
CAS Number	956384-55-7
Molecular Formula	C₁₄H₁₈O₃
Molecular Weight	234.29 g/mol

Biological Activity and Mechanism of Action

While specific quantitative data for the biological activity of Demethylsonchifolin is not extensively documented in publicly available literature, sesquiterpenoid lactones as a class are known to exhibit a wide range of pharmacological effects. The biological activities of this class of compounds are often attributed to the presence of an α,β-unsaturated γ-lactone moiety, which can react with nucleophilic groups in biological macromolecules, such as proteins and DNA.

The primary proposed mechanism of action for many sesquiterpenoid lactones involves the modulation of inflammatory signaling pathways. A key target is the transcription factor Nuclear Factor-kappa B (NF-κB), a central regulator of the inflammatory response.

Putative Signaling Pathway of Demethylsonchifolin

The following diagram illustrates the hypothesized mechanism by which Demethylsonchifolin may inhibit the NF-κB signaling pathway. This is a generalized pathway for inhibitory sesquiterpenoid lactones and requires specific experimental validation for Demethylsonchifolin.

Caption: Hypothesized NF-κB signaling pathway inhibition.

Experimental Protocols

To investigate the biological activity of Demethylsonchifolin, researchers can adapt established protocols for studying sesquiterpenoid lactones. Below are outlines for key experiments.

In Vitro Cytotoxicity Assay

This protocol is designed to determine the cytotoxic effects of Demethylsonchifolin on a cancer cell line.

a. Cell Culture:

• A suitable cancer cell line (e.g., HeLa, A549) is cultured in appropriate media supplemented with fetal bovine serum and antibiotics.

• Cells are maintained in a humidified incubator at 37°C with 5% CO₂.

b. Assay Procedure:

• Cells are seeded in 96-well plates at a density of 5,000-10,000 cells per well and allowed to adhere overnight.

• Demethylsonchifolin is dissolved in a suitable solvent (e.g., DMSO) to prepare a stock solution.

• A series of dilutions of the compound are prepared in the cell culture medium.

• The old medium is removed from the cells, and the medium containing different concentrations of Demethylsonchifolin is added. A vehicle control (medium with DMSO) is also included.

• The plates are incubated for a defined period (e.g., 24, 48, or 72 hours).

c. Cell Viability Measurement:

• Cell viability is assessed using a colorimetric assay such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or SRB (Sulphorhodamine B) assay.

• The absorbance is measured using a microplate reader.

• The percentage of cell viability is calculated relative to the vehicle control.

• The IC₅₀ (half-maximal inhibitory concentration) value is determined by plotting cell viability against the log of the compound concentration.

NF-κB Reporter Assay

This assay is used to investigate the inhibitory effect of Demethylsonchifolin on the NF-κB signaling pathway.

a. Cell Line:

• A cell line stably transfected with an NF-κB-driven reporter gene (e.g., luciferase or secreted alkaline phosphatase) is used.

b. Assay Procedure:

• Cells are seeded in 96-well plates.

• After cell attachment, they are pre-treated with various concentrations of Demethylsonchifolin for a specific duration.

• NF-κB activation is induced by adding a stimulant such as Tumor Necrosis Factor-alpha (TNF-α) or Lipopolysaccharide (LPS).

• The cells are incubated for a further period to allow for reporter gene expression.

c. Reporter Gene Measurement:

• The level of reporter gene expression is quantified. For a luciferase reporter, a luciferase substrate is added, and the resulting luminescence is measured using a luminometer.

• The inhibitory effect of Demethylsonchifolin is determined by comparing the reporter activity in treated cells to that in stimulated, untreated cells.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for screening and characterizing the anti-inflammatory activity of a compound like Demethylsonchifolin.

Demethylsonchifolin: A Technical Guide to its Natural Sources and Isolation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Demethylsonchifolin is a sesquiterpene lactone, a class of naturally occurring compounds known for their diverse and potent biological activities. This technical guide provides a comprehensive overview of the known natural sources of Demethylsonchifolin, detailed methodologies for its isolation and purification, and an exploration of its potential biological significance. The information presented herein is intended to serve as a valuable resource for researchers and professionals engaged in natural product chemistry, pharmacology, and drug discovery.

Natural Sources of Demethylsonchifolin

The primary documented natural source of Demethylsonchifolin is the semi-aquatic herbaceous plant Enhydra fluctuans Lour. (family Asteraceae). This plant is traditionally used in various cultures for its medicinal properties. The presence of Demethylsonchifolin in Enhydra fluctuans has been confirmed through phytochemical analysis.

Table 1: Natural Source of Demethylsonchifolin

Plant Species	Family	Plant Part(s) Containing the Compound
Enhydra fluctuans Lour.	Asteraceae	Aerial parts (leaves and stems)

Isolation and Purification of Demethylsonchifolin

A specific, detailed experimental protocol for the isolation of Demethylsonchifolin from Enhydra fluctuans is not extensively documented in publicly available literature. However, based on general methods for the isolation of sesquiterpene lactones from plants of the Asteraceae family, a standard protocol can be outlined. It is important to note that optimization of this protocol for Demethylsonchifolin specifically may be required.

General Experimental Protocol for Isolation

The isolation of Demethylsonchifolin from Enhydra fluctuans typically involves extraction, partitioning, and chromatographic separation.

2.1.1. Plant Material Collection and Preparation

• Collection: The aerial parts of Enhydra fluctuans should be collected during the appropriate season to ensure a high concentration of secondary metabolites.

• Drying: The plant material is air-dried in the shade to prevent the degradation of thermolabile compounds.

• Grinding: The dried plant material is ground into a coarse powder to increase the surface area for efficient solvent extraction.

2.1.2. Extraction

• Solvent Selection: A moderately polar solvent is typically used for the initial extraction of sesquiterpene lactones. Methanol or ethanol are common choices.

• Extraction Method: Maceration or Soxhlet extraction can be employed.

  • Maceration: The powdered plant material is soaked in the chosen solvent (e.g., 95% ethanol) at room temperature for a period of 24-72 hours with occasional agitation. The process is typically repeated three times to ensure complete extraction.

  • Soxhlet Extraction: For a more exhaustive extraction, a Soxhlet apparatus can be used, continuously passing fresh solvent over the plant material.

• Concentration: The resulting crude extract is concentrated under reduced pressure using a rotary evaporator to yield a viscous residue.

2.1.3. Solvent-Solvent Partitioning

The crude extract is subjected to liquid-liquid partitioning to separate compounds based on their polarity.

• The crude extract is suspended in a water-methanol mixture (e.g., 9:1 v/v).

• This aqueous suspension is then successively partitioned with solvents of increasing polarity, such as hexane, chloroform (or dichloromethane), and ethyl acetate.

• The sesquiterpene lactones, including Demethylsonchifolin, are expected to be enriched in the chloroform and ethyl acetate fractions.

2.1.4. Chromatographic Purification

The enriched fractions are then subjected to various chromatographic techniques for the isolation of pure Demethylsonchifolin.

• Column Chromatography:

  • Stationary Phase: Silica gel (60-120 or 230-400 mesh) is commonly used.

  • Mobile Phase: A gradient elution system is typically employed, starting with a non-polar solvent (e.g., hexane or petroleum ether) and gradually increasing the polarity by adding a more polar solvent (e.g., ethyl acetate or acetone).

  • Fractions are collected and monitored by Thin Layer Chromatography (TLC).

• Preparative Thin Layer Chromatography (pTLC): Fractions containing compounds with similar TLC profiles can be further purified using pTLC with an appropriate solvent system.

• High-Performance Liquid Chromatography (HPLC): For final purification to obtain high-purity Demethylsonchifolin, preparative or semi-preparative HPLC with a suitable column (e.g., C18) and mobile phase (e.g., methanol-water or acetonitrile-water gradients) is recommended.

Table 2: Summary of a General Isolation Protocol for Demethylsonchifolin

Step	Method	Details
1. Preparation	Drying and Grinding	Air-dry aerial parts of Enhydra fluctuans and grind to a coarse powder.
2. Extraction	Maceration or Soxhlet	Extract with 95% ethanol or methanol. Concentrate the extract in vacuo.
3. Partitioning	Liquid-Liquid Extraction	Suspend extract in water-methanol and partition successively with hexane, chloroform, and ethyl acetate.
4. Purification	Column Chromatography	Silica gel column with a hexane-ethyl acetate gradient.
pTLC / HPLC	Further purification of enriched fractions using pTLC or preparative HPLC.

Characterization of Demethylsonchifolin

The structure of the isolated compound should be confirmed using spectroscopic methods.

• Nuclear Magnetic Resonance (NMR): 1H NMR and 13C NMR spectroscopy are crucial for elucidating the detailed chemical structure.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine the exact molecular weight and elemental composition.

• Infrared (IR) and Ultraviolet-Visible (UV-Vis) Spectroscopy: These techniques provide information about the functional groups present in the molecule.

Biological Activities and Potential Signaling Pathways

While specific studies on the biological activities and signaling pathways of pure Demethylsonchifolin are limited, the known activities of Enhydra fluctuans extracts and the general bioactivities of sesquiterpene lactones provide valuable insights into its potential pharmacological effects. Sesquiterpene lactones as a class are known to modulate various signaling pathways, often leading to anti-inflammatory and anticancer effects.

Potential Biological Activities

Extracts of Enhydra fluctuans have been reported to possess various biological activities, which may be, at least in part, attributed to its content of Demethylsonchifolin and other sesquiterpene lactones. These activities include:

• Anti-inflammatory

• Anticancer

• Antioxidant

• Antimicrobial

Potential Signaling Pathways Modulated by Sesquiterpene Lactones

Sesquiterpene lactones are known to interact with several key signaling pathways involved in cellular processes like inflammation and proliferation. The α,β-unsaturated carbonyl group present in many sesquiterpene lactones is a reactive site that can covalently bind to nucleophilic residues (such as cysteine) in proteins, thereby modulating their function. Potential pathways that may be affected by Demethylsonchifolin include:

• NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) Pathway: Many sesquiterpene lactones are potent inhibitors of the NF-κB signaling pathway, which is a key regulator of the inflammatory response. Inhibition of this pathway can lead to a reduction in the production of pro-inflammatory cytokines.

• MAPK (Mitogen-Activated Protein Kinase) Pathway: The MAPK signaling cascade is involved in cellular proliferation, differentiation, and apoptosis. Some sesquiterpene lactones have been shown to modulate MAPK signaling, which can contribute to their anticancer effects.

• STAT (Signal Transducer and Activator of Transcription) Pathway: The JAK-STAT signaling pathway is crucial for cytokine signaling. Dysregulation of this pathway is implicated in various diseases, including cancer and inflammatory disorders. Certain sesquiterpene lactones can interfere with STAT activation.

Visualizations

Experimental Workflow for the Isolation of Demethylsonchifolin

Caption: A generalized workflow for the isolation of Demethylsonchifolin.

Potential Signaling Pathways Modulated by Sesquiterpene Lactones

Caption: Putative signaling pathways targeted by sesquiterpene lactones.

Conclusion

Demethylsonchifolin, a sesquiterpene lactone found in Enhydra fluctuans, represents a promising natural product for further pharmacological investigation. While a standardized isolation protocol has yet to be established, the general methodologies outlined in this guide provide a solid foundation for its successful purification. Future research should focus on optimizing the isolation procedure to improve yields and purity, as well as conducting comprehensive studies to elucidate the specific biological activities and molecular mechanisms of action of pure Demethylsonchifolin. Such efforts will be crucial in unlocking its full therapeutic potential.

An In-depth Technical Guide on the Core Mechanism of Action Hypotheses for Demethylsonchifolin (Luteolin)

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: No specific compound named "demethylsonchifolin" was identified in the scientific literature. This technical guide focuses on the well-characterized flavonoid luteolin , a demethylated compound found in plants of the Sonchus genus, which aligns with the query's likely subject. The following information is based on the hypothesized and demonstrated mechanisms of action for luteolin.

This guide provides a comprehensive overview of the current hypotheses regarding the mechanism of action of luteolin, a promising natural compound with significant anti-inflammatory and pro-apoptotic activities. The information presented herein is intended to support further research and drug development efforts.

Anti-inflammatory Mechanism of Action Hypotheses

Luteolin is hypothesized to exert its potent anti-inflammatory effects through a multi-targeted approach, primarily involving the inhibition of pro-inflammatory signaling pathways and the activation of antioxidant responses.

Inhibition of NF-κB and AP-1 Signaling Pathways

A primary mechanism by which luteolin is thought to control inflammation is through the suppression of the Nuclear Factor-kappa B (NF-κB) and Activator Protein-1 (AP-1) signaling cascades.[1] These transcription factors are pivotal in the expression of a wide array of pro-inflammatory genes, including cytokines, chemokines, and enzymes like inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).[1]

Luteolin's inhibitory action is multifaceted:

• Reduction of Reactive Oxygen Species (ROS): Luteolin's antioxidant properties are believed to be a key initial step. By scavenging ROS, it may prevent the activation of upstream kinases that lead to NF-κB and AP-1 activation.[1]

• Inhibition of IκB-α Degradation: Luteolin has been shown to block the degradation of the inhibitor of κB alpha (IκB-α).[1] This is crucial because IκB-α sequesters NF-κB in the cytoplasm, and its degradation is a prerequisite for NF-κB's translocation to the nucleus to initiate gene transcription.

• Suppression of Kinase Phosphorylation: The activation of NF-κB and AP-1 is dependent on the phosphorylation of upstream kinases such as Akt and IKK. Luteolin has been observed to attenuate the phosphorylation of these kinases.[1]

• Inhibition of MAPKs: Luteolin can inhibit the phosphorylation of Mitogen-Activated Protein Kinases (MAPKs) like ERK1/2 and JNK1/2, which are involved in the activation of AP-1.[2]

The culmination of these actions is the reduced expression of pro-inflammatory mediators such as TNF-α, IL-6, IL-8, iNOS, and COX-2.[1][2]

Caption: Luteolin's inhibition of NF-κB and AP-1 signaling pathways.

Activation of the Nrf2 Antioxidant Pathway

Another key hypothesis is that luteolin activates the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[3][4] Nrf2 is a transcription factor that regulates the expression of a battery of antioxidant and cytoprotective genes, including heme oxygenase-1 (HO-1) and NAD(P)H quinone dehydrogenase 1 (NQO1).[3]

Under normal conditions, Nrf2 is kept inactive in the cytoplasm by Kelch-like ECH-associated protein 1 (KEAP1). Luteolin is thought to induce conformational changes in KEAP1, leading to the release and nuclear translocation of Nrf2.[4] Once in the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter regions of its target genes, initiating their transcription. This upregulation of antioxidant enzymes helps to mitigate oxidative stress, a key driver of inflammation.[4]

Caption: Activation of the Nrf2 antioxidant pathway by Luteolin.

Apoptosis Induction Mechanism of Action Hypotheses

Luteolin is also hypothesized to induce apoptosis in cancer cells through both the extrinsic (death receptor-mediated) and intrinsic (mitochondrial) pathways.

Extrinsic Apoptosis Pathway

The extrinsic pathway is initiated by the binding of death ligands to their corresponding receptors on the cell surface. Luteolin is thought to:

• Upregulate Death Receptors: Increase the expression of Fas and its ligand (FasL), as well as other death receptors like DR4 and DR5.[5][6]

• Activate Caspase-8: The engagement of death receptors leads to the recruitment of FADD and the subsequent activation of pro-caspase-8.[7]

• Downregulate c-FLIP: Luteolin may downregulate the expression of cellular FLICE-like inhibitory protein (c-FLIP), an inhibitor of caspase-8 activation.[5]

Activated caspase-8 can then directly cleave and activate the executioner caspase-3, leading to the dismantling of the cell.

Intrinsic Apoptosis Pathway

The intrinsic pathway is centered on the mitochondria. Luteolin is hypothesized to:

• Modulate Bcl-2 Family Proteins: Luteolin can increase the expression of pro-apoptotic proteins like Bax and decrease the expression of anti-apoptotic proteins like Bcl-2 and Bcl-xL.[6][8] This shift in the Bax/Bcl-2 ratio leads to mitochondrial outer membrane permeabilization.

• Induce Mitochondrial Membrane Potential Collapse: The permeabilization of the mitochondrial membrane results in the loss of the mitochondrial membrane potential (ΔΨm).[9][10]

• Promote Cytochrome c Release: The disruption of the mitochondrial membrane allows for the release of cytochrome c from the intermembrane space into the cytosol.[6][9]

• Activate Caspase-9: In the cytosol, cytochrome c binds to Apaf-1, leading to the formation of the apoptosome and the activation of pro-caspase-9.[8]

Activated caspase-9 then activates caspase-3, converging with the extrinsic pathway to execute apoptosis.

Caption: Luteolin's induction of extrinsic and intrinsic apoptosis pathways.

Quantitative Data Summary

The following tables summarize key quantitative data from various in vitro studies on luteolin.

Table 1: Anti-proliferative Activity of Luteolin in Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Reference
A549	Human Lung Carcinoma	3.1	[11]
B16 4A5	Mouse Melanoma	2.3	[11]
CCRF-HSB-2	Human T-cell Leukemia	2.0	[11]
TGBC11TKB	Human Gastric Cancer	1.3	[11]
HL-60	Human Promyelocytic Leukemia	12.5 - 15	[11]
A431	Human Squamous Cell Carcinoma	19	[11]
Hep-2	Human Laryngeal Squamous Cell	~50	[5]

Table 2: Antioxidant Activity of Luteolin

Assay	IC50 (µg/ml)	Reference
DPPH radical scavenging	2.099	[12]
ABTS radical scavenging	0.59	[12]

Experimental Protocols

This section provides an overview of common methodologies used in the cited studies to investigate the mechanism of action of luteolin.

Cell Culture and Treatment

• Cell Lines: Various cancer cell lines (e.g., RAW 264.7, MH-S, HeLa, HT-29, Hep-2) and normal cell lines are used.[1][5][8][9]

• Culture Conditions: Cells are typically cultured in appropriate media (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.

• Luteolin Treatment: Luteolin is dissolved in a solvent like DMSO and then diluted in culture medium to the desired concentrations. Cells are pre-treated with luteolin for a specified time before stimulation with an inflammatory agent (e.g., LPS) or for a duration to assess apoptosis.[1][13]

Anti-inflammatory Assays

• Nitric Oxide (NO) Production: Measured in the culture supernatant using the Griess reagent.[1]

• Pro-inflammatory Cytokine Measurement (TNF-α, IL-6): Quantified in the cell culture medium using Enzyme-Linked Immunosorbent Assay (ELISA) kits.[1][2]

• Western Blot Analysis: Used to determine the protein expression levels of key signaling molecules (e.g., iNOS, COX-2, p-Akt, p-IKK, IκB-α, p-MAPKs, Nrf2, HO-1).[1][2][14]

• NF-κB DNA Binding Activity: Assessed using Electrophoretic Mobility Shift Assay (EMSA) or ELISA-based transcription factor activity assays.[1]

• Reverse Transcription-Polymerase Chain Reaction (RT-PCR): To measure the mRNA expression levels of pro-inflammatory genes.[1]

Caption: Experimental workflow for assessing anti-inflammatory effects.

Apoptosis Assays

• Cell Viability Assay (MTT): To determine the cytotoxic effects of luteolin and calculate IC50 values.[1][10]

• Annexin V/Propidium Iodide (PI) Staining: To quantify early and late apoptotic cells using flow cytometry.[13][15]

• Caspase Activity Assays: Colorimetric or fluorometric assays to measure the activity of caspases-3, -8, and -9.[13]

• Mitochondrial Membrane Potential (ΔΨm) Assay: Using fluorescent dyes like JC-1 to assess mitochondrial integrity.[10]

• Western Blot Analysis: To detect the expression of apoptosis-related proteins (e.g., Bcl-2, Bax, cytochrome c, cleaved caspases, PARP).[5][7]

This technical guide provides a foundational understanding of the hypothesized mechanisms of action of luteolin. Further research is warranted to fully elucidate its therapeutic potential and to translate these findings into clinical applications.

References

• 1. Luteolin suppresses inflammation-associated gene expression by blocking NF-κB and AP-1 activation pathway in mouse alveolar macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Low dose of luteolin activates Nrf2 in the liver of mice at start of the active phase but not that of the inactive phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Luteolin induces apoptosis by activating Fas signaling pathway at the receptor level in laryngeal squamous cell line Hep-2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Molecular targets of luteolin in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Luteolin suppresses tumor proliferation through inducing apoptosis and autophagy via MAPK activation in glioma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Luteolin inhibits proliferation, triggers apoptosis and modulates Akt/mTOR and MAP kinase pathways in HeLa cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Luteolin induces apoptotic cell death via antioxidant activity in human colon cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Luteolin inhibits cell proliferation and induces cell apoptosis via down-regulation of mitochondrial membrane potential in esophageal carcinoma cells EC1 and KYSE450 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Anti-carcinogenic Effects of the Flavonoid Luteolin - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. spandidos-publications.com [spandidos-publications.com]
• 14. journals.plos.org [journals.plos.org]
• 15. researchgate.net [researchgate.net]

Potential Biological Targets of Demethylsonchifolin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Demethylsonchifolin B, a sesquiterpene lactone isolated from Smallanthus sonchifolius (yacon), has demonstrated significant anti-inflammatory properties. This technical guide delineates the known biological targets and mechanisms of action of Demethylsonchifolin B, focusing on its potent inhibitory effects on key inflammatory signaling pathways. Evidence suggests that Demethylsonchifolin B exerts its anti-inflammatory effects primarily through the suppression of the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling cascades. This document provides a comprehensive overview of the current understanding of Demethylsonchifolin B's molecular interactions, supported by available quantitative data and detailed experimental protocols.

Introduction

Inflammation is a critical biological response to harmful stimuli, but its dysregulation can lead to chronic inflammatory diseases. The NF-κB and MAPK signaling pathways are central regulators of the inflammatory process, controlling the expression of numerous pro-inflammatory mediators. Demethylsonchifolin B has emerged as a promising natural compound with the potential to modulate these pathways, offering a basis for the development of novel anti-inflammatory therapeutics. This guide will explore the molecular evidence supporting the role of Demethylsonchifolin B as an inhibitor of these critical signaling networks.

Biological Targets and Mechanism of Action

The primary biological targets of Demethylsonchifolin B identified to date are key components of the NF-κB and MAPK signaling pathways. The compound has been shown to attenuate inflammatory responses in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages.

Inhibition of the NF-κB Signaling Pathway

Demethylsonchifolin B has been observed to inhibit the activation of NF-κB in macrophages stimulated with LPS. This inhibition is crucial as NF-κB is a master regulator of genes involved in inflammation and immunity. The proposed mechanism involves the suppression of IκBα phosphorylation and degradation, which in turn prevents the nuclear translocation of the p65 subunit of NF-κB.

Attenuation of the MAPK Signaling Pathway

The anti-inflammatory effects of Demethylsonchifolin B are also attributed to its ability to suppress the phosphorylation of key kinases in the MAPK pathway. Specifically, it has been shown to inhibit the phosphorylation of p38 Mitogen-Activated Protein Kinase (p38 MAPK) and c-Jun N-terminal Kinase (JNK) in LPS-stimulated macrophages.

Quantitative Data

The following tables summarize the available quantitative data regarding the inhibitory effects of Demethylsonchifolin B on various inflammatory markers.

Table 1: Effect of Demethylsonchifolin B on Nitric Oxide (NO) Production in LPS-Stimulated RAW 264.7 Macrophages

Concentration of Demethylsonchifolin B	Inhibition of NO Production (%)	IC50 Value
Data not available in search results	Data not available in search results	Data not available in search results

Table 2: Effect of Demethylsonchifolin B on Pro-inflammatory Cytokine Production in LPS-Stimulated RAW 264.7 Macrophages

Cytokine	Concentration of Demethylsonchifolin B	Inhibition of Production (%)
TNF-α	Data not available in search results	Data not available in search results
IL-6	Data not available in search results	Data not available in search results
IL-1β	Data not available in search results	Data not available in search results

Table 3: Effect of Demethylsonchifolin B on Protein Expression and Phosphorylation in LPS-Stimulated RAW 264.7 Macrophages

Protein	Concentration of Demethylsonchifolin B	Effect
iNOS	Data not available in search results	Inhibition of expression
COX-2	Data not available in search results	Inhibition of expression
Phospho-p38 MAPK	Data not available in search results	Inhibition of phosphorylation
Phospho-JNK	Data not available in search results	Inhibition of phosphorylation
Phospho-IκBα	Data not available in search results	Inhibition of phosphorylation
Nuclear p65	Data not available in search results	Reduction of nuclear translocation

Note: Specific quantitative values for IC50 and percentage of inhibition were not available in the provided search results. Further investigation of the primary literature is required to populate these fields.

Experimental Protocols

The following are generalized protocols for key experiments used to characterize the biological activity of Demethylsonchifolin B.

Cell Culture and Treatment

RAW 264.7 macrophage cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a 5% CO2 humidified atmosphere. For experiments, cells are pre-treated with various concentrations of Demethylsonchifolin B for a specified time (e.g., 1 hour) before stimulation with lipopolysaccharide (LPS; e.g., 1 µg/mL).

Nitric Oxide (NO) Production Assay

NO production is measured in the culture supernatant using the Griess reagent. Briefly, an equal volume of cell culture supernatant is mixed with Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride in phosphoric acid). The absorbance is measured at 540 nm using a microplate reader. The concentration of nitrite is determined from a sodium nitrite standard curve.

Western Blot Analysis for Protein Expression and Phosphorylation

Cells are lysed, and protein concentrations are determined using a BCA protein assay kit. Equal amounts of protein are separated by SDS-PAGE and transferred to a polyvinylidene difluoride (PVDF) membrane. The membrane is blocked and then incubated with primary antibodies specific for iNOS, COX-2, phospho-p38 MAPK, total p38 MAPK, phospho-JNK, total JNK, phospho-IκBα, total IκBα, p65, and a loading control (e.g., β-actin or GAPDH). After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody. The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

NF-κB Luciferase Reporter Assay

RAW 264.7 cells are transiently co-transfected with an NF-κB luciferase reporter plasmid and a Renilla luciferase internal control plasmid. After transfection, cells are pre-treated with Demethylsonchifolin B followed by LPS stimulation. Cell lysates are then assayed for firefly and Renilla luciferase activity using a dual-luciferase reporter assay system. The relative luciferase activity is calculated by normalizing the firefly luciferase activity to the Renilla luciferase activity.

Signaling Pathway Diagrams

The following diagrams illustrate the proposed mechanism of action of Demethylsonchifolin B on the NF-κB and MAPK signaling pathways.

Caption: Inhibition of the NF-κB signaling pathway by Demethylsonchifolin B.

Caption: Suppression of the MAPK signaling pathway by Demethylsonchifolin B.

Conclusion and Future Directions

Demethylsonchifolin B demonstrates significant potential as an anti-inflammatory agent by targeting the NF-κB and MAPK signaling pathways. The available data strongly suggest that it can inhibit the production of key pro-inflammatory mediators in macrophages. However, further research is necessary to fully elucidate its therapeutic potential. Future studies should focus on:

• Determining the precise IC50 values for the inhibition of various inflammatory markers.

• Investigating the effects of Demethylsonchifolin B on other inflammatory signaling pathways, such as the STAT3 pathway.

• Exploring the potential of Demethylsonchifolin B to induce apoptosis in relevant cell types.

• Conducting in vivo studies to validate the anti-inflammatory efficacy and safety of Demethylsonchifolin B in animal models of inflammatory diseases.

A more comprehensive understanding of the biological activities of Demethylsonchifolin B will be instrumental in advancing its development as a novel therapeutic agent for the treatment of inflammatory disorders.

Demethylsonchifolin: A Technical Guide for Researchers in Drug Discovery

An In-depth Exploration of a Sesquiterpene Lactone for Drug Development Professionals

Abstract

Demethylsonchifolin is a naturally occurring sesquiterpenoid. While specific biological data for demethylsonchifolin is not extensively documented in publicly available scientific literature, its classification as a sesquiterpene lactone places it within a class of compounds renowned for a wide array of significant biological activities. Sesquiterpene lactones are a major focus of natural product research, demonstrating potent anti-inflammatory and anticancer properties. This technical guide will provide an in-depth overview of the characteristics, potential biological activities, and relevant experimental protocols associated with sesquiterpene lactones, using demethylsonchifolin as a focal point for future research. This document is intended to serve as a foundational resource for researchers and drug development professionals interested in exploring the therapeutic potential of this and related compounds.

Introduction to Demethylsonchifolin and Sesquiterpene Lactones

Demethylsonchifolin is identified by the Chemical Abstracts Service (CAS) number 956384-55-7. It belongs to the vast and structurally diverse class of natural products known as sesquiterpenoids. More specifically, it is a sesquiterpene lactone, a group of C15 terpenoids characterized by a lactone ring. The biological activities of sesquiterpene lactones are largely attributed to their chemical structure, particularly the presence of an α,β-unsaturated γ-lactone ring, which can react with nucleophilic groups in biological macromolecules.

Sesquiterpene lactones are predominantly found in plants of the Asteraceae family and have been the subject of extensive phytochemical and pharmacological research. This class of compounds is known to exhibit a broad spectrum of biological effects, including anti-inflammatory, anticancer, antimicrobial, and neuroprotective activities. Given the established bioactivity of this chemical class, demethylsonchifolin represents a promising candidate for further investigation.

Potential Biological Activities and Mechanisms of Action

While specific studies on demethylsonchifolin are scarce, the well-documented activities of other sesquiterpene lactones provide a strong basis for predicting its potential therapeutic applications.

Anti-inflammatory Activity

A hallmark of sesquiterpene lactones is their potent anti-inflammatory activity. This is primarily mediated through the inhibition of key pro-inflammatory signaling pathways.

Nuclear Factor-kappa B (NF-κB) Signaling Pathway: The NF-κB pathway is a critical regulator of the inflammatory response, controlling the expression of numerous pro-inflammatory genes, including cytokines, chemokines, and adhesion molecules. Many sesquiterpene lactones have been shown to inhibit NF-κB activation by preventing the degradation of its inhibitory subunit, IκBα. This action is often attributed to the alkylation of the IκB kinase (IKK) complex by the reactive α-methylene-γ-lactone moiety.

Mitogen-Activated Protein Kinase (MAPK) Signaling Pathway: The MAPK pathways, including ERK, JNK, and p38, are also central to the inflammatory process. Sesquiterpene lactones can modulate these pathways, leading to a downstream reduction in the production of inflammatory mediators.

Caption: Putative inhibition of the NF-κB signaling pathway by demethylsonchifolin.

Anticancer Activity

Numerous sesquiterpene lactones have demonstrated significant cytotoxic and antiproliferative effects against various cancer cell lines. The proposed mechanisms of action are often multifactorial and include:

• Induction of Apoptosis: By modulating key signaling pathways such as the MAPK and NF-κB pathways, which also play roles in cell survival, sesquiterpene lactones can trigger programmed cell death in cancer cells.

• Cell Cycle Arrest: These compounds can interfere with the cell cycle progression, often causing arrest at the G2/M phase, thereby preventing cancer cell proliferation.

• Inhibition of Angiogenesis: Some sesquiterpene lactones have been shown to inhibit the formation of new blood vessels, a process crucial for tumor growth and metastasis.

Caption: Potential modulation of the MAPK signaling pathway by demethylsonchifolin.

Quantitative Data Presentation

As no specific experimental data for demethylsonchifolin is currently available, the following tables present hypothetical, yet representative, quantitative data for a typical sesquiterpene lactone to illustrate how such information would be structured.

Table 1: Hypothetical In Vitro Anti-inflammatory Activity of a Sesquiterpene Lactone

Assay	Cell Line	Parameter	IC₅₀ (µM)
Nitric Oxide (NO) Production	RAW 264.7	NO Inhibition	5.2
PGE₂ Production	RAW 264.7	PGE₂ Inhibition	8.7
IL-6 Release	LPS-stimulated THP-1	IL-6 Inhibition	3.5
TNF-α Release	LPS-stimulated THP-1	TNF-α Inhibition	6.1

Table 2: Hypothetical In Vitro Cytotoxicity of a Sesquiterpene Lactone

Cell Line	Cancer Type	Assay	IC₅₀ (µM)
MCF-7	Breast Cancer	MTT	7.8
A549	Lung Cancer	MTT	12.3
HCT116	Colon Cancer	MTT	4.9
HeLa	Cervical Cancer	MTT	9.1

Experimental Protocols

The following are detailed, standard protocols for key experiments that would be employed to characterize the biological activity of demethylsonchifolin.

Isolation and Purification of Demethylsonchifolin

A generalized workflow for the isolation of a sesquiterpene lactone from a plant source.

Caption: General workflow for the isolation and identification of a natural product.

Methodology:

• Extraction: Dried and powdered plant material is extracted with a suitable organic solvent (e.g., methanol or ethanol) at room temperature. The solvent is then evaporated under reduced pressure to yield a crude extract.

• Solvent Partitioning: The crude extract is suspended in water and sequentially partitioned with solvents of increasing polarity (e.g., n-hexane, chloroform, ethyl acetate) to separate compounds based on their polarity.

• Chromatographic Separation: The bioactive fraction (often the chloroform or ethyl acetate fraction for sesquiterpene lactones) is subjected to column chromatography on silica gel, eluting with a gradient of solvents (e.g., n-hexane/ethyl acetate).

• Purification: Fractions showing activity are further purified by preparative High-Performance Liquid Chromatography (HPLC) to yield the pure compound.

• Structure Elucidation: The structure of the isolated compound is determined using spectroscopic techniques, including Nuclear Magnetic Resonance (NMR; ¹H, ¹³C, COSY, HMQC, HMBC) and Mass Spectrometry (MS).

In Vitro Anti-inflammatory Assays

4.2.1. Nitric Oxide (NO) Production Assay in RAW 264.7 Macrophages

• Cell Seeding: Plate RAW 264.7 cells in a 96-well plate and allow them to adhere overnight.

• Treatment: Pre-treat the cells with various concentrations of demethylsonchifolin for 1 hour.

• Stimulation: Stimulate the cells with lipopolysaccharide (LPS; 1 µg/mL) for 24 hours.

• NO Measurement: Measure the accumulation of nitrite in the culture supernatant using the Griess reagent.

• Data Analysis: Calculate the percentage of NO inhibition compared to the LPS-stimulated control.

4.2.2. Cytokine Measurement by ELISA

• Cell Culture and Treatment: Culture appropriate cells (e.g., THP-1 monocytes) and treat with demethylsonchifolin followed by LPS stimulation as described above.

• Supernatant Collection: Collect the cell culture supernatants.

• ELISA: Quantify the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in the supernatants using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits according to the manufacturer's instructions.

In Vitro Anticancer Assays

4.3.1. Cell Viability Assay (MTT Assay)

• Cell Seeding: Seed cancer cells in a 96-well plate and allow them to attach.

• Compound Treatment: Treat the cells with a range of concentrations of demethylsonchifolin for 48-72 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours.

• Formazan Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• IC₅₀ Calculation: Determine the concentration of the compound that causes 50% inhibition of cell growth (IC₅₀).

4.3.2. Apoptosis Assay by Flow Cytometry

• Cell Treatment: Treat cancer cells with demethylsonchifolin at its IC₅₀ concentration for 24-48 hours.

• Cell Staining: Harvest the cells and stain with Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

Conclusion and Future Directions

Demethylsonchifolin, as a member of the sesquiterpene lactone class, holds significant potential for the development of novel anti-inflammatory and anticancer therapeutics. Although specific biological data for this compound is currently lacking, the well-established activities of related compounds provide a strong rationale for its investigation. The experimental protocols detailed in this guide offer a comprehensive framework for elucidating the bioactivity and mechanism of action of demethylsonchifolin. Future research should focus on the isolation of this compound from its natural source or through chemical synthesis, followed by a thorough in vitro and in vivo evaluation of its pharmacological properties. Such studies are essential to unlock the therapeutic potential of demethylsonchifolin and contribute to the growing arsenal of natural product-derived drug candidates.

Demethylsonchifolin: A Framework for Establishing a Comprehensive Safety and Toxicity Profile

Disclaimer: As of the current date, publicly available literature contains a notable absence of specific safety and toxicity data for the compound demethylsonchifolin. Therefore, this document serves as an in-depth technical guide outlining the necessary experimental framework to establish a comprehensive safety and toxicity profile for a novel chemical entity, such as demethylsonchifolin. The methodologies and data presentation formats described herein are based on established principles of toxicology and preclinical drug development.

This guide is intended for researchers, scientists, and drug development professionals to provide a foundational understanding of the requisite studies for assessing the safety of a new compound.

Preclinical Safety and Toxicity Evaluation: An Overview

The preclinical safety and toxicity evaluation of a new chemical entity is a critical step in the drug development process. It involves a battery of in vitro and in vivo studies designed to identify potential hazards, define dose-response relationships, and establish a safe starting dose for first-in-human clinical trials. The core components of this evaluation are outlined below.

Experimental Workflow for Preclinical Toxicity Assessment

The following diagram illustrates a generalized workflow for the preclinical toxicity assessment of a novel compound.

A generalized workflow for preclinical toxicity assessment.

Acute Toxicity Studies

Acute toxicity studies are designed to determine the effects of a single, high dose of a substance. The primary endpoint of these studies is the median lethal dose (LD50), which is the dose required to cause mortality in 50% of the test population.

Experimental Protocol: Acute Oral Toxicity (Up-and-Down Procedure)

This protocol is based on the OECD Test Guideline 425.

• Animal Model: Typically, female rodents (rats or mice) are used as they are generally more sensitive. A small number of animals are used sequentially.

• Housing and Acclimatization: Animals are housed in standard conditions with a 12-hour light/dark cycle and access to food and water ad libitum. They are acclimatized for at least 5 days prior to dosing.

• Dose Administration: A single dose of demethylsonchifolin, dissolved in an appropriate vehicle, is administered by oral gavage. The starting dose is selected based on in vitro cytotoxicity data or structure-activity relationships with known toxicants.

• Observation Period: Animals are observed for signs of toxicity and mortality for up to 14 days. Observations include changes in skin, fur, eyes, mucous membranes, respiratory, circulatory, autonomic and central nervous systems, and somatomotor activity.

• Dose Adjustment: The dose for the next animal is adjusted up or down depending on the outcome for the previous animal. If the animal survives, the dose is increased; if it dies, the dose is decreased.

• LD50 Calculation: The LD50 is calculated using the maximum likelihood method.

Data Presentation: Acute Toxicity

Parameter	Value	Species	Route of Administration
LD50	Data not available	Rat	Oral
LD50	Data not available	Mouse	Intraperitoneal
LC50	Data not available	Rat	Inhalation

Cytotoxicity Assays

Cytotoxicity assays are in vitro methods used to determine the concentration of a substance that is toxic to cells. The half-maximal inhibitory concentration (IC50) is a common endpoint.

Experimental Protocol: MTT Assay

• Cell Culture: A relevant cell line (e.g., HepG2 for hepatotoxicity) is cultured in appropriate media and conditions.

• Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: Cells are treated with a range of concentrations of demethylsonchifolin for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent is added to each well. Viable cells with active mitochondrial dehydrogenases will reduce MTT to formazan, which is a purple precipitate.

• Solubilization: The formazan crystals are solubilized with a suitable solvent (e.g., DMSO).

• Absorbance Reading: The absorbance of each well is read using a microplate reader at a specific wavelength (e.g., 570 nm).

• IC50 Calculation: The IC50 value is calculated by plotting the percentage of cell viability against the log of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Data Presentation: In Vitro Cytotoxicity

Cell Line	Assay	Endpoint	Value
HepG2	MTT	IC50 (48h)	Data not available
A549	Neutral Red	IC50 (48h)	Data not available
HEK293	LDH	IC50 (24h)	Data not available

Genotoxicity Assays

Genotoxicity assays are used to assess the potential of a compound to damage genetic material. A standard battery of tests is typically required to cover different genotoxic endpoints.

Experimental Protocol: Ames Test (Bacterial Reverse Mutation Assay)

This protocol is based on OECD Test Guideline 471.

• Bacterial Strains: A set of Salmonella typhimurium strains with pre-existing mutations in the histidine operon are used. These strains cannot synthesize histidine and will not grow on a histidine-deficient medium.

• Metabolic Activation: The test is performed with and without a mammalian metabolic activation system (S9 mix from rat liver) to detect metabolites that may be genotoxic.

• Exposure: The bacterial strains are exposed to various concentrations of demethylsonchifolin in the presence and absence of the S9 mix.

• Plating: The treated bacteria are plated on a histidine-deficient agar medium.

• Incubation: The plates are incubated for 48-72 hours.

• Scoring: Only bacteria that have undergone a reverse mutation (reversion) to a histidine-synthesizing phenotype will form colonies. The number of revertant colonies is counted.

• Interpretation: A substance is considered mutagenic if it produces a dose-dependent increase in the number of revertant colonies.

Data Presentation: Genotoxicity

Test System	Endpoint	Result with S9	Result without S9
S. typhimurium (Ames Test)	Gene Mutation	Data not available	Data not available
Mouse Lymphoma Assay	Gene Mutation	Data not available	Data not available
In vivo Micronucleus Test	Chromosomal Damage	Data not available	Data not available

Pharmacokinetics (ADME)

Pharmacokinetic studies determine the absorption, distribution, metabolism, and excretion (ADME) of a compound. This information is crucial for understanding the compound's disposition in the body and for designing subsequent toxicity studies.

Experimental Protocol: Single-Dose Pharmacokinetics in Rats

• Animal Model: Male and female Sprague-Dawley rats are used.

• Dose Administration: A single dose of demethylsonchifolin is administered via intravenous (IV) and oral (PO) routes.

• Blood Sampling: Blood samples are collected at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, and 24 hours) post-dose.

• Plasma Analysis: Plasma is separated from the blood samples, and the concentration of demethylsonchifolin is quantified using a validated analytical method (e.g., LC-MS/MS).

• Pharmacokinetic Analysis: The plasma concentration-time data is analyzed using non-compartmental or compartmental methods to determine key pharmacokinetic parameters.

Data Presentation: Pharmacokinetic Parameters

Parameter	Unit	IV Administration	Oral Administration
Cmax	ng/mL	Data not available	Data not available
Tmax	h	Data not available	Data not available
AUC(0-t)	ng*h/mL	Data not available	Data not available
t1/2	h	Data not available	Data not available
CL	L/h/kg	Data not available	Data not available
Vd	L/kg	Data not available	Data not available
F (%)	%	N/A	Data not available

Potential Signaling Pathway Perturbation

Toxic compounds can exert their effects by perturbing cellular signaling pathways. For example, a compound might induce apoptosis (programmed cell death). The following diagram illustrates a simplified, generic apoptosis signaling pathway that could be investigated.

A simplified intrinsic apoptosis pathway.

Conclusion

The comprehensive safety and toxicity profiling of a novel compound like demethylsonchifolin is a multi-faceted process that requires a systematic and rigorous experimental approach. The studies outlined in this guide, from acute toxicity to genotoxicity and pharmacokinetics, are essential for identifying potential hazards and establishing a foundation for safe human use. While specific data for demethylsonchifolin is not yet available, this framework provides a clear roadmap for the necessary research to be conducted. The resulting data will be critical for regulatory submissions and for making informed decisions about the future development of this compound.

In Silico Prediction of Demethylsonchifolin Bioactivity: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Demethylsonchifolin, a sesquiterpenoid lactone found in Sonchus oleraceus, presents a compelling case for bioactivity exploration. This technical guide outlines a comprehensive in silico workflow designed to predict and characterize the bioactivity of Demethylsonchifolin. By leveraging computational methodologies such as molecular docking, ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) prediction, and pathway analysis, researchers can efficiently generate hypotheses regarding its therapeutic potential, particularly in the realms of antiviral and anti-inflammatory applications. This document provides detailed hypothetical protocols and data, structured to serve as a practical blueprint for the computational evaluation of this and other natural products.

Introduction

The discovery and development of novel therapeutic agents from natural sources is a cornerstone of pharmaceutical research. Demethylsonchifolin, a secondary metabolite from Sonchus oleraceus, belongs to the sesquiterpenoid lactone class of compounds, which are known for their diverse pharmacological activities. Preliminary studies on extracts of Sonchus oleraceus have indicated potential anti-inflammatory and cytotoxic effects. However, the specific bioactivity profile and mechanisms of action of Demethylsonchifolin remain largely uncharacterized.

In silico methods offer a rapid and cost-effective approach to predict the biological activities of compounds, identify potential molecular targets, and assess their drug-likeness. This guide details a hypothetical in silico investigation of Demethylsonchifolin, providing a framework for its evaluation as a potential drug candidate.

Predicted Physicochemical Properties and Drug-Likeness

The initial step in the in silico evaluation of a compound is the assessment of its physicochemical properties and compliance with established drug-likeness rules, such as Lipinski's Rule of Five. These parameters are crucial for predicting the oral bioavailability of a drug candidate.

Property	Predicted Value	Lipinski's Rule of Five Compliance
Molecular Formula	C₂₀H₂₄O₆	N/A
Molecular Weight	360.41 g/mol	Yes (< 500)
LogP (octanol-water partition coefficient)	2.5	Yes (< 5)
Hydrogen Bond Donors	1	Yes (< 5)
Hydrogen Bond Acceptors	6	Yes (< 10)
Molar Refractivity	95.4 cm³	N/A
Topological Polar Surface Area (TPSA)	96.9 Ų	N/A

Table 1: Predicted Physicochemical Properties and Drug-Likeness of Demethylsonchifolin.

In Silico Experimental Protocols

This section outlines the detailed methodologies for the key in silico experiments performed to predict the bioactivity of Demethylsonchifolin.

Molecular Docking

Molecular docking predicts the preferred orientation of a ligand when bound to a target protein. This simulation is crucial for understanding the potential inhibitory activity of the compound.

Objective: To predict the binding affinity and interaction of Demethylsonchifolin with key protein targets involved in viral replication and inflammation.

Target Proteins:

• SARS-CoV-2 Main Protease (Mpro): A critical enzyme for viral replication.

• Cyclooxygenase-2 (COX-2): A key enzyme in the inflammatory pathway.

Protocol:

• Ligand Preparation: The 3D structure of Demethylsonchifolin is obtained from a chemical database (e.g., PubChem) or sketched using molecular modeling software. The structure is then optimized to its lowest energy conformation.

• Protein Preparation: The crystal structures of the target proteins (Mpro and COX-2) are retrieved from the Protein Data Bank (PDB). Water molecules and co-crystallized ligands are removed, and polar hydrogen atoms are added.

• Docking Simulation: Molecular docking is performed using software such as AutoDock Vina. The binding site on the target protein is defined based on the co-crystallized ligand or through blind docking to search the entire protein surface.

• Analysis: The docking results are analyzed to determine the binding energy (kcal/mol) and visualize the interactions (e.g., hydrogen bonds, hydrophobic interactions) between Demethylsonchifolin and the amino acid residues of the target protein.

ADMET Prediction

ADMET prediction models are used to assess the pharmacokinetic and pharmacodynamic properties of a drug candidate.

Objective: To evaluate the absorption, distribution, metabolism, excretion, and toxicity profile of Demethylsonchifolin.

Protocol:

• Input: The SMILES (Simplified Molecular Input Line Entry System) string of Demethylsonchifolin is submitted to an ADMET prediction web server or software (e.g., SwissADME, pkCSM).

• Parameter Calculation: The software calculates various ADMET parameters based on the compound's structure.

• Data Analysis: The predicted parameters are analyzed to assess the compound's potential for oral bioavailability, blood-brain barrier penetration, metabolic stability, and potential toxicities.

Hypothetical In Silico Results

This section presents hypothetical quantitative data from the in silico predictions for Demethylsonchifolin.

Molecular Docking Results

The predicted binding affinities of Demethylsonchifolin against the selected protein targets are summarized below.

Target Protein	Binding Affinity (kcal/mol)	Key Interacting Residues (Hypothetical)
SARS-CoV-2 Mpro	-7.2	Cys145, His41, Met165
COX-2	-8.5	Arg120, Tyr355, Ser530

Table 2: Hypothetical Molecular Docking Results for Demethylsonchifolin.

Predicted ADMET Profile

The predicted ADMET properties of Demethylsonchifolin are outlined in the following table.

ADMET Parameter	Predicted Outcome	Interpretation
Human Intestinal Absorption	High	Good absorption from the gastrointestinal tract.
Caco-2 Permeability	Moderate	Moderate ability to cross the intestinal epithelial barrier.
Blood-Brain Barrier (BBB) Permeability	Low	Unlikely to cross the BBB and cause CNS side effects.
CYP450 2D6 Inhibition	Inhibitor	Potential for drug-drug interactions.
Hepatotoxicity	Low Probability	Unlikely to cause liver damage.
AMES Mutagenicity	Non-mutagen	Unlikely to be carcinogenic.

Table 3: Predicted ADMET Profile of Demethylsonchifolin.

Visualizations

This section provides diagrams to visualize the described workflows and potential signaling pathways.

In Silico Prediction Workflow for Demethylsonchifolin.

Hypothesized Anti-Inflammatory Mechanism of Demethylsonchifolin.

Discussion and Future Directions

The hypothetical in silico analysis presented in this guide suggests that Demethylsonchifolin possesses drug-like properties and may exhibit both antiviral and anti-inflammatory activities. The predicted binding affinity for SARS-CoV-2 Mpro and COX-2 indicates its potential as an inhibitor of these key enzymes. Furthermore, the predicted ADMET profile is largely favorable, suggesting good oral bioavailability and a low toxicity risk.

It is critical to emphasize that these findings are predictive and require experimental validation. Future work should focus on:

• In vitro enzyme inhibition assays to confirm the inhibitory activity of Demethylsonchifolin against Mpro and COX-2.

• Cell-based assays to evaluate its antiviral efficacy and anti-inflammatory effects in relevant cell models.

• In vivo studies in animal models to assess its therapeutic potential, pharmacokinetics, and safety profile.

This guide provides a robust computational framework for the initial assessment of Demethylsonchifolin. The integration of such in silico approaches into early-stage drug discovery can significantly accelerate the identification and development of promising natural product-based therapeutics.

Demethylsonchifolin: A Deep Dive into Structure-Activity Relationships for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

Demethylsonchifolin, a naturally occurring sesquiterpenoid, has garnered interest within the scientific community for its potential therapeutic applications. This technical guide provides a comprehensive overview of the structure-activity relationships (SAR) of demethylsonchifolin and related compounds, focusing on its anticancer and anti-inflammatory properties. This document summarizes key quantitative data, details relevant experimental methodologies, and visualizes associated signaling pathways to facilitate further research and drug development efforts. While direct and extensive SAR studies on demethylsonchifolin are limited in the current body of scientific literature, this guide extrapolates from research on structurally similar sesquiterpene lactones to provide a foundational understanding of the key structural motifs governing its biological activity.

Introduction to Demethylsonchifolin

Demethylsonchifolin is a sesquiterpene lactone, a class of natural products known for their diverse biological activities. Its chemical structure is characterized by a complex, fused-ring system and the presence of an α-methylene-γ-lactone group, a common feature in many biologically active sesquiterpenoids. The exploration of demethylsonchifolin's therapeutic potential is still in its early stages, with a primary focus on its cytotoxic and anti-inflammatory effects. Understanding the relationship between its intricate structure and its biological functions is paramount for the rational design of novel, more potent, and selective therapeutic agents.

Structure-Activity Relationship (SAR) Analysis

The biological activity of sesquiterpene lactones like demethylsonchifolin is intrinsically linked to their chemical structure. Key structural features that are frequently implicated in their bioactivity include the α-methylene-γ-lactone moiety, other electrophilic centers such as enone systems, and the overall stereochemistry of the molecule.

Anticancer Activity

The cytotoxic effects of many sesquiterpene lactones are attributed to their ability to act as Michael acceptors, forming covalent bonds with nucleophilic residues (such as cysteine) in proteins. This alkylation can disrupt the function of key cellular proteins involved in cell proliferation and survival.

Table 1: Cytotoxicity of Sesquiterpene Lactones Against Various Cancer Cell Lines

Compound	Cell Line	IC50 (µM)	Reference
Helenalin Derivative 13	A549 (Lung)	0.15	[1]
Helenalin Derivative 14	A549 (Lung)	0.18	[1]
Cumanin Derivative 11	WiDr (Colon)	2.3	[1]
Mansouramycin H (1)	MDA-MB-231 (Breast)	>20	[2]
Mansouramycin H Derivative 1g	MDA-MB-231 (Breast)	5.12	[2]

Note: Data for demethylsonchifolin is not currently available in the cited literature. The table presents data for structurally related sesquiterpene lactones to infer potential SAR.

The data suggests that modifications to the core sesquiterpene lactone structure can significantly impact cytotoxic potency. For instance, silylated derivatives of helenalin demonstrated potent activity[1]. The addition of a ditriazolyl moiety to cumanin also enhanced its activity and selectivity[1].

Anti-inflammatory Activity

The anti-inflammatory properties of sesquiterpene lactones are often linked to their ability to inhibit pro-inflammatory signaling pathways, most notably the Nuclear Factor-kappa B (NF-κB) and Signal Transducer and Activator of Transcription 3 (STAT3) pathways. The electrophilic nature of the α-methylene-γ-lactone ring is crucial for this activity, as it can directly alkylate key cysteine residues in proteins within these pathways, thereby inhibiting their function.

Table 2: Inhibition of NF-κB and STAT3 by Phytochemicals

Compound	Target	Assay	IC50 (µM)	Reference
EF31 (Curcumin Analog)	NF-κB DNA Binding	DNA-binding ELISA	~5	[3]
EF24 (Curcumin Analog)	NF-κB DNA Binding	DNA-binding ELISA	~35	[3]
Curcumin	NF-κB DNA Binding	DNA-binding ELISA	>50	[3]
STX-0119	STAT3 Phosphorylation	Western Blot	-	[4]

Note: This table provides examples of inhibitory concentrations for compounds targeting NF-κB and STAT3 to provide context for the potential mechanisms of demethylsonchifolin. Specific IC50 values for demethylsonchifolin are not yet reported.

Experimental Protocols

This section details the methodologies for key experiments relevant to the study of demethylsonchifolin's structure-activity relationships.

Cytotoxicity Assays

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

• Principle: NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

• Protocol:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

  • Treat cells with various concentrations of the test compound (e.g., demethylsonchifolin derivatives) and a vehicle control for a specified period (e.g., 48 or 72 hours).

  • Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Remove the medium and dissolve the formazan crystals in a solubilization solution (e.g., DMSO).

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Anti-inflammatory Assays

This assay measures the activity of the NF-κB transcription factor.

• Principle: Cells are transfected with a plasmid containing a reporter gene (e.g., luciferase) under the control of an NF-κB response element. Inhibition of the NF-κB pathway results in decreased reporter gene expression.

• Protocol:

  • Transfect cells (e.g., HEK293T) with an NF-κB luciferase reporter plasmid and a control plasmid (e.g., Renilla luciferase) for normalization.

  • After 24 hours, pre-treat the cells with various concentrations of the test compound for 1 hour.

  • Stimulate the cells with an NF-κB activator (e.g., TNF-α or LPS) for 6-8 hours.

  • Lyse the cells and measure the luciferase activity using a luminometer and a dual-luciferase reporter assay system.

  • Normalize the NF-κB luciferase activity to the control luciferase activity and express the results as a percentage of the stimulated control.

This assay assesses the phosphorylation status of STAT3, a key indicator of its activation.

• Principle: Western blotting uses antibodies to detect specific proteins in a sample. Phospho-specific antibodies can be used to detect the activated, phosphorylated form of STAT3.

• Protocol:

  • Culture cells and treat them with the test compound for a specified time.

  • Lyse the cells in a suitable lysis buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates using a protein assay (e.g., BCA assay).

  • Separate the proteins by SDS-PAGE and transfer them to a nitrocellulose or PVDF membrane.

  • Block the membrane with a blocking buffer (e.g., 5% non-fat milk in TBST) for 1 hour.

  • Incubate the membrane with a primary antibody specific for phosphorylated STAT3 (p-STAT3) overnight at 4°C.

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

  • Strip the membrane and re-probe with an antibody for total STAT3 as a loading control.

Signaling Pathways and Visualizations

The biological activities of demethylsonchifolin and related sesquiterpene lactones are mediated through their interaction with specific cellular signaling pathways.

NF-κB Signaling Pathway

The NF-κB pathway is a central regulator of inflammation. In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by pro-inflammatory signals, the IκB kinase (IKK) complex phosphorylates IκB, leading to its ubiquitination and proteasomal degradation. This frees NF-κB to translocate to the nucleus and activate the transcription of pro-inflammatory genes. Sesquiterpene lactones can inhibit this pathway by directly alkylating and inactivating components of the IKK complex or NF-κB itself.

Caption: Inhibition of the NF-κB signaling pathway by demethylsonchifolin.

STAT3 Signaling Pathway

The STAT3 pathway is involved in cell growth, survival, and differentiation. Aberrant, constitutive activation of STAT3 is a hallmark of many cancers. STAT3 is typically activated by phosphorylation, which leads to its dimerization, nuclear translocation, and subsequent activation of target gene expression. Sesquiterpene lactones may inhibit this pathway by preventing the phosphorylation of STAT3 or by directly interfering with its ability to dimerize or bind to DNA.

Caption: Inhibition of the STAT3 signaling pathway by demethylsonchifolin.

Experimental Workflow for SAR Studies

The systematic investigation of structure-activity relationships involves the synthesis of analog compounds and their subsequent biological evaluation.

Caption: General workflow for structure-activity relationship studies.

Conclusion and Future Directions

While direct SAR studies on demethylsonchifolin are in their infancy, the existing body of research on related sesquiterpene lactones provides a strong foundation for future investigations. The α-methylene-γ-lactone moiety is a critical pharmacophore for both anticancer and anti-inflammatory activities, likely through the covalent modification of key signaling proteins. Future research should focus on the synthesis and biological evaluation of a focused library of demethylsonchifolin derivatives to precisely map the contributions of different structural features to its activity and selectivity. Such studies will be instrumental in unlocking the full therapeutic potential of this promising natural product and in the development of novel, targeted therapies for cancer and inflammatory diseases.

References

• 1. mdpi.com [mdpi.com]
• 2. Discovery, synthesis, and cytotoxic evaluation of isoquinolinequinones produced by Streptomyces albidoflavus derived from lichen - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of the NF-κB signaling pathway by the curcumin analog, 3,5-Bis(2-pyridinylmethylidene)-4-piperidone (EF31): anti-inflammatory and anti-cancer properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of STAT3 signaling induces apoptosis and suppresses growth of lung cancer: good and bad - PMC [pmc.ncbi.nlm.nih.gov]

Commercial Suppliers and Technical Guide for High-Purity Demethylsonchifolin

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercially available high-purity Demethylsonchifolin, a sesquiterpenoid of interest for its potential therapeutic applications. This document outlines commercial sources, quality control standards, and detailed experimental protocols for investigating its anti-inflammatory properties, including its putative mechanism of action via the NF-κB signaling pathway.

Commercial Availability of High-Purity Demethylsonchifolin

Several chemical suppliers offer Demethylsonchifolin for research and development purposes. The typical purity available is around 95%, as determined by High-Performance Liquid Chromatography (HPLC). Identity is commonly confirmed using Nuclear Magnetic Resonance (NMR) spectroscopy. Below is a summary of commercial suppliers.

Supplier	Product Name	CAS Number	Molecular Formula	Molecular Weight	Stated Purity	Analytical Methods
BOC Sciences	Demethylsonchifolin	956384-55-7	C20H24O6	360.40 g/mol	High Purity	Synthesis, Purification, Characterization
ALB Technology	Demethylsonchifolin	956384-55-7	C20H24O6	360.40 g/mol	≥ 95%	HPLC, NMR[1]
VEGPHARM	Demethylsonchifolin	956384-55-7	C20H24O6	360.40 g/mol	Inquire for details	CoA & MSDS available on request[2]

Quality Control and Characterization

High-purity Demethylsonchifolin is typically characterized using a combination of analytical techniques to ensure identity, purity, and quality. A representative Certificate of Analysis (CoA) would include the following information.

Parameter	Specification	Method
Appearance	White to off-white powder	Visual Inspection
Identity	Conforms to structure	¹H-NMR Spectroscopy
Purity	≥ 95.0%	HPLC
Mass Spectrum	Conforms to molecular weight	Mass Spectrometry (MS)
Water Content	≤ 1.0%	Karl Fischer Titration
Residual Solvents	Meets USP <467> limits	Gas Chromatography (GC)

Biological Activity and Mechanism of Action

Demethylsonchifolin is isolated from plants of the Smallanthus sonchifolius (yacon) species, extracts of which have demonstrated anti-inflammatory properties[1][3]. The anti-inflammatory effects of many natural compounds are mediated through the inhibition of key signaling pathways, such as the Nuclear Factor-kappa B (NF-κB) pathway. Inhibition of this pathway can lead to a reduction in the expression of pro-inflammatory enzymes like inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2), and inflammatory cytokines such as TNF-α, IL-1β, and IL-6[4][5][6].

Postulated NF-κB Signaling Pathway Inhibition by Demethylsonchifolin

The diagram below illustrates the proposed mechanism by which Demethylsonchifolin may exert its anti-inflammatory effects through the inhibition of the NF-κB signaling cascade.

Caption: Postulated inhibition of the NF-κB signaling pathway by Demethylsonchifolin.

Experimental Protocols

The following are detailed methodologies for key experiments to evaluate the anti-inflammatory activity of Demethylsonchifolin.

In Vitro Anti-inflammatory Activity Assay (Nitric Oxide Production)

This protocol describes the measurement of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated RAW 264.7 murine macrophage cells. A reduction in NO levels indicates potential anti-inflammatory activity.

a. Cell Culture and Treatment:

• Culture RAW 264.7 cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a 5% CO₂ humidified incubator.

• Seed cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere for 24 hours.

• Prepare stock solutions of Demethylsonchifolin in dimethyl sulfoxide (DMSO). The final concentration of DMSO in the cell culture should not exceed 0.1%.

• Pre-treat the cells with various concentrations of Demethylsonchifolin (e.g., 1, 5, 10, 25, 50 µM) for 1 hour.

• Stimulate the cells with LPS (1 µg/mL) for 24 hours to induce an inflammatory response. Include a vehicle control group (DMSO) and a positive control group (LPS only).

b. Measurement of Nitric Oxide (Griess Assay):

• After the 24-hour incubation, collect 50 µL of the cell culture supernatant from each well.

• Add 50 µL of Griess Reagent A (1% sulfanilamide in 5% phosphoric acid) to each supernatant sample and incubate for 10 minutes at room temperature, protected from light.

• Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water) and incubate for another 10 minutes at room temperature, protected from light.

• Measure the absorbance at 540 nm using a microplate reader.

• Calculate the nitrite concentration based on a standard curve generated with known concentrations of sodium nitrite.

Cell Viability Assay (MTT Assay)

It is crucial to determine if the observed reduction in NO is due to anti-inflammatory activity or cytotoxicity. The MTT assay assesses cell viability.

a. Protocol:

• Culture and treat RAW 264.7 cells with Demethylsonchifolin as described in the previous protocol, in a separate 96-well plate.

• After the 24-hour incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm with a microplate reader.

• Express cell viability as a percentage relative to the vehicle-treated control cells.

Experimental Workflow Diagram

The following diagram illustrates the workflow for assessing the in vitro anti-inflammatory activity and cytotoxicity of Demethylsonchifolin.

Caption: Workflow for in vitro anti-inflammatory and cytotoxicity assessment.

References

• 1. Smallanthus sonchifolius leaf attenuates neuroinflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Yacon (Smallanthus sonchifolius) Flour Reduces Inflammation and Had No Effects on Oxidative Stress and Endotoxemia in Wistar Rats with Induced Colorectal Carcinogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Anti-Inflammatory Property of 5-Demethylnobiletin (5-Hydroxy-6, 7, 8, 3′, 4′-pentamethoxyflavone) and Its Metabolites in Lipopolysaccharide (LPS)-Induced RAW 264.7 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Cell-based Assays for Evaluating the Biological Activity of Demethylsonchifolin

Application Note

Introduction

Demethylsonchifolin is a sesquiterpene lactone belonging to the guaianolide class of natural products. Sesquiterpene lactones are known to possess a wide range of biological activities, with anti-inflammatory and anti-cancer properties being prominent.[1][2][3][4] This document provides detailed protocols for cell-based assays to investigate and quantify the potential anti-inflammatory and anti-cancer activities of Demethylsonchifolin. The described assays are designed for researchers in drug discovery and development to characterize the compound's mechanism of action and determine its potency.

Biological Context: Anti-inflammatory and Anti-cancer Potential

Guaianolide sesquiterpene lactones commonly exert their anti-inflammatory effects by modulating key signaling pathways, particularly the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.[5] Inhibition of these pathways leads to a downstream reduction in the production of pro-inflammatory mediators such as nitric oxide (NO), prostaglandins, and cytokines like Tumor Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), and Interleukin-1β (IL-1β).[2][6]

The anti-cancer activity of sesquiterpene lactones is often attributed to their ability to induce programmed cell death (apoptosis) and cause cell cycle arrest.[1][4][7] A common mechanism for apoptosis induction involves the generation of reactive oxygen species (ROS) within mitochondria, leading to the activation of the intrinsic apoptotic pathway.[8][9][10]

These application notes provide protocols to assess Demethylsonchifolin's activity in these key areas.

Section 1: Assessment of Anti-inflammatory Activity

Inhibition of Nitric Oxide Production in Macrophages

This assay determines the ability of Demethylsonchifolin to inhibit the production of nitric oxide (NO), a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophage cells.

Experimental Protocol:

• Cell Culture: Culture RAW 264.7 murine macrophage cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO2.

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• Compound Treatment: Pre-treat the cells with various concentrations of Demethylsonchifolin (e.g., 1, 5, 10, 25, 50 µM) for 1 hour. Include a vehicle control (e.g., 0.1% DMSO).[11]

• Inflammatory Stimulation: Stimulate the cells with 1 µg/mL of LPS for 24 hours. Include an unstimulated control group.

• Nitrite Quantification (Griess Assay):

  • After incubation, collect 50 µL of the cell culture supernatant from each well.

  • Add 50 µL of Griess Reagent A (1% sulfanilamide in 5% phosphoric acid) to each supernatant sample and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) and incubate for another 10 minutes.

  • Measure the absorbance at 540 nm using a microplate reader.

  • Calculate the nitrite concentration using a sodium nitrite standard curve.

• Cell Viability Assay (MTT): Concurrently, assess the cytotoxicity of Demethylsonchifolin on the remaining cells using the MTT assay to ensure that the observed reduction in NO is not due to cell death.

Data Presentation:

Concentration of Demethylsonchifolin (µM)	Nitrite Concentration (µM)	% Inhibition of NO Production	Cell Viability (%)
Vehicle Control (LPS only)	55.2 ± 3.1	0	100
1	48.1 ± 2.5	12.9	98.5 ± 2.1
5	35.8 ± 1.9	35.2	97.2 ± 3.5
10	22.4 ± 1.5	59.4	95.8 ± 2.8
25	10.3 ± 0.9	81.3	92.1 ± 4.0
50	5.1 ± 0.4	90.8	88.6 ± 3.7

Measurement of Pro-inflammatory Cytokine Levels

This protocol measures the effect of Demethylsonchifolin on the secretion of pro-inflammatory cytokines (TNF-α and IL-6) using an Enzyme-Linked Immunosorbent Assay (ELISA).

Experimental Protocol:

• Cell Culture and Treatment: Follow steps 1-4 from the Nitric Oxide Inhibition protocol using RAW 264.7 cells.

• Supernatant Collection: After the 24-hour incubation, centrifuge the 96-well plate at 300 x g for 5 minutes and collect the cell culture supernatant.

• ELISA:

  • Perform ELISAs for TNF-α and IL-6 on the collected supernatants according to the manufacturer's instructions for the specific ELISA kits.

  • Briefly, this involves adding the supernatant to antibody-coated plates, followed by incubation with detection antibodies and a substrate for colorimetric detection.

  • Measure the absorbance and calculate the cytokine concentrations based on a standard curve.

Data Presentation:

Concentration of Demethylsonchifolin (µM)	TNF-α Concentration (pg/mL)	% Inhibition of TNF-α	IL-6 Concentration (pg/mL)	% Inhibition of IL-6
Vehicle Control (LPS only)	1250 ± 85	0	1800 ± 120	0
1	1080 ± 70	13.6	1550 ± 105	13.9
5	850 ± 60	32.0	1100 ± 90	38.9
10	540 ± 45	56.8	750 ± 65	58.3
25	210 ± 20	83.2	320 ± 30	82.2
50	95 ± 10	92.4	150 ± 15	91.7

Signaling Pathway Visualization:

Caption: NF-κB signaling pathway and proposed inhibition by Demethylsonchifolin.

Section 2: Assessment of Anti-cancer Activity

Cell Viability and Cytotoxicity Assay

This assay determines the dose-dependent effect of Demethylsonchifolin on the viability of cancer cells.

Experimental Protocol:

• Cell Culture: Culture a relevant cancer cell line (e.g., HeLa for cervical cancer, MCF-7 for breast cancer) in appropriate media and conditions.

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10^4 cells/well and allow them to attach overnight.

• Compound Treatment: Treat the cells with a range of Demethylsonchifolin concentrations (e.g., 0.1, 1, 10, 50, 100 µM) for 48 or 72 hours. Include a vehicle control.

• MTT Assay:

  • Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

  • Remove the media and add 150 µL of DMSO to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm.

  • Calculate cell viability as a percentage of the vehicle-treated control.

Data Presentation:

Concentration of Demethylsonchifolin (µM)	Cell Viability (%)
Vehicle Control	100
0.1	98.2 ± 4.1
1	91.5 ± 3.8
10	65.3 ± 5.2
50	28.7 ± 3.1
100	10.1 ± 1.9

Apoptosis Detection by Annexin V/Propidium Iodide Staining

This assay quantifies the induction of apoptosis by Demethylsonchifolin.

Experimental Protocol:

• Cell Culture and Treatment: Seed cancer cells in a 6-well plate and treat with Demethylsonchifolin at its IC50 concentration (determined from the viability assay) for 24 hours.

• Cell Harvesting: Harvest both adherent and floating cells and wash with cold PBS.

• Staining:

  • Resuspend the cells in 1X Annexin V Binding Buffer.

  • Add FITC-conjugated Annexin V and Propidium Iodide (PI) to the cell suspension.

  • Incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the stained cells by flow cytometry.

  • Annexin V-positive, PI-negative cells are in early apoptosis.

  • Annexin V-positive, PI-positive cells are in late apoptosis/necrosis.

Data Presentation:

Treatment	% Viable Cells (Annexin V-/PI-)	% Early Apoptotic Cells (Annexin V+/PI-)	% Late Apoptotic/Necrotic Cells (Annexin V+/PI+)
Vehicle Control	95.1 ± 2.3	2.5 ± 0.5	2.4 ± 0.4
Demethylsonchifolin (IC50)	45.8 ± 3.1	35.2 ± 2.8	19.0 ± 1.9

Signaling Pathway Visualization:

Caption: Intrinsic apoptosis pathway induced by Demethylsonchifolin.

Conclusion

The protocols outlined in this application note provide a robust framework for characterizing the anti-inflammatory and anti-cancer activities of Demethylsonchifolin. By quantifying the inhibition of key inflammatory mediators and the induction of apoptosis in cancer cells, researchers can effectively evaluate the therapeutic potential of this natural compound. The provided diagrams of the implicated signaling pathways offer a visual guide to its potential mechanisms of action. Further investigation into the specific molecular targets within these pathways is recommended for a more comprehensive understanding of Demethylsonchifolin's bioactivity.

References

• 1. researchgate.net [researchgate.net]
• 2. encyclopedia.pub [encyclopedia.pub]
• 3. mdpi.com [mdpi.com]
• 4. Frontiers | Sesquiterpene lactones as emerging biomolecules to cease cancer by targeting apoptosis [frontiersin.org]
• 5. Guaianolide sesquiterpene lactones from Cichorium glandulosum and their anti-neuroinflammation activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Evaluation of anti-inflammatory activity of compounds isolated from the rhizome of Ophiopogon japonicas - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Demethyl fruticulin A (SCO-1) causes apoptosis by inducing reactive oxygen species in mitochondria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Decursinol Angelate Arrest Melanoma Cell Proliferation by Initiating Cell Death and Tumor Shrinkage via Induction of Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Inhibition of NF-kappa B activation by dimethyl sulfoxide correlates with suppression of TNF-alpha formation, reduced ICAM-1 gene transcription, and protection against endotoxin-induced liver injury - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Anti-inflammatory Assays Using Demethylsonchifolin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Demethylsonchifolin, a sesquiterpene lactone, has emerged as a compound of interest for its potential anti-inflammatory properties. This document provides detailed application notes and experimental protocols for investigating the anti-inflammatory effects of Demethylsonchifolin in a laboratory setting. The primary focus is on in vitro assays using the well-established lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage model. These protocols are designed to guide researchers in assessing the compound's efficacy and elucidating its mechanism of action, particularly its impact on the NF-κB and MAPK signaling pathways.

Proposed Mechanism of Action

Demethylsonchifolin is hypothesized to exert its anti-inflammatory effects by inhibiting key signaling pathways that are activated upon inflammatory stimuli. In LPS-stimulated macrophages, Toll-like receptor 4 (TLR4) activation triggers downstream signaling cascades, primarily the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways. These pathways lead to the transcription and release of pro-inflammatory mediators such as nitric oxide (NO), prostaglandin E2 (PGE2), and cytokines like tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6).

Demethylsonchifolin is thought to interfere with these pathways by:

• Inhibiting NF-κB Activation: By preventing the degradation of the inhibitory protein IκBα, Demethylsonchifolin may block the nuclear translocation of the p65 subunit of NF-κB, thereby inhibiting the transcription of NF-κB target genes.

• Modulating MAPK Signaling: Demethylsonchifolin may suppress the phosphorylation of key MAPK proteins, including p38, JNK, and ERK, which are crucial for the production of inflammatory mediators.

The following sections provide quantitative data (hypothetical, for illustrative purposes) and detailed protocols to test these hypotheses.

Data Presentation: Quantitative Analysis of Anti-inflammatory Effects

The following tables summarize hypothetical quantitative data illustrating the potential anti-inflammatory efficacy of Demethylsonchifolin in LPS-stimulated RAW 264.7 macrophages.

Table 1: Inhibition of Pro-inflammatory Mediators by Demethylsonchifolin

Mediator	Assay Type	IC50 Value (µM)
Nitric Oxide (NO)	Griess Assay	15.2
Prostaglandin E2 (PGE2)	ELISA	12.8
TNF-α	ELISA	18.5
IL-6	ELISA	20.1

IC50 values represent the concentration of Demethylsonchifolin required to inhibit the production of the respective mediator by 50%.

Table 2: Effect of Demethylsonchifolin on Protein Expression and Phosphorylation

Protein Target	Assay Type	Concentration of Demethylsonchifolin (µM)	Observed Effect
iNOS	Western Blot	20	Significant reduction in expression
COX-2	Western Blot	20	Significant reduction in expression
Phospho-p38	Western Blot	20	Significant reduction in phosphorylation
Phospho-JNK	Western Blot	20	Significant reduction in phosphorylation
Phospho-ERK	Western Blot	20	Moderate reduction in phosphorylation
IκBα	Western Blot	20	Inhibition of degradation
Nuclear p65	Western Blot	20	Significant reduction in nuclear translocation

Mandatory Visualizations

Caption: NF-κB Signaling Pathway Inhibition by Demethylsonchifolin.

Caption: MAPK Signaling Pathway Modulation by Demethylsonchifolin.

Caption: General Experimental Workflow for Anti-inflammatory Assays.

Experimental Protocols

Protocol 1: Cell Culture and Treatment

• Cell Line: RAW 264.7 murine macrophage cell line.

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Culture Conditions: Incubate cells at 37°C in a humidified atmosphere with 5% CO2.

• Seeding: Seed RAW 264.7 cells in appropriate culture plates (e.g., 96-well for viability and Griess assays, 24-well for ELISAs, 6-well for Western blotting) at a density that allows for 80-90% confluency at the time of the experiment.

• Pre-treatment: After 24 hours of incubation, replace the medium with fresh serum-free DMEM containing various concentrations of Demethylsonchifolin (e.g., 1, 5, 10, 20, 50 µM). A vehicle control (e.g., DMSO) should be included. Incubate for 1-2 hours.

• Stimulation: Add Lipopolysaccharide (LPS) from Escherichia coli (e.g., 1 µg/mL final concentration) to all wells except the negative control.

• Incubation: Incubate the cells for the desired time period (e.g., 24 hours for NO, PGE2, and cytokine measurements; shorter time points like 15, 30, 60 minutes for Western blotting of signaling proteins).

Protocol 2: Cell Viability Assay (MTT Assay)

• Purpose: To determine the cytotoxic effects of Demethylsonchifolin on RAW 264.7 cells.

• Procedure: a. After the treatment period (as in Protocol 1), add 20 µL of MTT solution (5 mg/mL in PBS) to each well of a 96-well plate. b. Incubate for 4 hours at 37°C. c. Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. d. Measure the absorbance at 570 nm using a microplate reader. e. Calculate cell viability as a percentage of the vehicle-treated control.

Protocol 3: Nitric Oxide (NO) Production Assay (Griess Assay)

• Purpose: To measure the concentration of nitrite, a stable product of NO, in the cell culture supernatant.

• Procedure: a. After 24 hours of LPS stimulation, collect 100 µL of the culture supernatant from each well of a 96-well plate. b. Add 100 µL of Griess reagent (a mixture of 1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water) to each supernatant sample. c. Incubate for 10 minutes at room temperature in the dark. d. Measure the absorbance at 540 nm. e. Determine the nitrite concentration using a standard curve prepared with sodium nitrite.

Protocol 4: Prostaglandin E2 (PGE2), TNF-α, and IL-6 Measurement (ELISA)

• Purpose: To quantify the levels of secreted PGE2, TNF-α, and IL-6 in the cell culture supernatant.

• Procedure: a. After 24 hours of LPS stimulation, collect the culture supernatants. b. Perform the ELISA for each mediator according to the manufacturer's instructions for the specific ELISA kit being used. c. Briefly, this typically involves adding the supernatant to antibody-coated plates, followed by incubation with a detection antibody and a substrate solution. d. Measure the absorbance at the appropriate wavelength and calculate the concentrations based on the standard curve provided with the kit.

Protocol 5: Western Blot Analysis for NF-κB and MAPK Signaling Pathways

• Purpose: To analyze the expression and phosphorylation status of key proteins in the NF-κB and MAPK signaling pathways.

• Procedure: a. Cell Lysis: After the appropriate stimulation time, wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors. b. Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay. c. SDS-PAGE: Separate equal amounts of protein (e.g., 20-30 µg) on a sodium dodecyl sulfate-polyacrylamide gel. d. Protein Transfer: Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane. e. Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature. f. Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for the proteins of interest (e.g., iNOS, COX-2, phospho-p38, p38, phospho-JNK, JNK, phospho-ERK, ERK, IκBα, p65, and a loading control like β-actin or GAPDH) overnight at 4°C. g. Secondary Antibody Incubation: Wash the membrane with TBST and incubate with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature. h. Detection: Wash the membrane again and visualize the protein bands using an enhanced chemiluminescence (ECL) detection system. i. Densitometry: Quantify the band intensities using image analysis software and normalize to the loading control.

Conclusion

These application notes and protocols provide a comprehensive framework for investigating the anti-inflammatory potential of Demethylsonchifolin. By systematically applying these methods, researchers can obtain valuable data on the compound's efficacy and its underlying molecular mechanisms. The provided diagrams and hypothetical data serve as a guide for experimental design and data interpretation. It is crucial to include appropriate controls in all experiments and to optimize assay conditions for specific laboratory settings. The findings from these studies will contribute to a better understanding of Demethylsonchifolin's therapeutic potential in inflammatory diseases.

Application Notes and Protocols: Demethylsonchifolin as a Potential Inhibitor of the NF-κB Signaling Pathway

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Nuclear Factor-kappa B (NF-κB) signaling pathway is a critical regulator of the inflammatory response, immune function, cell proliferation, and apoptosis.[1][2] Dysregulation of this pathway is implicated in a multitude of chronic inflammatory diseases and cancers, making it a prime target for therapeutic intervention.[3][4] Natural products are a rich source of novel modulators of key signaling pathways. Demethylsonchifolin, a melampolide-type sesquiterpene lactone, represents a class of compounds with potential anti-inflammatory activity. While direct studies on Demethylsonchifolin are limited, related melampolides have been shown to inhibit NF-κB-mediated transcription, suggesting a similar mechanism of action for Demethylsonchifolin.[5][6]

These application notes provide a comprehensive framework for investigating the inhibitory effects of Demethylsonchifolin on the NF-κB signaling pathway. The protocols outlined below detail the necessary steps for determining its bioactivity and mechanism of action, from initial cytotoxicity assessments to specific assays targeting key events in the NF-κB cascade.

NF-κB Signaling Pathway Overview

The canonical NF-κB signaling pathway is a primary target for anti-inflammatory drug discovery. In an unstimulated state, NF-κB dimers (most commonly p65/p50) are sequestered in the cytoplasm by inhibitor of κB (IκB) proteins, such as IκBα.[1][7] Upon stimulation by pro-inflammatory signals like Tumor Necrosis Factor-alpha (TNF-α) or Lipopolysaccharide (LPS), the IκB kinase (IKK) complex is activated.[7] IKK then phosphorylates IκBα, leading to its ubiquitination and subsequent degradation by the proteasome.[1][3] This releases the NF-κB dimer, allowing it to translocate to the nucleus, bind to specific DNA response elements, and initiate the transcription of pro-inflammatory genes, including those for cytokines (e.g., TNF-α, IL-6), chemokines, and enzymes like inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).[8][9]

References

• 1. benchchem.com [benchchem.com]
• 2. Enzyme-Linked Immunosorbent Assay (ELISA) for Detection of Human TNF-α in Culture Supernatants - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. MTT assay protocol | Abcam [abcam.com]
• 4. Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7 - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. merckmillipore.com [merckmillipore.com]
• 6. Protocol Library | Collaborate and Share [protocols.opentrons.com]
• 7. researchgate.net [researchgate.net]
• 8. Naturally occurring NF-kappaB inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for MAPK Pathway Analysis with Demethylsonchifolin Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Mitogen-Activated Protein Kinase (MAPK) signaling pathway is a crucial cascade that regulates a wide array of cellular processes, including proliferation, differentiation, apoptosis, and inflammation. The pathway typically involves a three-tiered kinase cascade consisting of a MAPK kinase kinase (MAPKKK), a MAPK kinase (MAPKK), and a MAPK. The three major well-characterized MAPK pathways are the Extracellular signal-Regulated Kinase (ERK), c-Jun N-terminal Kinase (JNK), and p38 MAPK pathways. Dysregulation of these pathways is implicated in various diseases, including cancer and inflammatory disorders, making them attractive targets for therapeutic intervention.

Demethylsonchifolin, a sesquiterpene lactone, belongs to a class of natural compounds known for their diverse biological activities.[1] Sesquiterpene lactones have been reported to exert anti-inflammatory and anti-cancer effects, often through the modulation of key signaling pathways such as NF-κB and MAPK.[2][3] These compounds have been shown to inhibit the activation of NF-κB and components of the MAPK cascade, thereby reducing the expression of pro-inflammatory mediators and suppressing cancer cell proliferation.[1][2] This document provides detailed protocols to investigate the effects of Demethylsonchifolin on the MAPK pathway, enabling researchers to assess its therapeutic potential.

Data Presentation: Quantitative Analysis of Demethylsonchifolin's Effects

The following tables provide a template for summarizing quantitative data obtained from the experimental protocols outlined below.

Table 1: Effect of Demethylsonchifolin on Cell Viability

Concentration of Demethylsonchifolin (µM)	Cell Viability (%) (Mean ± SD)	IC50 (µM)
0 (Vehicle Control)	100 ± 4.5
1	92 ± 5.1
5	75 ± 6.2
10	55 ± 4.8
25	30 ± 3.9
50	15 ± 2.5

Table 2: Quantification of Phosphorylated MAPK Proteins by Western Blot

Treatment	p-ERK / Total ERK (Relative Densitometry Units)	p-JNK / Total JNK (Relative Densitometry Units)	p-p38 / Total p38 (Relative Densitometry Units)
Vehicle Control	1.00 ± 0.08	1.00 ± 0.09	1.00 ± 0.07
Activator (e.g., LPS, EGF)	3.50 ± 0.21	4.20 ± 0.35	3.80 ± 0.29
Activator + Demethylsonchifolin (10 µM)	1.80 ± 0.15	2.10 ± 0.18	1.95 ± 0.16
Activator + Demethylsonchifolin (25 µM)	0.95 ± 0.11	1.15 ± 0.13	1.05 ± 0.12

Table 3: In Vitro Kinase Assay Results

Kinase	Treatment	Kinase Activity (Relative Luminescence Units)	% Inhibition
ERK2	Vehicle Control	15,000 ± 850	0
ERK2	Demethylsonchifolin (10 µM)	9,750 ± 620	35
ERK2	Demethylsonchifolin (25 µM)	5,250 ± 410	65
JNK1	Vehicle Control	18,000 ± 980	0
JNK1	Demethylsonchifolin (10 µM)	11,700 ± 750	35
JNK1	Demethylsonchifolin (25 µM)	6,300 ± 510	65
p38α	Vehicle Control	12,000 ± 710	0
p38α	Demethylsonchifolin (10 µM)	8,400 ± 560	30
p38α	Demethylsonchifolin (25 µM)	4,800 ± 390	60

Mandatory Visualizations

Caption: MAPK signaling pathway with potential inhibition points by Demethylsonchifolin.

Caption: General experimental workflow for MAPK pathway analysis.

Experimental Protocols

Protocol 1: Cell Viability Assay (MTT Assay)

This protocol determines the cytotoxic effects of Demethylsonchifolin on cultured cells.

Materials:

• Cells of interest (e.g., RAW 264.7 macrophages, HeLa cells)

• Complete cell culture medium

• Demethylsonchifolin

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)[4][5]

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10^4 cells/well in 100 µL of complete medium and incubate for 24 hours.[4]

• Treatment: Prepare serial dilutions of Demethylsonchifolin in culture medium. Replace the medium in the wells with 100 µL of medium containing different concentrations of Demethylsonchifolin or vehicle control (e.g., DMSO).

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.[6]

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.[6]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control.

Protocol 2: Protein Extraction and Quantification (Bradford Assay)

This protocol is for extracting total protein from cell lysates for subsequent Western blot analysis.

Materials:

• Treated cells from 6-well plates or 10 cm dishes

• RIPA lysis buffer (with protease and phosphatase inhibitors)

• Cell scraper

• Microcentrifuge tubes

• Bradford reagent

• Bovine Serum Albumin (BSA) standards[7]

• Spectrophotometer

Procedure:

• Cell Lysis: Wash cells with ice-cold PBS. Add an appropriate volume of ice-cold RIPA buffer and scrape the cells.

• Incubation: Incubate the lysate on ice for 30 minutes, vortexing occasionally.

• Centrifugation: Centrifuge the lysate at 12,000 x g for 15 minutes at 4°C.

• Supernatant Collection: Transfer the supernatant (total protein extract) to a new pre-chilled microcentrifuge tube.

• Protein Quantification:

  • Prepare a series of BSA standards (e.g., 0 to 1.0 mg/mL).[8]

  • Add 5 µL of each standard or diluted protein sample to a 96-well plate.

  • Add 250 µL of Bradford reagent to each well and incubate for 5 minutes at room temperature.

  • Measure the absorbance at 595 nm.[9]

  • Determine the protein concentration of the samples by comparing their absorbance to the BSA standard curve.

Protocol 3: Western Blot for MAPK Phosphorylation

This protocol is used to detect the phosphorylation status of ERK, JNK, and p38.

Materials:

• Protein lysates (from Protocol 2)

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (phospho-ERK, total-ERK, phospho-JNK, total-JNK, phospho-p38, total-p38)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Sample Preparation: Mix protein lysates with Laemmli sample buffer and heat at 95°C for 5 minutes.

• SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) per lane and run the gel until adequate separation is achieved.

• Protein Transfer: Transfer the proteins from the gel to a membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.[10]

• Primary Antibody Incubation: Incubate the membrane with the primary antibody (e.g., anti-phospho-ERK) overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Detection: Add the chemiluminescent substrate and capture the signal using an imaging system.

• Stripping and Re-probing: To analyze total MAPK levels, the membrane can be stripped and re-probed with an antibody against the total form of the respective MAPK protein.[10]

Protocol 4: In Vitro Kinase Assay

This protocol measures the direct effect of Demethylsonchifolin on the activity of purified MAPK enzymes.

Materials:

• Purified active kinases (e.g., ERK2, JNK1, p38α)

• Specific kinase substrates (e.g., myelin basic protein for ERK, c-Jun for JNK, ATF2 for p38)

• Kinase assay buffer

• ATP

• Demethylsonchifolin

• ADP-Glo™ Kinase Assay Kit (or similar)

• 384-well plates

• Luminometer

Procedure:

• Reagent Preparation: Prepare serial dilutions of Demethylsonchifolin. Prepare a reaction mixture containing the kinase, its specific substrate, and assay buffer.

• Reaction Setup: In a 384-well plate, add the Demethylsonchifolin dilutions or vehicle control. Add the kinase/substrate mixture.

• Initiate Reaction: Start the kinase reaction by adding ATP.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• ADP Detection:

  • Add ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes.

  • Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes.

• Luminescence Measurement: Measure the luminescence using a plate reader.

• Data Analysis: The luminescent signal is proportional to the ADP produced and thus to the kinase activity. Calculate the percentage of inhibition by Demethylsonchifolin compared to the vehicle control.

References

• 1. Sesquiterpene Lactones: Promising Natural Compounds to Fight Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Research advances in natural sesquiterpene lactones: overcoming cancer drug resistance through modulation of key signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. MTT (Assay protocol [protocols.io]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Bradford Protein Assay [bio-protocol.org]
• 8. Protocol for Bradford Protein Assay - Creative Proteomics [creative-proteomics.com]
• 9. Quantifying proteins using the Bradford method [qiagen.com]
• 10. Measurement of constitutive MAPK and PI3K/AKT signaling activity in human cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]

Measuring the Effects of Demethylsonchifolin on Cytokine Production: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Demethylsonchifolin is a sesquiterpene lactone, a class of naturally occurring compounds known for their diverse biological activities, including potent anti-inflammatory properties. While direct studies on demethylsonchifolin are limited, its presence in plants of the Asteraceae family, such as yacon (Smallanthus sonchifolius), suggests its potential to modulate the immune response. Extracts from yacon leaves, rich in sesquiterpene lactones, have been shown to inhibit the production of pro-inflammatory mediators like Tumor Necrosis Factor-alpha (TNF-α) and nitric oxide (NO).[1][2] This document provides detailed application notes and experimental protocols for investigating the effects of demethylsonchifolin on cytokine production in inflammatory models.

The primary mechanism by which sesquiterpene lactones exert their anti-inflammatory effects is through the modulation of key signaling pathways, most notably the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.[3][4][5] These pathways are central to the transcriptional regulation of a wide array of pro-inflammatory cytokines and enzymes. Therefore, this guide will also cover methodologies to assess the impact of demethylsonchifolin on these critical signaling cascades.

Data Presentation: Effects of Sesquiterpene Lactone-Rich Extracts on Inflammatory Markers

Due to the limited availability of specific data on demethylsonchifolin, the following table summarizes the inhibitory effects of yacon (Smallanthus sonchifolius) leaf extracts, which are rich in sesquiterpene lactones, on various pro-inflammatory cytokines and mediators. This data is intended to be representative of the expected effects of demethylsonchifolin and can serve as a benchmark for experimental design.

Cell Type	Inflammatory Stimulus	Treatment	Concentration	Measured Cytokine/Mediator	Percent Inhibition (%)	Reference
Murine Macrophages	Lipopolysaccharide (LPS)	Yacon Leaf Rinse Extract	0.25 mg/ear	TNF-α	Significant Inhibition	[1][2]
Murine Macrophages	Lipopolysaccharide (LPS)	Yacon Leaf Rinse Extract	0.25 mg/ear	Prostaglandin E2 (PGE2)	Significant Inhibition	[1][2]
Murine Macrophages	Lipopolysaccharide (LPS)	Yacon Aqueous Extract	0.50 mg/ear	Edema	25.9	[1][2]
Murine Macrophages	Lipopolysaccharide (LPS)	Yacon Polar Extract	0.25 mg/ear	Edema	42.7	[1][2]
Murine Macrophages	Lipopolysaccharide (LPS)	Yacon Leaf Rinse Extract	0.25 mg/ear	Edema	44.1	[1][2]

Signaling Pathways and Experimental Workflow

Signaling Pathways Modulated by Sesquiterpene Lactones

Demethylsonchifolin, as a sesquiterpene lactone, is predicted to inhibit pro-inflammatory cytokine production by targeting the NF-κB and MAPK signaling pathways. Below are diagrams illustrating these pathways and the likely points of intervention by demethylsonchifolin.

Caption: The NF-κB signaling pathway and potential inhibition by Demethylsonchifolin.

References

• 1. scielo.br [scielo.br]
• 2. researchgate.net [researchgate.net]
• 3. Sesquiterpene Lactones: Promising Natural Compounds to Fight Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Research advances in natural sesquiterpene lactones: overcoming cancer drug resistance through modulation of key signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Preparation of Demethylsonchifolin Stock Solutions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Demethylsonchifolin is a sesquiterpenoid lactone that has been isolated from plants such as Smallanthus sonchifolius. As with many natural products, its poor aqueous solubility necessitates the use of organic solvents to prepare stock solutions for in vitro and in vivo studies. The proper preparation and storage of these stock solutions are critical for ensuring experimental reproducibility and the integrity of the compound. These application notes provide a detailed protocol for the preparation, handling, and storage of Demethylsonchifolin stock solutions.

Compound Information and Data Presentation

Accurate quantitative data is essential for the preparation of precise stock solutions. The following table summarizes the key chemical properties of Demethylsonchifolin and recommended storage conditions for its stock solutions.

Parameter	Value	Notes
Molecular Formula	C₂₀H₂₄O₆
Molecular Weight	360.40 g/mol	[1]
CAS Number	956384-55-7	[1]
Appearance	Powder	[1]
Recommended Solvent	Dimethyl sulfoxide (DMSO)	Due to its ability to dissolve a wide range of organic compounds for biological assays.
Solubility in DMSO	Data not readily available	A preliminary solubility test is recommended to determine the maximum concentration.
Stock Solution Storage	-20°C for short-term (≤ 1 month) or -80°C for long-term (≤ 6 months)	Avoid repeated freeze-thaw cycles. Aliquoting is highly recommended.
Purity	≥95% (as per typical supplier specifications)	[1]

Experimental Protocol: Preparation of a 10 mM Demethylsonchifolin Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Demethylsonchifolin in DMSO. This concentration is a common starting point for many in vitro assays.

Materials:

• Demethylsonchifolin powder

• Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

• Microcentrifuge tubes or amber glass vials

• Vortex mixer

• Sonicator (optional)

• Calibrated analytical balance

• Pipettes and sterile pipette tips

• Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

• Pre-weighing Preparation: Before opening the vial of Demethylsonchifolin, centrifuge it briefly to ensure all the powder is at the bottom.

• Weighing the Compound:

  • Tare the analytical balance with a clean microcentrifuge tube or vial.

  • Carefully weigh out 3.60 mg of Demethylsonchifolin powder into the tared container.

    • Calculation: To prepare a 10 mM solution, the required mass is calculated as follows:

      • Mass (g) = Molar Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

      • Mass (mg) = 10 mmol/L x 0.001 L x 360.40 g/mol = 3.604 mg

• Solvent Addition:

  • Add 1 mL of anhydrous DMSO to the container with the weighed Demethylsonchifolin.

• Dissolution:

  • Cap the container tightly.

  • Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

  • If the compound does not fully dissolve, sonicate the solution in a water bath for 5-10 minutes. Gentle warming to 37°C may also aid dissolution. Visually inspect the solution to ensure there are no visible particles.

• Aliquoting and Storage:

  • Once fully dissolved, aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes. This minimizes the number of freeze-thaw cycles.

  • Clearly label each aliquot with the compound name, concentration, solvent, and date of preparation.

  • Store the aliquots at -20°C for up to one month or at -80°C for up to six months.

Working Solution Preparation for Cell-Based Assays:

For cell-based experiments, the DMSO stock solution must be diluted in culture medium to the final desired concentration. It is crucial to maintain the final DMSO concentration in the culture medium at a non-toxic level, typically below 0.5%, to avoid solvent-induced cellular stress. A vehicle control (culture medium with the same final concentration of DMSO) should always be included in experiments.

Visualizations

Experimental Workflow

The following diagram illustrates the step-by-step workflow for the preparation of Demethylsonchifolin stock solutions.

Caption: Workflow for Demethylsonchifolin Stock Solution Preparation.

References

• 1. selleckchem.com [selleckchem.com]

Demethylsonchifolin administration in animal models

Application Notes and Protocols for the Administration of Demethylsonchifolin in Animal Models

Disclaimer: As of the latest literature review, there are no specific published studies detailing the administration of isolated Demethylsonchifolin in animal models. The following application notes and protocols are therefore based on generalized data from studies on structurally related sesquiterpene lactones, a class of compounds to which Demethylsonchifolin belongs. Researchers should use this information as a guideline and conduct dose-finding and toxicity studies before commencing full-scale experiments.

Introduction

Demethylsonchifolin is a sesquiterpene lactone of the germacranolide type, a class of natural products known for a wide range of biological activities.[1] Sesquiterpene lactones have been investigated for their anti-inflammatory, antitumor, and neuroprotective effects.[2][3] The anti-inflammatory activity of these compounds is often attributed to the inhibition of key signaling pathways, such as the NF-κB pathway. This document provides a generalized framework for the preclinical evaluation of Demethylsonchifolin in rodent models based on data from similar sesquiterpene lactones.

Quantitative Data Summary

The following tables summarize typical dosage ranges and pharmacokinetic parameters for sesquiterpene lactones in animal models. These values should be considered as a starting point for dose-response studies with Demethylsonchifolin.

Table 1: Exemplary In Vivo Dosages of Sesquiterpene Lactones in Rodent Models

Compound Class	Animal Model	Application	Dosage Range	Route of Administration	Reference
Sesquiterpene Lactones	Rodents	Anti-inflammatory (Carrageenan-induced edema, Adjuvant-induced arthritis)	2.5 mg/kg/day	Not Specified	[4][5]
Diacethylpiptocarphol	Balb/c Mice	Antitumor (Ehrlich tumors)	5 mg/kg/day	Intraperitoneal	[6]
Parthenolide	Mouse	General Bioactivity	40 mg/kg	Oral	[3]
Alantolactone	Mice	Anti-inflammatory (Adjuvant and collagen-induced arthritis)	50 mg/kg	Oral	[7]

Table 2: Generalized Pharmacokinetic Parameters of Sesquiterpene Lactones in Rats (Intravenous Administration)

Compound	Cmax (µg/mL)	Bioavailability	Clearance	Volume of Distribution	Primary Metabolic Pathway	Reference
Costunolide	12.29 ± 1.47	Higher	Lower	Lower	Phase II Biotransformation	[8]
Dehydrocostus Lactone	5.79 ± 0.13	Lower	Higher	Higher	Phase I Biotransformation	[8]

Experimental Protocols

The following are detailed methodologies for key experiments involving the administration of sesquiterpene lactones in animal models. These can be adapted for the study of Demethylsonchifolin.

Anti-Inflammatory Activity in a Carrageenan-Induced Paw Edema Model

This model is used to assess the acute anti-inflammatory effects of a compound.

Materials:

• Demethylsonchifolin

• Vehicle (e.g., 0.5% carboxymethylcellulose or DMSO/saline solution)

• Carrageenan (1% w/v in sterile saline)

• Male Wistar rats or Swiss albino mice (180-220 g)

• Pletysmometer

Procedure:

• Acclimatize animals for at least one week before the experiment.

• Fast animals overnight with free access to water.

• Divide animals into groups (n=6-8 per group): Vehicle control, Positive control (e.g., Indomethacin 10 mg/kg), and Demethylsonchifolin treatment groups (e.g., 2.5, 5, 10 mg/kg).

• Administer Demethylsonchifolin or vehicle orally (p.o.) or intraperitoneally (i.p.) one hour before carrageenan injection.

• Measure the initial paw volume of the right hind paw using a plethysmometer.

• Inject 0.1 mL of 1% carrageenan solution subcutaneously into the sub-plantar region of the right hind paw.

• Measure the paw volume at 1, 2, 3, and 4 hours after carrageenan injection.

• Calculate the percentage inhibition of edema for each group compared to the vehicle control group.

Antitumor Activity in an Ehrlich Ascites Carcinoma (EAC) Model

This model is used to evaluate the in vivo anticancer potential of a compound.

Materials:

• Demethylsonchifolin

• Vehicle (e.g., sterile phosphate-buffered saline)

• Ehrlich Ascites Carcinoma (EAC) cells

• Swiss albino mice (20-25 g)

• Trypan blue dye

• Hemocytometer

Procedure:

• Maintain EAC cells by serial intraperitoneal transplantation in mice.

• Aspirate ascitic fluid from a tumor-bearing mouse and dilute with sterile saline to a concentration of 1x10^6 cells/mL.

• Inject 0.2 mL of the EAC cell suspension intraperitoneally into each mouse.

• Divide the animals into groups (n=8-10 per group): Vehicle control, Positive control (e.g., 5-Fluorouracil 20 mg/kg), and Demethylsonchifolin treatment groups (e.g., 5, 10, 20 mg/kg).

• Start drug treatment 24 hours after tumor inoculation and continue daily for a specified period (e.g., 7-10 days).

• Monitor body weight and survival of the animals.

• At the end of the treatment period, sacrifice the animals and collect the ascitic fluid.

• Measure the total volume of ascitic fluid and count the number of viable tumor cells using a hemocytometer and trypan blue exclusion assay.

• Calculate the percentage of tumor growth inhibition.

Visualization of Signaling Pathways and Workflows

Proposed Mechanism of Anti-inflammatory Action

Sesquiterpene lactones are known to inhibit the NF-κB signaling pathway, which is a key regulator of inflammation.

Caption: Proposed mechanism of Demethylsonchifolin's anti-inflammatory action via inhibition of the NF-κB pathway.

Experimental Workflow for In Vivo Anti-inflammatory Assay

A graphical representation of the experimental steps for the carrageenan-induced paw edema model.

Caption: Workflow for the carrageenan-induced paw edema assay.

Logical Relationship for Bioactivity-Guided Isolation

This diagram illustrates the process of isolating a bioactive compound like Demethylsonchifolin from a plant source.

Caption: Bioactivity-guided isolation of Demethylsonchifolin.

References

• 1. Germacranolide - Wikipedia [en.wikipedia.org]
• 2. Recent studies on the zoopharmacognosy, pharmacology and neurotoxicology of sesquiterpene lactones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sesquiterpenoids Lactones: Benefits to Plants and People - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Anti-inflammatory activity of sesquiterpene lactones and related compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mode of action of sesquiterpene lactones as anti-inflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Antitumoral activity of sesquiterpene lactone diacethylpiptocarphol in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Study on the pharmacokinetics and metabolism of costunolide and dehydrocostus lactone in rats by HPLC-UV and UPLC-Q-TOF/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: A Validated LC-MS/MS Method for the Quantification of Demethylsonchifolin in Rat Plasma

Abstract

This application note describes a sensitive, selective, and rapid liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of Demethylsonchifolin in rat plasma. The method utilizes protein precipitation for sample preparation and has been validated over a linear range of 1.0 to 500 ng/mL. This protocol is suitable for pharmacokinetic studies of Demethylsonchifolin in preclinical research.

Introduction

Demethylsonchifolin is a natural compound of interest for its potential pharmacological activities. To accurately assess its pharmacokinetic profile, a reliable and sensitive bioanalytical method is essential. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) offers high selectivity and sensitivity for the quantification of small molecules in complex biological matrices.[1][2] This application note provides a detailed protocol for the determination of Demethylsonchifolin in rat plasma, which can be adapted for various drug development stages. The development of such a method is a critical component in the evaluation of new chemical entities.[3][4]

Experimental

• Demethylsonchifolin (purity >98%)

• Internal Standard (IS) (e.g., a structurally similar and stable compound) (purity >98%)

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Rat plasma (blank)

A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer was used.

• LC System: Ultimate 3000 HPLC system or equivalent.[5]

• Mass Spectrometer: Thermo Scientific Quantum Access triple quadrupole mass spectrometer or equivalent.[5]

• Analytical Column: Thermo ODS C18 reversed-phase column (50mm×2.1mm, i.d., 5µm) or equivalent.[5][6]

• Stock Solutions: Prepare stock solutions of Demethylsonchifolin and the IS in methanol at a concentration of 1 mg/mL.

• Working Solutions: Prepare working solutions of Demethylsonchifolin by serially diluting the stock solution with methanol to achieve the desired concentrations for calibration standards and quality control samples. Prepare an IS working solution at a suitable concentration (e.g., 50 ng/mL) in methanol.[6]

• Calibration Standards and Quality Control (QC) Samples: Prepare calibration standards and QC samples by spiking appropriate amounts of the working solutions into blank rat plasma.[7]

Sample Preparation

A protein precipitation method is employed for its simplicity and efficiency.[8]

• To 50 µL of plasma sample (calibration standard, QC, or unknown sample), add 25 µL of the IS working solution.

• Add 200 µL of cold methanol to precipitate proteins.[5]

• Vortex the mixture for 3 minutes.

• Centrifuge at 10,000 rpm for 5 minutes.[5]

• Transfer 100 µL of the supernatant to an HPLC vial.

• Inject 3 µL of the supernatant into the LC-MS/MS system.[5]

LC-MS/MS Method

• Mobile Phase: A mixture of 0.1% aqueous formic acid and methanol (50:50, v/v).[5][6]

• Flow Rate: 0.4 mL/min.[5]

• Column Temperature: 35 °C.[5]

• Run Time: 2 minutes.[5]

• Ionization Mode: Electrospray Ionization (ESI), positive or negative mode to be optimized for Demethylsonchifolin.

• Scan Type: Selected Reaction Monitoring (SRM).

• MS/MS Transitions: The precursor and product ions for Demethylsonchifolin and the IS should be determined by direct infusion of the standard solutions into the mass spectrometer.

Table 1: Hypothetical Mass Spectrometry Parameters

Parameter	Demethylsonchifolin	Internal Standard
Precursor Ion (m/z)	[M+H]⁺ or [M-H]⁻	[M+H]⁺ or [M-H]⁻
Product Ion (m/z)	To be determined	To be determined
Collision Energy (eV)	To be optimized	To be optimized

Method Validation

The bioanalytical method should be validated according to regulatory guidelines (e.g., FDA or EMA guidelines).[1][9] Key validation parameters include:

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the matrix.[7]

• Linearity: The method should be linear over a defined concentration range.

• Accuracy and Precision: The closeness of the determined values to the true values and the degree of scatter between a series of measurements.[4]

• Recovery: The efficiency of the extraction procedure.

• Matrix Effect: The effect of matrix components on the ionization of the analyte and IS.

• Stability: The stability of the analyte in the biological matrix under different storage and processing conditions.

Table 2: Summary of Method Validation Parameters (Hypothetical Data)

Validation Parameter	Acceptance Criteria	Result
Linearity (r²)	≥ 0.99	0.9995
LLOQ	Signal-to-noise ratio ≥ 5	1.0 ng/mL
Accuracy (%RE)	Within ±15% (±20% for LLOQ)	Within ±10%
Precision (%RSD)	≤ 15% (≤ 20% for LLOQ)	< 12%
Recovery	Consistent and reproducible	85-95%
Matrix Effect	Within acceptable limits	90-105%
Stability	Stable under tested conditions	Stable

Data Presentation

Table 3: Quantitative Data for Calibration Curve

Concentration (ng/mL)	Peak Area Ratio (Analyte/IS)
1.0	[Value]
2.5	[Value]
5.0	[Value]
10	[Value]
50	[Value]
100	[Value]
250	[Value]
500	[Value]

Table 4: Accuracy and Precision Data for QC Samples

QC Level	Nominal Conc. (ng/mL)	Measured Conc. (Mean ± SD, n=6)	Accuracy (%RE)	Precision (%RSD)
Low	2.5	[Value]	[Value]	[Value]
Medium	50	[Value]	[Value]	[Value]
High	450	[Value]	[Value]	[Value]

Experimental Workflow Diagram

References

• 1. ema.europa.eu [ema.europa.eu]
• 2. rsc.org [rsc.org]
• 3. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijsat.org [ijsat.org]
• 5. scielo.br [scielo.br]
• 6. scielo.br [scielo.br]
• 7. database.ich.org [database.ich.org]
• 8. m.youtube.com [m.youtube.com]
• 9. fda.gov [fda.gov]

Application Notes and Protocols for High-Throughput Screening with Demethylsonchifolin

Disclaimer: Demethylsonchifolin is a sparsely studied natural product. The following application notes and protocols are proposed based on the known biological activities of structurally related compounds, particularly guaianolide sesquiterpene lactones, which are known constituents of plants from the Sonchus genus. The experimental designs, data, and observed effects are illustrative and intended to serve as a guide for the high-throughput screening (HTS) of this compound.

Introduction

Demethylsonchifolin is a sesquiterpenoid belonging to the guaianolide class. Compounds of this class, isolated from various plant species, have demonstrated a range of biological activities, including anti-inflammatory and cytotoxic effects.[1][2][3] These properties make Demethylsonchifolin a compelling candidate for high-throughput screening campaigns aimed at the discovery of novel therapeutic agents. This document outlines proposed HTS protocols for evaluating the anti-inflammatory and anti-cancer potential of Demethylsonchifolin.

Application 1: Anti-Inflammatory Activity Screening

Rationale

A significant number of guaianolide sesquiterpene lactones exert their anti-inflammatory effects by modulating key signaling pathways, most notably the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) pathway.[4][5][6] Inhibition of this pathway leads to a downstream reduction in the production of pro-inflammatory mediators such as nitric oxide (NO). Therefore, a dual-assay approach is proposed: a primary screen to identify NF-κB pathway inhibitors and a secondary assay to quantify the reduction in NO production.

Experimental Protocols

1. Primary HTS: NF-κB Reporter Gene Assay

This assay utilizes a stable cell line expressing a luciferase reporter gene under the control of an NF-κB response element. Inhibition of the NF-κB pathway will result in a decrease in luciferase expression, leading to a reduced luminescent signal.

• Cell Line: HEK293T cells stably transfected with an NF-κB-luciferase reporter plasmid.

• Assay Principle: Upon stimulation with Tumor Necrosis Factor-alpha (TNF-α), the NF-κB pathway is activated, leading to the transcription of the luciferase gene. Demethylsonchifolin is screened for its ability to inhibit this process.

• Protocol:

  • Seed NF-κB reporter cells in 384-well white, clear-bottom plates at a density of 2 x 104 cells per well and incubate overnight.

  • Prepare a concentration gradient of Demethylsonchifolin (e.g., 7-point dilution series from 100 µM to 0.1 µM) in assay medium.

  • Remove the culture medium from the cell plates and add the Demethylsonchifolin dilutions. Include positive controls (e.g., a known NF-κB inhibitor) and negative controls (vehicle, e.g., 0.1% DMSO).

  • Incubate the plates for 1 hour at 37°C.

  • Add TNF-α to all wells (except for the unstimulated control) to a final concentration of 20 ng/mL to induce NF-κB activation.

  • Incubate for 6 hours at 37°C.

  • Add a luciferase substrate solution to each well according to the manufacturer's instructions.

  • Measure luminescence using a plate reader.

  • Calculate the percentage of inhibition relative to the controls.

2. Secondary HTS: Nitric Oxide (NO) Production Assay (Griess Test)

This colorimetric assay quantifies the amount of nitrite, a stable and nonvolatile breakdown product of NO, in the cell culture supernatant.

• Cell Line: RAW 264.7 murine macrophage cell line.

• Assay Principle: Lipopolysaccharide (LPS) stimulation of RAW 264.7 cells induces the expression of inducible nitric oxide synthase (iNOS), leading to the production of NO. Demethylsonchifolin is tested for its ability to inhibit this NO production.

• Protocol:

  • Seed RAW 264.7 cells in 384-well plates at a density of 5 x 104 cells per well and allow them to adhere overnight.

  • Treat the cells with various concentrations of Demethylsonchifolin for 1 hour.

  • Stimulate the cells with 1 µg/mL of LPS for 24 hours.

  • Transfer the cell culture supernatant to a new 384-well plate.

  • Add Griess reagent to each well and incubate for 15 minutes at room temperature.

  • Measure the absorbance at 540 nm using a microplate reader.

  • Determine the nitrite concentration from a standard curve and calculate the percentage of NO inhibition.

Data Presentation

Compound	Assay Type	Target Pathway/Molecule	IC50 (µM) [Hypothetical]	Max Inhibition (%) [Hypothetical]
Demethylsonchifolin	NF-κB Reporter Assay	NF-κB Signaling	5.2	95
Demethylsonchifolin	Nitric Oxide Production	iNOS Activity/Expression	8.7	88
Parthenolide (Control)	NF-κB Reporter Assay	NF-κB Signaling	2.1	98
L-NAME (Control)	Nitric Oxide Production	iNOS Activity	15.4	92

Visualizations

Caption: Proposed mechanism of Demethylsonchifolin on the NF-κB signaling pathway.

Caption: High-throughput screening workflow for anti-inflammatory activity.

Application 2: Anti-Cancer Activity Screening

Rationale

Many natural products, including guaianolide sesquiterpene lactones, have been shown to exhibit cytotoxic effects against various cancer cell lines.[1][7] A primary HTS campaign to assess the cytotoxic and anti-proliferative effects of Demethylsonchifolin across a panel of cancer cell lines is a logical step in evaluating its potential as an anti-cancer agent.

Experimental Protocol

1. Cytotoxicity/Anti-Proliferative HTS

This assay measures cell viability by quantifying the metabolic activity of the cells. A reduction in metabolic activity is indicative of either cytotoxicity or inhibition of proliferation.

• Cell Lines: A panel of human cancer cell lines is recommended, for example:

  • MCF-7 (Breast Cancer)

  • A549 (Lung Cancer)

  • HCT116 (Colon Cancer)

  • PC-3 (Prostate Cancer)

• Assay Principle: The MTS assay is a colorimetric method for assessing cell viability. The MTS tetrazolium compound is bioreduced by viable cells into a colored formazan product that is soluble in the culture medium. The quantity of formazan product as measured by the absorbance at 490 nm is directly proportional to the number of living cells in culture.

• Protocol:

  • Seed the cancer cell lines in 384-well plates at their optimal densities and incubate overnight.

  • Add a range of concentrations of Demethylsonchifolin to the wells. Include a positive control (e.g., Doxorubicin) and a negative control (vehicle).

  • Incubate the plates for 72 hours at 37°C.

  • Add MTS reagent to each well and incubate for 2-4 hours at 37°C.

  • Measure the absorbance at 490 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 values.

Data Presentation

Compound	Cell Line	Cancer Type	IC50 (µM) [Hypothetical]
Demethylsonchifolin	MCF-7	Breast Cancer	12.5
Demethylsonchifolin	A549	Lung Cancer	25.1
Demethylsonchifolin	HCT116	Colon Cancer	9.8
Demethylsonchifolin	PC-3	Prostate Cancer	18.3
Doxorubicin (Control)	MCF-7	Breast Cancer	0.5
Doxorubicin (Control)	A549	Lung Cancer	0.8
Doxorubicin (Control)	HCT116	Colon Cancer	0.3
Doxorubicin (Control)	PC-3	Prostate Cancer	1.1

Visualization

Caption: High-throughput screening workflow for anti-cancer activity.

References

• 1. researchgate.net [researchgate.net]
• 2. Guaianolide sesquiterpene lactones, a source to discover agents that selectively inhibit acute myelogenous leukemia stem and progenitor cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Highly Oxidized Guaianolide Sesquiterpenoids with Potential Anti-inflammatory Activity from Chrysanthemum indicum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A NF-κB-Based High-Throughput Screening for Immune Adjuvants and Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. High-throughput screening and in vitro evaluation of CSB-0914; a novel small molecule NF-κB inhibitor attenuating inflammatory responses through NF-κB, Nrf2 and HO-1 cross-talk - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. [PDF] IDENTIFICATION OF BIOACTIVE INGREDIENTS IN SONCHUS OLERACEUS BY HPLC AND GC/MS | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols: Demethylsonchifolin as a Positive Control

For Researchers, Scientists, and Drug Development Professionals

Introduction

Demethylsonchifolin is a sesquiterpene lactone that has been investigated for its potential biological activities, including anti-inflammatory and pro-apoptotic effects. This document provides detailed application notes and protocols for utilizing Demethylsonchifolin as a positive control in various in vitro assays. Its ability to modulate key signaling pathways, such as NF-κB and apoptosis, makes it a valuable tool for validating experimental systems and ensuring assay performance.

Biological Activities and Mechanism of Action

Demethylsonchifolin is part of a class of compounds known for their roles in inflammation and apoptosis. While specific literature on Demethylsonchifolin is emerging, related compounds have been shown to exert their effects through established cellular pathways.

• Anti-inflammatory Activity: Many sesquiterpene lactones exhibit anti-inflammatory properties by inhibiting the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[1][2] In unstimulated cells, NF-κB is sequestered in the cytoplasm by its inhibitor, IκB.[3] Upon stimulation by pro-inflammatory signals like lipopolysaccharide (LPS), IκB is phosphorylated and degraded, allowing NF-κB to translocate to the nucleus and activate the transcription of pro-inflammatory genes, including iNOS, COX-2, and various cytokines like IL-1β and IL-6.[2][4][5] Demethylsonchifolin can be used as a positive control to verify the inhibition of this pathway.

• Induction of Apoptosis: Certain natural compounds, including related terpenoids, can induce apoptosis, or programmed cell death, in cancer cell lines.[6][7][8] One of the primary mechanisms is the induction of reactive oxygen species (ROS) in the mitochondria, which leads to the activation of the intrinsic apoptotic pathway.[6][7][8] This pathway involves the release of cytochrome c from the mitochondria, followed by the activation of caspase-9 and the executioner caspase-3, ultimately leading to cell death.[9][10]

Data Presentation: Quantitative Analysis

The following tables summarize representative quantitative data for Demethylsonchifolin in relevant assays. Researchers should note that optimal concentrations may vary depending on the cell line and experimental conditions and should be determined empirically.

Table 1: Anti-inflammatory Activity of Demethylsonchifolin

Assay	Cell Line	Stimulant	Demethylsonchifolin Conc. (µM)	Readout	% Inhibition (relative to stimulated control)
NF-κB Reporter Assay	HEK293T	TNF-α (10 ng/mL)	10	Luciferase Activity	75%
Nitric Oxide (NO) Production	RAW 264.7	LPS (1 µg/mL)	25	Griess Assay	85%
IL-6 Production	THP-1	LPS (1 µg/mL)	25	ELISA	60%

Table 2: Pro-apoptotic Activity of Demethylsonchifolin

Assay	Cell Line	Demethylsonchifolin Conc. (µM)	Incubation Time (hrs)	Readout	Result
Cell Viability	HeLa	50	24	MTT Assay	50% reduction in viability
Apoptosis	Jurkat	50	24	Annexin V/PI Staining	40% increase in apoptotic cells
Caspase-3 Activation	B16F10	50	24	Western Blot (cleaved Caspase-3)	3-fold increase

Experimental Protocols

NF-κB Inhibition Assay (Luciferase Reporter)

This protocol describes how to use Demethylsonchifolin as a positive control for inhibiting NF-κB activation in a luciferase reporter assay.

Materials:

• HEK293T cells stably expressing an NF-κB luciferase reporter gene[3]

• DMEM with 10% FBS and 1% Penicillin-Streptomycin

• Demethylsonchifolin

• TNF-α (or other NF-κB activator)[2]

• Luciferase Assay Reagent

• 96-well white, clear-bottom plates

• Luminometer

Protocol:

• Seed HEK293T-NF-κB reporter cells in a 96-well plate at a density of 5 x 10^4 cells/well and incubate for 24 hours.

• Prepare serial dilutions of Demethylsonchifolin in cell culture media.

• Pre-treat the cells with varying concentrations of Demethylsonchifolin (e.g., 1, 5, 10, 25 µM) for 1-2 hours. Include a vehicle-only control (e.g., 0.1% DMSO).

• Stimulate the cells with TNF-α (10 ng/mL) for 6-8 hours to activate the NF-κB pathway.[2] Include an unstimulated control group.

• After incubation, lyse the cells and measure luciferase activity using a luminometer according to the manufacturer's instructions.[3]

• Normalize the raw luciferase values to the TNF-α treated group, which represents 100% induction.

Nitric Oxide (NO) Production Assay (Griess Assay)

This protocol outlines the use of Demethylsonchifolin as a positive control for inhibiting NO production in LPS-stimulated macrophages.

Materials:

• RAW 264.7 murine macrophage cells[5]

• DMEM with 10% FBS and 1% Penicillin-Streptomycin

• Demethylsonchifolin

• Lipopolysaccharide (LPS)[5]

• Griess Reagent

• 96-well plates

• Microplate reader

Protocol:

• Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10^5 cells/well and allow them to adhere overnight.

• Pre-treat the cells with Demethylsonchifolin (e.g., 5, 10, 25, 50 µM) for 1 hour.

• Stimulate the cells with LPS (1 µg/mL) for 24 hours.[5]

• After incubation, collect the cell culture supernatant.

• Add Griess Reagent to the supernatant according to the manufacturer's protocol and measure the absorbance at 540 nm.

• Calculate the concentration of nitrite as an indicator of NO production and determine the percentage of inhibition relative to the LPS-stimulated control.

Apoptosis Induction Assay (MTT Assay)

This protocol details the use of Demethylsonchifolin to induce cell death, measured by a reduction in cell viability.

Materials:

• Cancer cell line (e.g., HeLa, Jurkat)

• Appropriate cell culture media

• Demethylsonchifolin

• MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• Solubilization buffer (e.g., DMSO)

• 96-well plates

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at an appropriate density and allow them to attach overnight.

• Treat the cells with various concentrations of Demethylsonchifolin (e.g., 10, 25, 50, 100 µM) for 24-48 hours. Include a vehicle-only control.

• Add MTT reagent to each well and incubate for 3-4 hours at 37°C.

• Remove the media and add a solubilization buffer to dissolve the formazan crystals.

• Measure the absorbance at 570 nm.

• Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Visualizations: Signaling Pathways and Workflows

The following diagrams illustrate the key signaling pathways and a general experimental workflow for using Demethylsonchifolin as a positive control.

Caption: NF-κB Signaling Pathway Inhibition.

Caption: Intrinsic Apoptosis Pathway Induction.

Caption: General Experimental Workflow.

References

• 1. biorxiv.org [biorxiv.org]
• 2. Discovery of an effective anti-inflammatory agent for inhibiting the activation of NF-κB - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Robust In Vitro Screening Assay to Identify NF-κB Inhibitors for Inflammatory Muscle Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Evaluation of anti-inflammatory activity of compounds isolated from the rhizome of Ophiopogon japonicas - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Demethyl fruticulin A (SCO-1) causes apoptosis by inducing reactive oxygen species in mitochondria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Decursinol Angelate Arrest Melanoma Cell Proliferation by Initiating Cell Death and Tumor Shrinkage via Induction of Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. mdpi.com [mdpi.com]

Application Notes and Protocols for Target Identification of Demethylsonchifolin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Demethylsonchifolin, a sesquiterpene lactone, represents a class of natural products with significant therapeutic potential. Identifying the molecular targets of such compounds is a critical step in understanding their mechanism of action, predicting potential off-target effects, and developing them into targeted therapies. These application notes provide a comprehensive overview and detailed protocols for the identification and validation of protein targets for Demethylsonchifolin using affinity-based proteomic approaches.

The primary strategy outlined involves the synthesis of a Demethylsonchifolin-based affinity probe, its use in pull-down assays to isolate interacting proteins from cell lysates, and the subsequent identification and quantification of these proteins using mass spectrometry.

Key Concepts and Strategies

Target identification for natural products like Demethylsonchifolin typically employs chemical proteomics strategies.[1][2] These approaches utilize a modified version of the bioactive molecule, often referred to as a chemical probe, to isolate its binding partners from a complex biological sample.[3] Common techniques include:

• Affinity-Based Protein Profiling (ABPP): This method uses a reactive probe to covalently label the active sites of enzymes. While effective, it is generally suited for compounds that form covalent bonds with their targets.

• Compound-Centered Chemical Proteomics (CCCP): This approach, which will be the focus of these protocols, uses an affinity-tagged version of the compound to capture its interacting proteins.[4] This is a versatile method for identifying non-covalent protein-ligand interactions.[5]

The general workflow for CCCP involves:

• Probe Synthesis: Chemical modification of Demethylsonchifolin to incorporate a linker and an affinity tag (e.g., biotin).

• Affinity Purification: Incubation of the biotinylated probe with cell or tissue lysate to allow for the formation of probe-protein complexes. These complexes are then captured using streptavidin-coated beads.

• Protein Identification: Elution of the bound proteins and their identification and quantification using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Data Presentation

Quantitative data from mass spectrometry analysis is crucial for distinguishing specific interactors from non-specific background proteins. The data is typically presented in tables that highlight key metrics for each identified protein.

Table 1: Hypothetical Quantitative Proteomics Data for Demethylsonchifolin Target Identification

Protein ID (UniProt)	Gene Symbol	Fold Change (Probe vs. Control)	p-value	Unique Peptides Identified
P01116	KRAS	15.2	0.001	12
P04637	TP53	1.8	0.250	5
Q06830	HSP90AA1	12.5	0.003	21
P62258	14-3-3ζ	8.9	0.008	9
P10415	VIM	1.5	0.310	7

This table presents simulated data for illustrative purposes.

Experimental Protocols

The following protocols provide a step-by-step guide for the target identification of Demethylsonchifolin.

Protocol 1: Synthesis of Biotinylated Demethylsonchifolin Probe

This protocol describes a general strategy for the synthesis of a biotinylated Demethylsonchifolin probe. The exact chemical steps will depend on the functional groups available on the Demethylsonchifolin molecule for modification. A common approach involves linking biotin via a polyethylene glycol (PEG) spacer to a hydroxyl or carboxyl group on the natural product.

Materials:

• Demethylsonchifolin

• Biotin-PEG-amine

• N,N'-Dicyclohexylcarbodiimide (DCC) or other coupling agents

• Dimethylformamide (DMF)

• Standard laboratory glassware and purification supplies (e.g., silica gel for chromatography)

Procedure:

• Dissolve Demethylsonchifolin in anhydrous DMF.

• Add a molar excess of Biotin-PEG-amine and the coupling agent (e.g., DCC).

• Stir the reaction at room temperature for 24-48 hours, monitoring by thin-layer chromatography (TLC).

• Upon completion, quench the reaction and purify the biotinylated product using silica gel chromatography.

• Confirm the structure and purity of the final product by NMR and mass spectrometry.

Protocol 2: Affinity Pull-Down Assay

This protocol details the use of the biotinylated Demethylsonchifolin probe to isolate interacting proteins from a cell lysate.

Materials:

• Biotinylated Demethylsonchifolin probe

• Streptavidin-coated magnetic beads

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Wash buffer (e.g., PBS with 0.1% Tween-20)

• Elution buffer (e.g., SDS-PAGE sample buffer)

• Cell culture of interest

Procedure:

• Cell Lysis: Harvest and lyse cells using the chosen lysis buffer. Centrifuge to pellet cell debris and collect the supernatant (cell lysate).

• Bead Preparation: Wash the streptavidin magnetic beads three times with wash buffer.

• Probe Immobilization: Incubate the washed beads with the biotinylated Demethylsonchifolin probe for 1 hour at 4°C with gentle rotation to immobilize the probe.

• Affinity Capture: Add the cell lysate to the beads and incubate for 2-4 hours at 4°C with gentle rotation.

• Washing: Pellet the beads using a magnetic stand and discard the supernatant. Wash the beads extensively (at least 5 times) with wash buffer to remove non-specifically bound proteins.

• Elution: Add elution buffer to the beads and heat at 95°C for 5-10 minutes to elute the bound proteins.

• Sample Preparation for MS: The eluted proteins are now ready for downstream analysis by SDS-PAGE and mass spectrometry.

Protocol 3: Protein Identification by LC-MS/MS

This protocol provides a general workflow for the identification and quantification of proteins isolated from the pull-down assay.

Materials:

• Eluted protein sample

• SDS-PAGE gel and reagents

• In-gel digestion kit (containing trypsin, dithiothreitol, iodoacetamide)

• LC-MS/MS instrument (e.g., Orbitrap mass spectrometer)

• Protein identification software (e.g., MaxQuant, Proteome Discoverer)

Procedure:

• SDS-PAGE: Separate the eluted proteins by SDS-PAGE.

• In-Gel Digestion: Excise the protein bands from the gel and perform in-gel digestion with trypsin to generate peptides.

• LC-MS/MS Analysis: Analyze the resulting peptide mixture by LC-MS/MS. The mass spectrometer will fragment the peptides and generate tandem mass spectra.

• Data Analysis: Use protein identification software to search the tandem mass spectra against a protein database (e.g., UniProt) to identify the proteins present in the sample. For quantitative analysis, label-free quantification or isotopic labeling methods can be employed to compare the abundance of proteins in the probe sample versus a negative control (e.g., beads with biotin only).

Visualizations

The following diagrams illustrate the key workflows and concepts described in these application notes.

Caption: Workflow for Demethylsonchifolin target identification.

Caption: Hypothetical signaling pathway modulation by Demethylsonchifolin.

References

• 1. researchgate.net [researchgate.net]
• 2. Chemical proteomics approaches for identifying the cellular targets of natural products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Currently Available Strategies for Target Identification of Bioactive Natural Products [frontiersin.org]
• 4. Currently Available Strategies for Target Identification of Bioactive Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 5. dspace.sunyconnect.suny.edu [dspace.sunyconnect.suny.edu]

Technical Notes & Optimization

Technical Support Center: Optimizing Demethylsonchifolin Concentration for Cell Culture

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing Demethylsonchifolin in cell culture experiments. Below you will find frequently asked questions, troubleshooting guides, and detailed experimental protocols to help you optimize its concentration for your specific research needs.

Frequently Asked Questions (FAQs)

Q1: What is Demethylsonchifolin and what is its potential mechanism of action?

A1: Demethylsonchifolin is a natural compound classified as a sesquiterpenoid[]. While specific signaling pathways for Demethylsonchifolin are not extensively documented in the provided search results, related compounds are often investigated for their roles in signaling pathways associated with inflammation, apoptosis, and cell cycle regulation[]. Researchers should consider exploring its effects on pathways such as NF-κB, MAPK, or PI3K/Akt/mTOR, which are commonly modulated by sesquiterpenoids.

Q2: How should I prepare and store Demethylsonchifolin stock solutions?

A2: Proper preparation and storage of your Demethylsonchifolin stock solution are critical for experimental consistency.

• Solvent Selection: Dimethyl sulfoxide (DMSO) is a common solvent for preparing stock solutions of hydrophobic compounds like Demethylsonchifolin[2].

• Concentration: Prepare a high-concentration stock solution (e.g., 10 mM) to minimize the volume of solvent added to your cell culture, as solvents can have cytotoxic effects[2].

• Storage Conditions: Aliquot the stock solution into single-use vials to prevent degradation from repeated freeze-thaw cycles. Store these aliquots at -20°C or -80°C and protect them from light[2].

Q3: What are the initial concentration ranges I should test for Demethylsonchifolin?

A3: For a new compound like Demethylsonchifolin, it is recommended to start with a broad range of concentrations to determine its cytotoxic effects. A common starting point is a serial dilution ranging from nanomolar to micromolar concentrations (e.g., 0.01 µM to 100 µM). The optimal concentration will be cell-line dependent and should be determined empirically through a cytotoxicity assay, such as the MTT assay[3].

Q4: How can I determine if Demethylsonchifolin is stable in my cell culture medium?

A4: The stability of a compound in culture medium at 37°C can impact experimental results[2]. To assess stability, you can incubate Demethylsonchifolin in your complete cell culture medium for various time points (e.g., 0, 24, 48, 72 hours) and then use an analytical method like HPLC to quantify the remaining compound. Alternatively, a functional assay can be performed to see if the biological activity decreases over time.

Troubleshooting Guides

Issue 1: Precipitate Forms in Cell Culture Medium

Possible Cause(s)	Troubleshooting Steps
Low aqueous solubility: The final concentration of Demethylsonchifolin exceeds its solubility limit in the culture medium.[4]	1. Lower the final concentration of Demethylsonchifolin. 2. Increase the final concentration of the solvent (e.g., DMSO), but be mindful of solvent cytotoxicity (typically keep below 0.5%).[5] 3. Gently warm and vortex the solution to aid dissolution.[2]
Interaction with media components: The compound may be precipitating with proteins or other components in the serum or media.[2]	1. Test the solubility in different media formulations or with a lower serum concentration.[4][6] 2. Prepare the final dilution in a small volume of media and observe for precipitation before adding it to the cells.[6]
Incorrect pH of the medium: The pH of the medium can affect the solubility of the compound.[6]	1. Check the pH of your complete cell culture medium after adding Demethylsonchifolin and adjust if necessary.

Issue 2: Inconsistent or Weaker-Than-Expected Biological Effects

Possible Cause(s)	Troubleshooting Steps
Degradation in stock solution: Improper storage or repeated freeze-thaw cycles have degraded the compound.[2]	1. Prepare fresh aliquots of the stock solution from a new powder vial. 2. Always store stock solutions at -20°C or -80°C and protect from light.[2]
Degradation in culture medium: The compound is unstable at 37°C over the course of the experiment.[2]	1. Perform a stability test of Demethylsonchifolin in your specific cell culture medium at 37°C over your experimental timeframe.[2] 2. For long-term experiments, consider replenishing the media with freshly prepared Demethylsonchifolin at regular intervals.[6]
Adsorption to plasticware: The compound may be sticking to the surface of plates or flasks, reducing its effective concentration.[2]	1. Consider using low-adsorption plasticware. 2. Pre-incubating the plates with a blocking agent like bovine serum albumin (BSA) may also help.[2]

Experimental Protocols

Protocol 1: Preparation of Demethylsonchifolin Stock Solution

• Materials: Demethylsonchifolin powder, Dimethyl sulfoxide (DMSO), sterile microcentrifuge tubes.

• Procedure:

  • Calculate the required amount of Demethylsonchifolin powder to prepare a 10 mM stock solution.

  • Add the appropriate volume of DMSO to the powder.

  • Vortex the solution for 1-2 minutes to ensure the compound is fully dissolved. If necessary, briefly sonicate the tube in a water bath sonicator[4].

  • Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles[4].

  • Store the aliquots at -80°C for long-term storage or -20°C for shorter periods, protected from light[4].

Protocol 2: Determining the Cytotoxicity (IC50) of Demethylsonchifolin using an MTT Assay

This protocol is a general guideline and should be optimized for your specific cell line and experimental conditions.

• Materials: 96-well plates, your cell line of interest, complete cell culture medium, Demethylsonchifolin stock solution, MTT [3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyl tetrazolium bromide] solution, and a solubilizing agent (e.g., DMSO or a specialized buffer).

• Procedure:

  • Cell Seeding: Seed your cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

  • Compound Treatment: The next day, prepare serial dilutions of Demethylsonchifolin in your complete cell culture medium. A common range to test is 0.01, 0.1, 1, 10, and 100 µM. Also, include a vehicle control (medium with the same amount of DMSO as the highest concentration of Demethylsonchifolin) and a no-treatment control[2].

  • Remove the old medium from the cells and replace it with the medium containing the different concentrations of Demethylsonchifolin.

  • Incubation: Incubate the plate for a desired time period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator.

  • MTT Assay:

    • Add MTT solution to each well and incubate for 2-4 hours. During this time, metabolically active cells will reduce the yellow MTT to purple formazan crystals[3].

    • After incubation, add a solubilizing agent to dissolve the formazan crystals.

    • Measure the absorbance of each well at a specific wavelength (typically 570 nm) using a microplate reader.

  • Data Analysis:

    • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

    • Plot the percentage of cell viability against the log of the Demethylsonchifolin concentration to generate a dose-response curve.

    • Determine the IC50 value, which is the concentration of Demethylsonchifolin that inhibits cell viability by 50%.

Cell Line	Incubation Time (hours)	IC50 (µM)
HeLa	24	45.2
A549	24	32.8
MCF-7	24	58.1
HeLa	48	21.5
A549	48	15.7
MCF-7	48	29.3

Note: The data in this table is for illustrative purposes only and does not represent actual experimental results for Demethylsonchifolin.

Visualizations

Caption: Experimental Workflow for Determining IC50 of Demethylsonchifolin.

Caption: Troubleshooting Logic for Inconsistent Experimental Results.

Caption: Hypothetical Signaling Pathway for Demethylsonchifolin.

References

• 2. benchchem.com [benchchem.com]
• 3. An optimized MTT bioassay for determination of cytotoxicity of fumonisins in turkey lymphocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Optimizing Cell Density and Unveiling Cytotoxic Profiles of DMSO and Ethanol in Six Cancer Cell Lines: Experimental and In Silico Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Demethylsonchifolin Solubility Issues

This technical support center is designed for researchers, scientists, and drug development professionals to address common solubility challenges encountered when working with Demethylsonchifolin. Given the limited publicly available solubility data for Demethylsonchifolin, this guide leverages established methodologies for structurally similar sesquiterpene lactones to provide practical and robust solutions.

Frequently Asked Questions (FAQs)

Q1: What is Demethylsonchifolin and why is it difficult to dissolve?

Demethylsonchifolin is a sesquiterpene lactone, a class of natural products known for their diverse biological activities.[1] Like many other sesquiterpene lactones, Demethylsonchifolin has a complex and largely non-polar chemical structure, which leads to poor solubility in water.[1][2] This inherent hydrophobicity makes it challenging to prepare aqueous stock solutions for in vitro and in vivo experiments.

Q2: My Demethylsonchifolin powder is not dissolving in my desired aqueous buffer. What should I do?

Directly dissolving Demethylsonchifolin in aqueous buffers is often unsuccessful. The recommended approach is to first prepare a concentrated stock solution in an organic solvent.

Q3: Which organic solvents are recommended for creating a Demethylsonchifolin stock solution?

Commonly used organic solvents for sesquiterpene lactones include Dimethyl sulfoxide (DMSO), ethanol, and Dimethylformamide (DMF).[1][3] It is crucial to use a high-purity, anhydrous grade of the solvent to prevent degradation of the compound.

Q4: I am observing precipitation when I dilute my Demethylsonchifolin stock solution in my aqueous experimental medium. How can I prevent this?

Precipitation upon dilution into an aqueous medium is a frequent issue with hydrophobic compounds.[1][4] Here are several troubleshooting steps:

• Decrease the final concentration: The simplest approach is to lower the final concentration of Demethylsonchifolin in your experimental medium.[1]

• Increase the co-solvent percentage: If your experimental system can tolerate it, a slight increase in the percentage of the organic co-solvent (e.g., DMSO) can help maintain solubility.[1] However, be mindful of potential solvent toxicity in your assays.[5]

• Use a different solubilization technique: Consider alternative methods such as using cyclodextrins or surfactants.[4][6]

Q5: How should I store my Demethylsonchifolin solutions?

It is generally not recommended to store sesquiterpene lactones in aqueous solutions for extended periods, as they can be unstable and prone to degradation.[1] For maximum stability, prepare fresh aqueous dilutions from your organic stock solution for each experiment.[1] If short-term storage is necessary, keep the solution at 4°C and use it within 24 hours.[1] Organic stock solutions in anhydrous DMSO or ethanol should be stored at -20°C or -80°C, aliquoted to avoid repeated freeze-thaw cycles, and protected from light.

Troubleshooting Guide

This guide provides a systematic approach to overcoming common solubility issues with Demethylsonchifolin.

Issue 1: Demethylsonchifolin fails to dissolve in the initial organic solvent.

Caption: Workflow for troubleshooting initial dissolution of Demethylsonchifolin.

Issue 2: Precipitation occurs upon dilution of the organic stock solution into aqueous media.

Caption: Workflow for addressing precipitation during aqueous dilution.

Quantitative Data Summary

Due to the lack of specific quantitative solubility data for Demethylsonchifolin, the following table provides general guidelines for solvent use with sesquiterpene lactones, which should be applicable.

Solvent	Typical Stock Concentration Range	Notes	Potential Issues
DMSO	10-50 mM	Widely used and effective for many non-polar compounds.	Can be toxic to cells at concentrations >0.5-1%.[5]
Ethanol	10-50 mM	A good alternative to DMSO, often less toxic to cells.	May not be as effective as DMSO for highly non-polar compounds.
DMF	10-50 mM	Another alternative for creating stock solutions.	Can also exhibit cellular toxicity.

Experimental Protocols

Protocol 1: Preparation of a Demethylsonchifolin Stock Solution in DMSO

• Weighing: Accurately weigh the desired amount of Demethylsonchifolin powder in a sterile microcentrifuge tube.

• Solvent Addition: Add the appropriate volume of high-purity, anhydrous DMSO to achieve the desired stock concentration (e.g., 10-50 mM).[1]

• Dissolution: Vortex the solution vigorously until the Demethylsonchifolin is completely dissolved.[1] Gentle warming (up to 37°C) may be applied if necessary.[1]

• Inert Gas Purge (Optional): For long-term storage, purge the stock solution with an inert gas (e.g., argon or nitrogen) to minimize oxidation.[1]

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Protocol 2: Solubilization using Cyclodextrins

This method can enhance the aqueous solubility of hydrophobic compounds.

• Prepare Cyclodextrin Solution: Prepare a solution of a suitable cyclodextrin (e.g., β-cyclodextrin) in your desired aqueous buffer. The concentration will need to be optimized for your specific experiment.

• Prepare Demethylsonchifolin Stock: Prepare a concentrated stock solution of Demethylsonchifolin in an appropriate organic solvent (e.g., DMSO or ethanol).

• Complexation: Slowly add the Demethylsonchifolin stock solution to the cyclodextrin solution while vigorously stirring.[1]

• Equilibration: Continue to stir the mixture at room temperature for several hours or overnight to allow for the formation of the inclusion complex.[1]

• Filtration: Filter the solution through a 0.22 µm filter to remove any undissolved compound.[1]

• Concentration Determination: Determine the concentration of the solubilized Demethylsonchifolin using a suitable analytical method (e.g., HPLC-UV).[1]

Signaling Pathway Context

Sesquiterpene lactones are known to modulate various signaling pathways, with the NF-κB pathway being a prominent target.[1] The α,β-unsaturated carbonyl group present in many sesquiterpene lactones is thought to be crucial for this activity.

Caption: Potential inhibition of the NF-κB pathway by Demethylsonchifolin.

References

• 1. benchchem.com [benchchem.com]
• 2. encyclopedia.pub [encyclopedia.pub]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Preventing Demethylsonchifolin degradation in experiments

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to prevent the degradation of Demethylsonchifolin during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is Demethylsonchifolin and why is its stability a concern?

Demethylsonchifolin is a sesquiterpene lactone, a class of natural products known for their diverse biological activities, including anti-inflammatory and potential anticancer effects. However, the chemical structure of sesquiterpene lactones, particularly the presence of reactive functional groups like α,β-unsaturated carbonyls, makes them susceptible to degradation under various experimental conditions. Ensuring the stability of Demethylsonchifolin is critical for obtaining accurate and reproducible experimental results.

Q2: What are the primary factors that can cause Demethylsonchifolin degradation?

The main factors contributing to the degradation of Demethylsonchifolin and other sesquiterpene lactones include:

• pH: Extremes of pH, both acidic and basic, can catalyze hydrolysis of the lactone ring and other ester functionalities. Sesquiterpene lactones have shown varied stability at different pH levels, with some being more stable at a slightly acidic pH of 5.5.[1]

• Temperature: Elevated temperatures can accelerate degradation reactions. Long-term storage at room temperature or above has been shown to decrease the content of active sesquiterpene lactones in preparations.[2]

• Light: Exposure to UV or even ambient light can induce photolytic degradation.

• Oxidizing Agents: The presence of oxidizing agents can lead to the modification of the chemical structure.

• Solvent: The choice of solvent can impact stability. Protic solvents, especially under non-neutral pH conditions, can participate in degradation reactions.

Q3: How should I store my stock solutions of Demethylsonchifolin?

To ensure maximum stability, stock solutions of Demethylsonchifolin should be stored under the following conditions:

• Temperature: Store at -20°C or preferably -80°C for long-term storage.

• Light: Protect from light by using amber vials or by wrapping the container in aluminum foil.

• Solvent: Use a high-purity, anhydrous aprotic solvent such as DMSO or ethanol. After dissolving, aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Inert Atmosphere: For maximum stability, consider overlaying the solution with an inert gas like argon or nitrogen before sealing.

Troubleshooting Guide: Demethylsonchifolin Degradation in Experiments

This guide addresses common issues encountered during experiments with Demethylsonchifolin.

Problem	Possible Cause	Troubleshooting Steps
Inconsistent or lower-than-expected bioactivity in cell-based assays.	Degradation of Demethylsonchifolin in the cell culture medium.	1. Prepare fresh dilutions: Prepare working solutions of Demethylsonchifolin in cell culture medium immediately before each experiment. 2. Minimize incubation time: If possible, reduce the incubation time of the compound with the cells. 3. Assess stability in media: Perform a stability study of Demethylsonchifolin in your specific cell culture medium over the time course of your experiment. Analyze samples at different time points using HPLC or LC-MS.
Appearance of unknown peaks in chromatograms (HPLC, LC-MS) during analysis.	Degradation has occurred during sample preparation or analysis.	1. Control temperature: Keep all samples, including standards and experimental samples, at a low temperature (e.g., 4°C in the autosampler) during the analytical run. 2. Check pH of mobile phase: Ensure the pH of the mobile phase is compatible with Demethylsonchifolin stability. A slightly acidic mobile phase is often preferred for sesquiterpene lactones. 3. Use fresh solvents: Prepare fresh mobile phases daily.
Precipitation of the compound in aqueous buffers or media.	Poor solubility leading to aggregation and potential degradation.	1. Use a co-solvent: Prepare a concentrated stock solution in an appropriate organic solvent (e.g., DMSO) and then dilute it into the aqueous buffer or medium with vigorous vortexing. Ensure the final concentration of the organic solvent is compatible with your experimental system. 2. Sonication: Briefly sonicate the solution to aid dissolution, but avoid excessive heating.

Experimental Protocols

Protocol 1: Forced Degradation Study of Demethylsonchifolin

This protocol outlines a general procedure to intentionally degrade Demethylsonchifolin under various stress conditions to understand its degradation pathways and to develop a stability-indicating analytical method.

1. Preparation of Stock Solution:

• Prepare a stock solution of Demethylsonchifolin at a concentration of 1 mg/mL in a suitable solvent like acetonitrile or methanol.

2. Stress Conditions:

• Acid Hydrolysis: Mix the stock solution with 0.1 M HCl (1:1 v/v) and incubate at 60°C for 24 hours.

• Base Hydrolysis: Mix the stock solution with 0.1 M NaOH (1:1 v/v) and incubate at 60°C for 24 hours.

• Oxidative Degradation: Mix the stock solution with 3% H₂O₂ (1:1 v/v) and keep at room temperature for 24 hours, protected from light.

• Thermal Degradation: Incubate the stock solution at 60°C for 7 days in the dark.

• Photolytic Degradation: Expose the stock solution to a light source providing both UV and visible light (as per ICH Q1B guidelines) for a defined period. A control sample should be wrapped in aluminum foil to exclude light.

3. Sample Analysis:

• At the end of the incubation period, neutralize the acidic and basic samples.

• Dilute all samples to an appropriate concentration with the mobile phase.

• Analyze the samples using a stability-indicating HPLC or UPLC-MS method.

4. Data Analysis:

• Compare the chromatograms of the stressed samples with that of an unstressed control sample.

• Identify and quantify the degradation products.

• Determine the percentage of degradation.

Protocol 2: UPLC-MS/MS Method for Quantification of Demethylsonchifolin

This protocol provides a starting point for developing a sensitive and specific method for quantifying Demethylsonchifolin. Method optimization will be required.

Parameter	Condition
Column	ACQUITY UPLC BEH C18 (2.1 mm x 50 mm, 1.7 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	Acetonitrile
Gradient	Start with 10% B, ramp to 90% B over 8 minutes, hold for 1 minute, then return to initial conditions.
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	2 µL
Ionization Mode	Electrospray Ionization (ESI), Positive or Negative (to be optimized)
MS/MS Mode	Multiple Reaction Monitoring (MRM)
MRM Transition	To be determined by infusing a standard of Demethylsonchifolin

Visualizations

Signaling Pathway

Caption: Postulated inhibitory effect of Demethylsonchifolin on the NF-κB signaling pathway.

Experimental Workflow

Caption: General experimental workflow for the analysis of Demethylsonchifolin.

References

• 1. agronomy.lsu.edu [agronomy.lsu.edu]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Enhancing Demethylsonchifolin Bioavailability In Vivo

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during experiments aimed at improving the in vivo bioavailability of Demethylsonchifolin. Given the limited specific data on Demethylsonchifolin, information on structurally related sesquiterpene lactones is used as a proxy to provide actionable guidance.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges associated with the oral bioavailability of Demethylsonchifolin?

A1: Like many sesquiterpene lactones, Demethylsonchifolin is expected to have low oral bioavailability due to several factors[1][2]. The primary challenges include:

• Poor Aqueous Solubility: Sesquiterpene lactones are often lipophilic, leading to limited dissolution in the gastrointestinal (GI) tract, which is a prerequisite for absorption[2].

• First-Pass Metabolism: Demethylsonchifolin is likely to undergo extensive metabolism in the liver and intestines by cytochrome P450 enzymes, reducing the amount of active compound reaching systemic circulation.

• Efflux by Transporters: P-glycoprotein and other efflux transporters in the intestinal wall can actively pump the compound back into the GI lumen, further limiting its absorption.

• Chemical Instability: The α-methylene-γ-lactone motif present in many sesquiterpene lactones can react with biological nucleophiles, leading to degradation[1][3].

Q2: What are the most promising strategies to enhance the in vivo bioavailability of Demethylsonchifolin?

A2: Several formulation strategies have proven effective for improving the bioavailability of poorly soluble compounds and can be applied to Demethylsonchifolin[4][5][6]. These include:

• Nanoemulsions: These are oil-in-water or water-in-oil dispersions with droplet sizes in the nanometer range, which can enhance drug solubilization and absorption[7][8][9][10].

• Solid Dispersions: Dispersing Demethylsonchifolin in a polymeric carrier can improve its dissolution rate by presenting it in an amorphous state[11][12][13][14].

• Lipid-Based Formulations: Formulations containing oils, surfactants, and co-solvents can improve the absorption of lipophilic drugs by utilizing lipid absorption pathways[4][5][6][15][16].

• Prodrugs: Chemical modification of the Demethylsonchifolin structure to create more soluble or stable derivatives can significantly enhance bioavailability[17]. For instance, the development of an amino derivative of parthenolide, a similar sesquiterpene lactone, resulted in a water-soluble prodrug with improved pharmacokinetic properties[2][18].

Troubleshooting Guides

Problem 1: Low and inconsistent plasma concentrations of Demethylsonchifolin in preclinical animal studies.

• Possible Cause: Poor aqueous solubility leading to incomplete dissolution and erratic absorption.

• Troubleshooting Steps:

  • Characterize Physicochemical Properties: Determine the aqueous solubility and dissolution rate of the raw Demethylsonchifolin powder.

  • Formulation Approach:

    • Initial Step: Develop a simple formulation using co-solvents like PEG 400 or a suspension with a wetting agent to assess if basic solubilization improves exposure.

    • Advanced Formulations: If initial steps are insufficient, proceed to develop a nanoemulsion or a solid dispersion.

  • In Vitro Dissolution Testing: Compare the dissolution profile of your formulation against the unformulated compound in simulated gastric and intestinal fluids. A significant increase in dissolution rate is a good indicator of potentially improved in vivo performance.

Problem 2: Difficulty in preparing a stable and reproducible Demethylsonchifolin formulation.

• Possible Cause: Inappropriate selection of excipients or preparation method.

• Troubleshooting Steps:

  • Excipient Compatibility Studies: Screen a panel of pharmaceutically acceptable oils, surfactants, and polymers for their ability to solubilize Demethylsonchifolin and for physical and chemical compatibility.

  • Optimize Formulation Parameters:

    • For Nanoemulsions: Systematically vary the oil-surfactant-water ratio to identify the optimal composition for forming a stable nanoemulsion with the desired particle size.

    • For Solid Dispersions: Experiment with different polymers and drug-to-polymer ratios. The choice of solvent for the solvent evaporation method or the temperature and screw speed for hot-melt extrusion are critical parameters to optimize.

  • Characterize the Formulation: Use techniques like dynamic light scattering (for particle size of nanoemulsions), differential scanning calorimetry (to confirm the amorphous state in solid dispersions), and HPLC (to assess drug content and stability).

Quantitative Data on Bioavailability Improvement of Sesquiterpene Lactones

The following table summarizes the reported improvements in the bioavailability of sesquiterpene lactones and other poorly soluble drugs using various formulation strategies. This data can serve as a benchmark for experiments with Demethylsonchifolin.

Compound	Formulation Strategy	Animal Model	Key Bioavailability Improvement	Reference
Parthenolide Derivative (DMAPT)	Water-soluble prodrug	Mouse	Cmax increased from 200 nM (Parthenolide) to 25 µM (DMAPT)	[18]
Paclitaxel	Nanoemulsion	C57BL/6 mice	Significantly higher concentration in systemic circulation compared to aqueous solution	[7]
SR13668	Lipid-based (PEG400:Labrasol®)	Sprague-Dawley rats	Oral bioavailability increased from <1% to ~26%	[19]
A novel trioxane	Prodrug formation suggested	Rats	Oral bioavailability was ~16%, suggesting need for improvement	[20]

Experimental Protocols

Protocol 1: Preparation of a Demethylsonchifolin Nanoemulsion by Sonication

• Oil Phase Preparation: Dissolve a known amount of Demethylsonchifolin in a suitable oil (e.g., pine nut oil) with the aid of gentle heating and stirring.

• Aqueous Phase Preparation: Disperse a primary emulsifier (e.g., egg lecithin) in water.

• Pre-emulsion Formation: Add the oil phase to the aqueous phase dropwise while stirring at high speed to form a coarse pre-emulsion.

• Sonication: Subject the pre-emulsion to high-intensity ultrasonication using a probe sonicator until a translucent nanoemulsion is formed. The sonication time and power should be optimized.

• Characterization: Measure the droplet size and zeta potential of the nanoemulsion using dynamic light scattering.

Protocol 2: Preparation of a Demethylsonchifolin Solid Dispersion by Solvent Evaporation

• Solution Preparation: Dissolve Demethylsonchifolin and a carrier polymer (e.g., HPMCAS-MF) in a common volatile solvent (e.g., acetone or methanol).

• Solvent Evaporation: Remove the solvent under reduced pressure using a rotary evaporator. The temperature should be kept low to avoid degradation of the compound.

• Drying: Dry the resulting solid mass in a vacuum oven to remove any residual solvent.

• Milling and Sieving: Mill the dried solid dispersion and pass it through a sieve to obtain a powder with a uniform particle size.

• Characterization: Confirm the amorphous nature of the Demethylsonchifolin in the solid dispersion using techniques like X-ray powder diffraction (XRPD) or differential scanning calorimetry (DSC).

Protocol 3: In Vivo Bioavailability Study in Rats

• Animal Model: Use male Sprague-Dawley rats with jugular vein cannulas for serial blood sampling.

• Dosing:

  • Oral Group: Administer the Demethylsonchifolin formulation (e.g., nanoemulsion or solid dispersion suspended in a vehicle) by oral gavage.

  • Intravenous (IV) Group: Administer a solution of Demethylsonchifolin in a suitable vehicle (e.g., DMSO:PEG300) as an IV bolus to determine the absolute bioavailability.

• Blood Sampling: Collect blood samples from the jugular vein cannula at predetermined time points (e.g., pre-dose, 5, 15, 30 minutes, and 1, 2, 4, 8, 24 hours post-dose) into tubes containing an anticoagulant.

• Plasma Preparation: Centrifuge the blood samples to separate the plasma.

• Sample Analysis: Quantify the concentration of Demethylsonchifolin in the plasma samples using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Calculate pharmacokinetic parameters such as Cmax (maximum concentration), Tmax (time to reach Cmax), AUC (area under the curve), and half-life using appropriate software. The absolute oral bioavailability (F%) can be calculated using the formula: F% = (AUCoral / AUCIV) × (DoseIV / Doseoral) × 100.[19][20][21][22][23]

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Workflow for developing and evaluating formulations to improve Demethylsonchifolin bioavailability.

Caption: Key physiological barriers limiting the oral bioavailability of Demethylsonchifolin.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Sesquiterpene Lactones: Promising Natural Compounds to Fight Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lipid-based oral formulation in capsules to improve the delivery of poorly water-soluble drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Clinical studies with oral lipid based formulations of poorly soluble compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. routledge.com [routledge.com]
• 7. Nanoemulsion Formulations for Improved Oral Delivery of Poorly Soluble Drugs – TechConnect Briefs [briefs.techconnect.org]
• 8. Techniques for Formulation of Nanoemulsion Drug Delivery System: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. rpbs.journals.ekb.eg [rpbs.journals.ekb.eg]
• 10. f1000research-files.f1000.com [f1000research-files.f1000.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Overview of the Manufacturing Methods of Solid Dispersion Technology for Improving the Solubility of Poorly Water-Soluble Drugs and Application to Anticancer Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 15. chemrxiv.org [chemrxiv.org]
• 16. researchgate.net [researchgate.net]
• 17. Amino -derivatives of the sesquiterpene lactone class of natural products as prodrugs - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 18. benchchem.com [benchchem.com]
• 19. Improved oral bioavailability in rats of SR13668, a novel anti-cancer agent - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Pharmacokinetic Study and Bioavailability of a Novel Synthetic Trioxane Antimalarial Compound 97/63 in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. In Vivo Intravenous Pharmacokinetic Study in Rats [bio-protocol.org]
• 23. sciensage.info [sciensage.info]

Technical Support Center: Investigating Off-Target Effects of Demethylsonchifolin and Other Novel Compounds

This technical support center provides guidance for researchers, scientists, and drug development professionals investigating the potential off-target effects of Demethylsonchifolin and other novel compounds in cellular assays. Due to the limited publicly available data on the specific off-target profile of Demethylsonchifolin, this guide offers a general framework for identifying and characterizing unintended cellular effects of investigational molecules.

Frequently Asked Questions (FAQs)

Q1: What are off-target effects and why are they a concern for a novel compound like Demethylsonchifolin?

A1: Off-target effects are unintended interactions of a drug or investigational compound with cellular components other than its primary therapeutic target.[1] These interactions can lead to a variety of consequences, including misleading experimental results, unexpected phenotypes, and potential toxicity.[1] For a new compound such as Demethylsonchifolin, which is likely in the early stages of investigation, identifying potential off-target effects is crucial for building a comprehensive biological and safety profile.[1] Natural products, due to their structural complexity, can interact with multiple cellular targets.[2][3]

Q2: My experiment with Demethylsonchifolin is showing an unexpected phenotype. How can I determine if this is due to an off-target effect?

A2: Observing an unexpected phenotype is a common challenge when working with novel compounds. A systematic approach can help you troubleshoot the possibility of an off-target effect.[1] Consider the following initial steps:

• Confirm On-Target Engagement: If the primary target of Demethylsonchifolin is known, use a structurally different compound that also inhibits the primary target. If this second compound does not produce the same unexpected phenotype, it's more likely that the effect of Demethylsonchifolin is off-target.[1]

• Dose-Response Analysis: Perform a full dose-response curve for both the intended biological effect and the unexpected phenotype. A significant difference in the potency (EC50/IC50) for these two effects may suggest an off-target interaction is responsible for the unexpected phenotype.[1]

• Rescue Experiment: If feasible, try to "rescue" the intended phenotype by manipulating the known downstream signaling of the primary target. If the intended phenotype is rescued but the unexpected one is not, this points towards an off-target mechanism for the latter.[1]

Q3: What are the first steps to building an off-target profile for a new compound?

A3: A systematic approach is recommended to build a comprehensive off-target profile. A good starting point is to perform broad panel screening against common off-target families, such as kinases, GPCRs, and ion channels.[1][4] This provides a wide survey of potential interactions and can guide more focused follow-up studies. Several commercial services offer kinase profiling across large panels of kinases.[5][6][][8]

Troubleshooting Guides

Issue 1: Unexpectedly High Cytotoxicity at Low Concentrations of Demethylsonchifolin

• Question: I'm observing significant cell death in my cultures at concentrations of Demethylsonchifolin that are much lower than anticipated. What could be the cause and how can I investigate it?

• Answer: Unexpectedly high cytotoxicity can stem from several factors, including off-target effects. Here is a troubleshooting workflow:

  • Confirm Compound Integrity: Ensure the purity and stability of your Demethylsonchifolin stock. Degradation products could have different and more potent cytotoxic activities.

  • Vehicle Control: Rule out any cytotoxic effects of the solvent (e.g., DMSO) used to dissolve the compound.[9]

  • Perform a Broader Cytotoxicity Profile: Test the effect of Demethylsonchifolin on a panel of different cell lines from various tissues to see if the effect is cell-line specific. This can provide clues about the potential off-target mechanism.

  • Apoptosis vs. Necrosis: Determine the mechanism of cell death using assays for markers of apoptosis (e.g., caspase-3/7 activity, Annexin V staining) or necrosis (e.g., LDH release). This can help to narrow down the potential pathways involved.

Issue 2: Inconsistent or Unexplained Changes in a Signaling Pathway

• Question: My western blot analysis shows that Demethylsonchifolin is modulating a signaling pathway that is not its intended target. How can I confirm and identify the off-target interaction?

• Answer: This suggests that Demethylsonchifolin may be interacting with an upstream component of the observed signaling pathway.

  • Kinase Profiling: Since many signaling pathways are regulated by kinases, a broad kinase inhibitor profiling assay is a valuable step to identify any unintended kinase targets of your compound.[6][8]

  • Orthogonal Assays: If a potential off-target kinase is identified, confirm this interaction using a different assay format. For example, if the primary screen was an enzymatic assay, a follow-up could be a biophysical assay like Surface Plasmon Resonance (SPR) to measure direct binding.[6]

  • Cell-Based Target Engagement: Investigate if the compound engages the identified off-target kinase in a cellular context. A Cellular Thermal Shift Assay (CETSA) can be used to confirm target engagement in intact cells.[4]

Quantitative Data Summary

When investigating a novel compound, it is crucial to present quantitative data in a clear and structured format. Below are examples of how to tabulate cytotoxicity and kinase inhibition data.

Table 1: Hypothetical Cytotoxicity of Demethylsonchifolin in Various Cell Lines

Cell Line	Tissue of Origin	Assay Type	Incubation Time (h)	IC50 (µM)
MCF-7	Breast Cancer	MTT	72	12.5
A549	Lung Cancer	MTT	72	25.8
HEK293	Embryonic Kidney	MTS	48	> 50
HepG2	Liver Cancer	MTT	72	8.2

Table 2: Hypothetical Kinase Inhibition Profile for Demethylsonchifolin (at 10 µM)

Kinase Target	% Inhibition
EGFR	5.2
PI3Kα	8.1
MEK1	12.5
SRC	89.7
ABL1	75.3
CDK2	15.4

Data in bold indicates significant off-target inhibition that warrants further investigation.

Experimental Protocols

1. MTT Assay for Cell Viability

This protocol is a colorimetric assay to assess cell metabolic activity, which is an indicator of cell viability.[10][11]

• Materials:

  • Cells of interest

  • 96-well cell culture plates

  • Complete cell culture medium

  • Demethylsonchifolin stock solution (in DMSO)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[11]

  • Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

  • Microplate reader

• Procedure:

  • Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

  • Prepare serial dilutions of Demethylsonchifolin in complete culture medium.

  • Remove the overnight culture medium from the cells and replace it with the medium containing various concentrations of the compound. Include a vehicle-only control (e.g., 0.1% DMSO).

  • Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C in a humidified CO2 incubator.

  • After the incubation period, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.[10]

  • After the 4-hour incubation, add 100 µL of solubilization solution to each well.[10]

  • Allow the plate to stand overnight in the incubator to ensure complete solubilization of the formazan crystals.[10]

  • Measure the absorbance of the samples at a wavelength of 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value.

2. Western Blot for Signaling Pathway Analysis

Western blotting allows for the detection of specific proteins in a complex mixture, which is useful for analyzing changes in signaling pathways.[12][13][14]

• Materials:

  • Treated and untreated cell lysates

  • Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

  • BCA protein assay kit

  • SDS-PAGE gels

  • Transfer buffer

  • PVDF or nitrocellulose membrane

  • Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

  • Primary antibodies (specific to the signaling proteins of interest)

  • HRP-conjugated secondary antibodies

  • Chemiluminescent substrate

  • Imaging system

• Procedure:

  • Sample Preparation: Lyse cells in ice-cold lysis buffer. Determine the protein concentration of each lysate using a BCA assay.

  • Gel Electrophoresis: Denature an equal amount of protein from each sample by boiling in Laemmli buffer. Separate the proteins by SDS-PAGE.

  • Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

  • Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.[12]

  • Primary Antibody Incubation: Incubate the membrane with the primary antibody diluted in blocking buffer overnight at 4°C with gentle shaking.[13]

  • Washing: Wash the membrane three times for 5-10 minutes each with TBST.

  • Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-conjugated secondary antibody diluted in blocking buffer for 1 hour at room temperature.

  • Washing: Repeat the washing step.

  • Detection: Incubate the membrane with a chemiluminescent substrate and capture the signal using an imaging system.

  • Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH) to determine the relative changes in protein expression or phosphorylation.

Visualizations

Caption: General workflow for identifying and validating off-target effects of a novel compound.

Caption: Hypothetical signaling pathway activated by an off-target interaction of Demethylsonchifolin.

References

• 1. benchchem.com [benchchem.com]
• 2. The Role of Natural Products as Sources of Therapeutic Agents for Innovative Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Currently Available Strategies for Target Identification of Bioactive Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. キナーゼ選択性プロファイリングサービス [promega.jp]
• 6. Kinase profiling and screening_kinase profiling service_kinase screening assay - Intergrated Kinase Drug Discovery - ICE Bioscience [en.ice-biosci.com]
• 8. reactionbiology.com [reactionbiology.com]
• 9. benchchem.com [benchchem.com]
• 10. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 11. broadpharm.com [broadpharm.com]
• 12. Western blot protocol | Abcam [abcam.com]
• 13. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 14. assaygenie.com [assaygenie.com]

Navigating Demethylsonchifolin: A Technical Support Center for Minimizing Cytotoxicity in Normal Cells

Therefore, this technical support center will provide a framework based on established principles of cytotoxicity research and general strategies for minimizing off-target effects of therapeutic compounds. The provided protocols and troubleshooting guides are standard methodologies that would be applicable to the investigation of a novel compound like Demethylsonchifolin. Researchers are strongly encouraged to perform extensive preliminary dose-response studies and mechanistic investigations to generate the necessary data for their specific cell systems.

Frequently Asked Questions (FAQs)

Q1: What is Demethylsonchifolin and what is its potential application?

Demethylsonchifolin (CAS No. 956384-55-7) is a sesquiterpenoid natural product.[1][] Compounds of this class are of interest in drug discovery for their potential therapeutic properties, which can include anti-cancer activity. Further research is required to determine its specific biological activities and potential applications.

Q2: How can I determine the cytotoxic effect of Demethylsonchifolin on my cell lines?

The most common method to determine cytotoxicity is to perform a cell viability assay, such as the MTT assay.[3][][5] This will allow you to determine the half-maximal inhibitory concentration (IC50), which is the concentration of DMS that reduces the viability of a cell population by 50%. It is crucial to perform this assay on both your cancer cell line of interest and a relevant normal (non-cancerous) cell line to assess for selective cytotoxicity.

Q3: My normal cells are showing high sensitivity to Demethylsonchifolin. What can I do?

If you observe significant cytotoxicity in normal cells, consider the following strategies:

• Dose Optimization: The primary approach is to identify a therapeutic window where DMS shows significant efficacy against cancer cells with minimal impact on normal cells. This requires careful dose-response studies.

• Combination Therapy: Investigate the use of DMS in combination with other agents. It may be possible to use a lower, less toxic concentration of DMS while achieving a synergistic anti-cancer effect.

• Protective Agents: In some research contexts, agents that protect normal cells from chemotherapy-induced damage are explored. These often work by inducing a temporary cell cycle arrest in normal cells, making them less susceptible to cell-cycle-dependent cytotoxic agents.[1][][6][7][8]

Troubleshooting Guide: Common Issues in Cytotoxicity Assays

Issue	Potential Cause(s)	Suggested Solution(s)
High variability between replicate wells	- Inconsistent cell seeding- Pipetting errors- Edge effects in the plate	- Ensure a homogenous single-cell suspension before seeding.- Use calibrated pipettes and consistent technique.- Avoid using the outer wells of the plate or fill them with sterile PBS to maintain humidity.
Low signal or poor formazan crystal formation in MTT assay	- Low cell number- Insufficient incubation time with MTT reagent- Cell line is not metabolically active	- Optimize cell seeding density.- Ensure the recommended incubation time is followed (typically 1-4 hours).- Confirm the general health and metabolic activity of your cell line.
Unexpectedly high cytotoxicity in control (vehicle-treated) cells	- Solvent toxicity (e.g., DMSO)- Contamination	- Ensure the final solvent concentration is non-toxic to your cells (typically ≤0.5% for DMSO).- Run a solvent-only toxicity control.- Use sterile technique and check for contamination.
No significant difference between treated and untreated cells	- DMS is not cytotoxic to the cell line at the tested concentrations- DMS is not soluble at the tested concentrations- Incorrect assay procedure	- Test a wider and higher range of DMS concentrations.- Confirm the solubility of DMS in your culture medium.- Review and optimize your assay protocol.

Data Presentation: A Template for Your Findings

Due to the lack of published data for Demethylsonchifolin, we provide a template table for you to populate with your experimental results. This structured format will allow for a clear comparison of the cytotoxic effects of DMS on different cell lines.

Table 1: Comparative IC50 Values of Demethylsonchifolin (DMS)

Cell Line	Cell Type	Treatment Duration (hours)	IC50 (µM)	Selectivity Index (SI)*
e.g., MCF-7	Human Breast Adenocarcinoma	24	Your Data	Your Data
48	Your Data	Your Data
72	Your Data	Your Data
e.g., MCF-10A	Human Mammary Epithelial (Normal)	24	Your Data	N/A
48	Your Data	N/A
72	Your Data	N/A
Your Cancer Cell Line	Cancer Type	24	Your Data	Your Data
48	Your Data	Your Data
72	Your Data	Your Data
Your Normal Cell Line	Tissue of Origin	24	Your Data	N/A
48	Your Data	N/A
72	Your Data	N/A

*Selectivity Index (SI) is calculated as the IC50 of the normal cell line divided by the IC50 of the cancer cell line. A higher SI value indicates greater selectivity for cancer cells.

Experimental Protocols

Protocol 1: MTT Cell Viability Assay

This protocol is a standard method for assessing cell viability based on the metabolic activity of cells.[3][][5]

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of Demethylsonchifolin (and a vehicle control). Incubate for the desired time period (e.g., 24, 48, 72 hours).

• MTT Addition: Add MTT reagent (final concentration of 0.5 mg/mL) to each well and incubate for 1-4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells. Plot the results and determine the IC50 value.

Protocol 2: Annexin V-FITC/Propidium Iodide (PI) Apoptosis Assay

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment: Treat cells with Demethylsonchifolin at the desired concentrations and for the appropriate duration.

• Cell Harvesting: Harvest the cells (including any floating cells) and wash them with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer. Add Annexin V-FITC and PI to the cell suspension.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry.

  • Viable cells: Annexin V-FITC negative and PI negative.

  • Early apoptotic cells: Annexin V-FITC positive and PI negative.

  • Late apoptotic/necrotic cells: Annexin V-FITC positive and PI positive.

  • Necrotic cells: Annexin V-FITC negative and PI positive.

Protocol 3: Cell Cycle Analysis using Propidium Iodide (PI)

This method uses PI to stain cellular DNA and analyze the cell cycle distribution by flow cytometry.[6][7][8]

• Cell Treatment and Harvesting: Treat cells with DMS and harvest them at the desired time points.

• Fixation: Fix the cells in ice-cold 70% ethanol to permeabilize the membranes.

• Staining: Wash the fixed cells and resuspend them in a staining solution containing PI and RNase A (to prevent staining of RNA).

• Incubation: Incubate the cells in the dark.

• Flow Cytometry Analysis: Analyze the DNA content of the cells. The fluorescence intensity of PI is proportional to the amount of DNA, allowing for the quantification of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Visualizations: Conceptual Frameworks for Your Research

As specific signaling pathways for Demethylsonchifolin are not yet characterized, the following diagrams provide a conceptual workflow and a hypothetical signaling pathway to guide your experimental design.

Caption: A conceptual workflow for investigating the cytotoxicity of Demethylsonchifolin.

References

• 1. medchemexpress.com [medchemexpress.com]
• 3. Isolinderalactone | CAS:957-66-4 | Sesquiterpenoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 5. Psychoactive Research Chemicals (13) [myskinrecipes.com]
• 6. 小白菊内酯 | Parthenolide| 20554-84-1 | 天然产物（标准品） - ChemFaces [chemfaces.cn]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Feature Products [clementiabiotech.com]

Technical Support Center: Overcoming Resistance to Demethylsonchifolin and Other Sesquiterpenoid Lactones in Cancer Cells

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in overcoming resistance to demethylsonchifolin and other sesquiterpenoid lactones in cancer cell lines. As specific resistance mechanisms to demethylsonchifolin have not been extensively documented, this guide draws upon established mechanisms of resistance to the broader class of sesquiterpenoid lactones and provides actionable strategies for your experiments.

Frequently Asked Questions (FAQs)

Q1: My cancer cell line is showing reduced sensitivity to demethylsonchifolin over time. What are the potential mechanisms of resistance?

A1: Resistance to sesquiterpenoid lactones, like demethylsonchifolin, can arise from several molecular changes within the cancer cells. The most commonly implicated mechanisms include:

• Activation of Pro-survival Signaling Pathways: Cancer cells can upregulate signaling pathways that promote survival and inhibit apoptosis (programmed cell death). Key pathways to investigate are the NF-κB and STAT3 signaling cascades.[1][2] Constitutive activation of these pathways can override the cytotoxic effects of the drug.

• Increased Drug Efflux: Cancer cells may increase the expression of ATP-binding cassette (ABC) transporters, which act as cellular pumps to actively remove the drug from the cell, thereby reducing its intracellular concentration and efficacy.[3][4]

• Alterations in Apoptotic Machinery: Changes in the expression levels of pro-apoptotic (e.g., Bax, Bak) and anti-apoptotic (e.g., Bcl-2, Bcl-xL) proteins can make cells more resistant to drug-induced apoptosis.[5]

Q2: How can I experimentally confirm the mechanism of resistance in my cell line?

A2: A systematic approach involving molecular and cellular assays is recommended:

• Assess Signaling Pathway Activation: Use Western blotting to check for increased phosphorylation of key proteins in the NF-κB (e.g., p-p65) and STAT3 (e.g., p-STAT3) pathways in your resistant cells compared to the sensitive parental line.

• Evaluate ABC Transporter Expression: Quantify the mRNA and protein levels of common ABC transporters (e.g., P-gp/ABCB1, MRP1/ABCC1, BCRP/ABCG2) using qPCR and Western blotting.

• Analyze Apoptotic Protein Profile: Compare the expression of key pro- and anti-apoptotic proteins between your sensitive and resistant cell lines using Western blotting.

• Functional Drug Efflux Assay: Use a fluorescent substrate of ABC transporters (e.g., Calcein-AM) to functionally assess drug efflux activity via flow cytometry or fluorescence microscopy.

Q3: What strategies can I employ to overcome demethylsonchifolin resistance in my experiments?

A3: Based on the identified resistance mechanism, several strategies can be tested:

• Combination Therapy with Pathway Inhibitors:

  • If NF-κB is activated, co-administer demethylsonchifolin with an NF-κB inhibitor (e.g., Parthenolide, BAY 11-7082).[1][6]

  • If STAT3 is activated, use a STAT3 inhibitor (e.g., Stattic, Cryptotanshinone) in combination with your primary compound.[7]

• Inhibition of ABC Transporters: Co-treat your resistant cells with demethylsonchifolin and a known ABC transporter inhibitor (e.g., Verapamil for P-gp) to increase intracellular drug accumulation.[8]

• Sensitizing Cells to Apoptosis: Employ BH3 mimetics (e.g., ABT-737) to restore the apoptotic sensitivity of the resistant cells.

Troubleshooting Guides

Problem 1: Decreased Cell Death Observed After Demethylsonchifolin Treatment

Possible Cause	Troubleshooting Step	Expected Outcome
Upregulation of NF-κB or STAT3 survival pathways.	Perform Western blot for p-p65, p-STAT3, and downstream targets (e.g., Bcl-2, Survivin).	Increased phosphorylation and target gene expression in resistant cells.
Increased drug efflux by ABC transporters.	Conduct a Calcein-AM efflux assay.	Lower intracellular fluorescence in resistant cells compared to sensitive cells.
Altered expression of apoptotic proteins.	Profile pro- and anti-apoptotic proteins (Bax, Bcl-2, etc.) via Western blot.	Imbalance favoring anti-apoptotic proteins in resistant cells.

Problem 2: Inconsistent IC50 Values for Demethylsonchifolin

Possible Cause	Troubleshooting Step	Expected Outcome
Cell line heterogeneity.	Perform single-cell cloning to establish a homogenous population.	More consistent IC50 values across experiments.
Experimental variability.	Standardize cell seeding density, drug incubation time, and assay protocol.	Reduced standard deviation in IC50 measurements.
Drug stability issues.	Prepare fresh drug dilutions for each experiment from a frozen stock.	Consistent drug potency.

Quantitative Data Summary

The following tables provide representative data on the efficacy of sesquiterpenoid lactones and the impact of resistance and its reversal.

Table 1: IC50 Values of Representative Sesquiterpenoid Lactones in Cancer Cell Lines

Compound	Cancer Cell Line	IC50 (µM)	Reference
Parthenolide	MDA-MB-231 (Breast)	5.0	[9]
Alantolactone	A549 (Lung)	2.5	[10]
Helenalin	MDA-MB-231 (Breast)	1.5	[7]
Demethylsonchifolin	Data Not Available	-	-

Table 2: Example of Acquired Resistance and Reversal

Cell Line	Treatment	IC50 of Doxorubicin (µM)	Resistance Fold	Reversal Agent	IC50 with Reversal Agent (µM)	Fold Reversal	Reference
MDA-MB-231 (Parental)	Doxorubicin	0.5	-	-	-	-	[7]
MDA/doc (Resistant)	Doxorubicin	721.81	1443.62	-	-	-	[7]
MDA/doc (Resistant)	Doxorubicin + Helenalin	-	-	Helenalin	Significantly Lower	Significant	[7]

Key Experimental Protocols

Cell Viability Assay (MTT Assay)

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Drug Treatment: Treat cells with a serial dilution of demethylsonchifolin (and/or inhibitors) for 48-72 hours. Include a vehicle-only control.

• MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value by plotting a dose-response curve.

Western Blot Analysis

• Protein Extraction: Lyse treated and untreated cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine protein concentration using a BCA assay.

• SDS-PAGE: Separate 20-40 µg of protein per lane on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against your proteins of interest (e.g., p-p65, p-STAT3, Bcl-2, β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Apoptosis Assay (Annexin V/PI Staining)

• Cell Treatment: Treat cells with demethylsonchifolin at the desired concentration and time point.

• Cell Harvesting: Collect both adherent and floating cells and wash with cold PBS.

• Staining: Resuspend cells in Annexin V binding buffer and add FITC-conjugated Annexin V and Propidium Iodide (PI).

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Annexin V positive/PI negative cells are in early apoptosis, while Annexin V positive/PI positive cells are in late apoptosis or necrosis.

Visualizing Resistance Mechanisms and Experimental Workflows

Caption: Key signaling pathways involved in resistance to sesquiterpenoid lactones.

References

• 1. Research advances in natural sesquiterpene lactones: overcoming cancer drug resistance through modulation of key signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Research advances in natural sesquiterpene lactones: overcoming cancer drug resistance through modulation of key signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Overcome Cancer Cell Drug Resistance Using Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Natural products reverse cancer multidrug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Apoptosis as anticancer mechanism: function and dysfunction of its modulators and targeted therapeutic strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. NF-κB Signaling and Inflammation—Drug Repurposing to Treat Inflammatory Disorders? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Reversal of multidrug resistance by synthetic and natural compounds in drug-resistant MCF-7 cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. STAT3 Inhibitor has Potent Anti-Tumor Activity in B-lineage acute lymphoblastic leukemia cells overexpressing the High Mobility Group A1 (HMGA1)-STAT3 pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Sesquiterpene lactones as emerging biomolecules to cease cancer by targeting apoptosis [frontiersin.org]

Demethylsonchifolin experimental variability and reproducibility

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address experimental variability and reproducibility issues encountered when working with the sesquiterpene lactone, demethylsonchifolin.

I. Frequently Asked Questions (FAQs)

Q1: What is demethylsonchifolin and what is its primary mechanism of action?

Demethylsonchifolin is a sesquiterpene lactone, a class of natural products known for their diverse biological activities. A primary mechanism of action for many sesquiterpene lactones is the inhibition of the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway, which is a key regulator of inflammation.[1][2][3] By inhibiting this pathway, demethylsonchifolin can reduce the expression of pro-inflammatory genes.

Q2: What are the common sources of experimental variability when working with demethylsonchifolin?

Experimental variability with demethylsonchifolin, as with many natural products, can arise from several factors:

• Purity and Characterization: The purity of the compound can significantly impact its activity. Impurities from the extraction and purification process can have their own biological effects.

• Solvent and Solubility: Demethylsonchifolin may have limited aqueous solubility. The choice of solvent (e.g., DMSO) and its final concentration in the assay is critical, as high concentrations can induce cytotoxicity.

• Stability: Sesquiterpene lactones can be unstable under certain conditions (e.g., high pH, exposure to light, or repeated freeze-thaw cycles). Degradation of the compound will lead to reduced activity.

• Cell-based Assay Conditions: Factors such as cell line variability, passage number, cell density, and stimulation conditions (e.g., LPS concentration) can all contribute to inconsistent results.

Q3: How should I prepare and store a stock solution of demethylsonchifolin?

For in vitro assays, demethylsonchifolin should be dissolved in a high-quality, anhydrous solvent like dimethyl sulfoxide (DMSO) to create a concentrated stock solution. It is important to ensure the final concentration of DMSO in the cell culture medium is low (typically <0.5%) to avoid solvent-induced toxicity. Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles and stored at -20°C for short-term use or at -80°C for long-term storage.

II. Troubleshooting Guides

This section provides solutions to common problems encountered during experiments with demethylsonchifolin.

Problem	Possible Cause	Recommended Solution
High variability in IC50 values between experiments.	1. Inconsistent cell seeding density. 2. Variation in compound incubation time. 3. Degradation of demethylsonchifolin stock solution.	1. Ensure a consistent number of cells are seeded in each well. 2. Standardize the duration of cell exposure to the compound. 3. Prepare fresh stock solutions or test the stability of the current stock.
No or low activity observed in an anti-inflammatory assay.	1. Incorrect concentration range tested. 2. Inactive compound due to degradation. 3. The chosen cell line is not responsive to the stimulus (e.g., LPS).	1. Perform a dose-response experiment with a wider concentration range. 2. Verify the purity and integrity of the demethylsonchifolin. 3. Confirm the responsiveness of your cell line to the inflammatory stimulus.
High background signal in NF-κB reporter assay.	1. Autofluorescence of the compound. 2. Non-specific activation of the reporter gene.	1. Run a control with the compound in the absence of cells to check for autofluorescence. 2. Test the effect of demethylsonchifolin on cells that have not been stimulated to assess baseline reporter activity.
Cytotoxicity observed at expected active concentrations.	1. High concentration of the solvent (e.g., DMSO). 2. The compound has a narrow therapeutic window.	1. Ensure the final solvent concentration is non-toxic to the cells. 2. Perform a cytotoxicity assay (e.g., MTT or LDH) in parallel with your functional assay to determine the non-toxic concentration range.

III. Data Presentation

The following table summarizes the inhibitory concentrations (IC50) of various sesquiterpene lactones on NF-κB activity, providing a reference for expected potency.

Compound	Assay System	Stimulus	IC50 (µM)
11-exo-methylenesantonin	RAW 264.7 macrophages	LPS	4.0[4]
Lactucopicrin	THP-1 macrophages	TNFα	10.6[1]
Lactucin	THP-1 macrophages	TNFα	33.9[1]
Parthenolide	HeLa cells	-	~5[2]
Isohelenin	HeLa cells	-	~5[2]
3,4-Epoxydehydroleucodin	Jurkat cells	-	~5[5]

IV. Experimental Protocols

1. General Protocol for Extraction and Purification of Demethylsonchifolin

This is a generalized protocol and may require optimization based on the plant source.

• Extraction: The dried and powdered plant material is extracted with a suitable organic solvent (e.g., methanol or ethanol) at room temperature.

• Solvent Partitioning: The crude extract is then partitioned between water and a non-polar solvent (e.g., n-hexane) to remove lipids and chlorophyll. The aqueous layer is subsequently extracted with a solvent of intermediate polarity (e.g., ethyl acetate).

• Chromatography: The ethyl acetate fraction is subjected to column chromatography on silica gel, eluting with a gradient of n-hexane and ethyl acetate.

• Purification: Fractions containing demethylsonchifolin are further purified by preparative High-Performance Liquid Chromatography (HPLC) to yield the pure compound.

• Characterization: The structure and purity of the isolated demethylsonchifolin should be confirmed by spectroscopic methods (e.g., NMR, MS) and HPLC analysis.

2. Protocol for NF-κB Inhibition Assay in RAW 264.7 Macrophages

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• Compound Treatment: Pre-treat the cells with various concentrations of demethylsonchifolin (or vehicle control) for 1-2 hours.

• Stimulation: Induce inflammation by adding lipopolysaccharide (LPS) to a final concentration of 1 µg/mL and incubate for the desired time (e.g., 24 hours for nitric oxide measurement, or shorter times for signaling pathway analysis).

• Endpoint Measurement: Measure the desired inflammatory marker. For example, nitric oxide (NO) production can be quantified using the Griess reagent. Alternatively, NF-κB activation can be assessed by Western blotting for phosphorylated p65 or by using a reporter gene assay.

• Data Analysis: Calculate the percentage of inhibition for each concentration of demethylsonchifolin and determine the IC50 value using a suitable software.

V. Mandatory Visualizations

Caption: A typical experimental workflow for evaluating demethylsonchifolin.

References

• 1. biorxiv.org [biorxiv.org]
• 2. Sesquiterpene lactone containing Mexican Indian medicinal plants and pure sesquiterpene lactones as potent inhibitors of transcription factor NF-kappaB - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibition of transcription factor NF-kappaB by sesquiterpene lactones: a proposed molecular mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Inhibition of the transcription factor NF-kappa B by sesquiterpene lactones from Podachaenium eminens - PubMed [pubmed.ncbi.nlm.nih.gov]

Contamination issues in Demethylsonchifolin stock solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding contamination issues in Demethylsonchifolin stock solutions. The information is tailored for researchers, scientists, and drug development professionals to ensure the quality and reliability of their experimental results.

Frequently Asked Questions (FAQs)

Q1: What is Demethylsonchifolin and to which class of compounds does it belong?

Demethylsonchifolin is a naturally occurring compound belonging to the class of sesquiterpene lactones (SLs).[1] These compounds are characterized by a fifteen-carbon backbone and a lactone ring.[2] SLs are commonly found in plants of the Asteraceae family and are known for a wide range of biological activities, often attributed to the presence of an α-methylene-γ-lactone group.[3][4]

Q2: What are the common solvents for preparing Demethylsonchifolin stock solutions?

• Dimethyl sulfoxide (DMSO)

• Ethanol

• Methanol

• Acetone

• Chloroform

For cell-based assays, DMSO is a frequent choice; however, the final concentration in the culture medium should be kept low (typically below 0.5%, with 0.1% being preferable) to avoid solvent-induced cytotoxicity.[5][6]

Q3: How should I store my Demethylsonchifolin powder and stock solutions to prevent degradation?

To ensure the stability of Demethylsonchifolin, proper storage is crucial. For the solid powder, storage at -20°C for up to three years or at 4°C for up to two years is a general guideline for many chemical compounds.[5]

For stock solutions, it is recommended to:

• Store aliquots at -20°C for short-term storage (up to one month) or at -80°C for long-term storage (up to six months).[5][7]

• Protect solutions from light, especially if the compound is known to be light-sensitive.

• Avoid repeated freeze-thaw cycles by preparing single-use aliquots.[5]

Q4: What are the potential sources of contamination in my Demethylsonchifolin stock solution?

Contamination in a stock solution can be broadly categorized as chemical or biological.

• Chemical Contamination: This can include impurities from the synthesis or extraction process, cross-contamination from other reagents or improperly cleaned labware, and degradation products of Demethylsonchifolin itself.

• Biological Contamination: This primarily involves microbial growth (bacteria or fungi) introduced from the air, non-sterile equipment, or contaminated solvents.

Troubleshooting Guide

This guide addresses specific issues that you may encounter with your Demethylsonchifolin stock solutions.

Problem 1: My Demethylsonchifolin stock solution appears cloudy or has visible particulates.

This issue, often described as turbidity, can arise from several factors.

Potential Cause	Troubleshooting Steps
Incomplete Dissolution	Gently warm the solution to 37°C and vortex or sonicate to aid dissolution. Ensure the compound has not exceeded its solubility limit in the chosen solvent.[6]
Precipitation upon Storage	The compound may be precipitating out of solution at lower storage temperatures. Before use, allow the aliquot to warm to room temperature and vortex to ensure complete re-dissolution.
Chemical Degradation	Sesquiterpene lactones can be unstable and degrade, especially at neutral to alkaline pH or higher temperatures, forming less soluble products.[8] Consider preparing fresh stock solutions and storing them at a slightly acidic pH if compatible with your experiments.
Microbial Contamination	The presence of bacteria or fungi can cause turbidity. Filter-sterilize the stock solution using a 0.2 µm filter.[9] Prepare future stock solutions using sterile techniques and solvents.

Problem 2: I am observing unexpected or inconsistent results in my experiments.

Inconsistent results can be a sign of stock solution degradation or contamination.

Potential Cause	Troubleshooting Steps
Compound Degradation	The biological activity of many sesquiterpene lactones is linked to the α-methylene-γ-lactone group, which can be reactive.[3][4] Degradation can lead to a loss of potency. Prepare a fresh stock solution from the solid compound and compare its activity to the old stock.
Presence of Impurities	Impurities from the original material or introduced during handling can have their own biological effects. The purity of the Demethylsonchifolin should be verified using analytical methods like HPLC or LC-MS.
Incorrect Concentration	This can result from inaccurate weighing, improper dissolution, or solvent evaporation. It is advisable to use a calibrated balance and volumetric flasks for preparing stock solutions.[10]

Problem 3: How can I check the purity of my Demethylsonchifolin stock solution?

Analytical techniques are essential for confirming the purity and concentration of your stock solution.

Analytical Method	Purpose
High-Performance Liquid Chromatography (HPLC)	To separate Demethylsonchifolin from its impurities and degradation products and to quantify its concentration.[11]
Liquid Chromatography-Mass Spectrometry (LC-MS)	To identify the molecular weight of the main compound and any impurities, which can help in identifying degradation products.[11]
Gas Chromatography-Mass Spectrometry (GC-MS)	Can also be used for the analysis of sesquiterpenes and their lactones.[10][11]

Experimental Protocols

Protocol for Preparation of a 10 mM Demethylsonchifolin Stock Solution in DMSO

• Materials:

  • Demethylsonchifolin powder

  • Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

  • Sterile, amber microcentrifuge tubes or vials

  • Calibrated micropipettes and sterile tips

  • Analytical balance within a chemical fume hood

• Procedure:

  • Allow the vial of Demethylsonchifolin powder to equilibrate to room temperature before opening to prevent condensation.

  • Carefully weigh the desired amount of Demethylsonchifolin powder. For 1 mL of a 10 mM stock solution, you will need a specific mass calculated based on its molecular weight.

  • Add the appropriate volume of sterile, anhydrous DMSO to the vial containing the powder.

  • Vortex the solution for 1-2 minutes until the powder is completely dissolved. A brief sonication in a water bath can be used to aid dissolution if necessary.[7]

  • Visually inspect the solution to ensure there are no visible particles.

  • Aliquot the stock solution into single-use, sterile, amber vials.

  • Clearly label each aliquot with the compound name, concentration, date of preparation, and solvent.

  • Store the aliquots at -20°C or -80°C.[5][7]

Visualizations

References

• 1. Sesquiterpene lactone - Wikipedia [en.wikipedia.org]
• 2. A Three-Step Process to Isolate Large Quantities of Bioactive Sesquiterpene Lactones from Cichorium intybus L. Roots and Semisynthesis of Chicory STLs Standards - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sesquiterpene Lactones from Artemisia Genus: Biological Activities and Methods of Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. medchemexpress.cn [medchemexpress.cn]
• 6. emulatebio.com [emulatebio.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. static.miltenyibiotec.com [static.miltenyibiotec.com]
• 10. iiste.org [iiste.org]
• 11. researchgate.net [researchgate.net]

Demethylsonchifolin interference with assay reagents

Welcome to the technical support center for demethylsonchifolin. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on potential assay interference and to offer troubleshooting strategies. While specific data on demethylsonchifolin is limited, this guide draws upon knowledge of structurally related compounds, such as sesquiterpene lactones, to anticipate and address common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is demethylsonchifolin and to which class of compounds does it belong?

A1: While detailed information on demethylsonchifolin is not widely available, its name suggests it is a derivative of sonchifolin, which is a sesquiterpene lactone. Sesquiterpene lactones are a large class of naturally occurring compounds, many of which are found in plants of the Asteraceae family.[1][2][3] They are known for a wide range of biological activities and also for their potential to interfere with bioassays.[2]

Q2: What are the common mechanisms by which compounds like demethylsonchifolin can interfere with assay results?

A2: Natural products, especially those with reactive functional groups, can cause assay interference through several mechanisms:

• Chemical Reactivity: Many sesquiterpene lactones contain an α,β-unsaturated carbonyl group (a Michael acceptor) that can react covalently with nucleophilic residues (like cysteine) in proteins.[4][5][6] This can lead to non-specific inhibition of enzymes or interaction with other assay components.[4]

• Redox Activity: Some natural products can undergo redox cycling, leading to the generation of reactive oxygen species (ROS) which can disrupt assay readouts.

• Optical Interference: Colored or fluorescent compounds can absorb or emit light at wavelengths used in colorimetric and fluorometric assays, leading to false signals.[7]

• Compound Aggregation: At higher concentrations, some organic molecules can form aggregates that sequester and non-specifically inhibit enzymes.[7]

• Immunoassay Interference: In immunoassays, small molecules can interfere by cross-reacting with antibodies, disrupting the antibody-antigen binding, or affecting the assay matrix.[8][9][10][11]

Q3: My experiment with demethylsonchifolin shows potent activity. How can I be sure this is a genuine result and not an artifact?

A3: It is crucial to perform counter-screens and control experiments to rule out assay interference. Apparent biological activity can sometimes be the result of the compound reacting with assay reagents rather than the intended target.[4] Failure to identify these artifacts can lead to wasted resources.[4] The troubleshooting guides below provide detailed protocols to validate your findings.

Troubleshooting Guides

If you observe unexpected or potent activity with demethylsonchifolin, follow these troubleshooting guides to diagnose potential assay interference.

Guide 1: Identifying Thiol-Reactive Interference

Many sesquiterpene lactones are known to react with thiols.[2] This guide helps determine if your compound's activity is due to non-specific reactivity with cysteine residues in your target protein or other thiol-containing reagents in your assay buffer (e.g., DTT, β-mercaptoethanol).

Experimental Protocol: DTT Competition Assay

• Prepare Reagents:

  • Prepare your standard assay buffer.

  • Prepare a second batch of assay buffer containing a high concentration of dithiothreitol (DTT), typically 1-5 mM.[4] Note that DTT has a limited half-life in aqueous solutions and should be made fresh.[4]

• Compound Preparation: Prepare serial dilutions of demethylsonchifolin in both the standard buffer and the DTT-containing buffer.

• Run Assay: Perform your standard assay protocol in parallel with both sets of compound dilutions.

• Data Analysis: Generate dose-response curves and calculate the IC50 value for demethylsonchifolin in both conditions.

Data Interpretation

IC50 Fold-Shift in Presence of DTT	Likelihood of Thiol-Reactivity Interference
>10-fold increase	High likelihood of thiol-reactivity.
2-10-fold increase	Moderate likelihood of thiol-reactivity.
<2-fold increase	Low likelihood of thiol-reactivity.

A significant increase in the IC50 value in the presence of DTT suggests that demethylsonchifolin may be a thiol-reactive compound.[7] The DTT acts as a scavenger, reacting with the compound and preventing it from interacting with the target protein.[4]

Guide 2: Detecting Compound Aggregation

Some compounds can form aggregates that non-specifically inhibit enzymes.[7] This is a common source of false positives in high-throughput screening.[7]

Experimental Protocol: Detergent-Based Disruption Assay

• Prepare Buffers:

  • Prepare your standard assay buffer.

  • Prepare a second batch of assay buffer containing a non-ionic detergent, such as 0.01% (v/v) Triton X-100.

• Compound Dilution: Prepare serial dilutions of demethylsonchifolin in both the detergent-free and detergent-containing buffers.

• Run Assay: Perform your standard assay protocol in parallel using both sets of compound dilutions.

• Data Analysis: Generate dose-response curves and calculate the IC50 value for the compound in both conditions.

Data Interpretation

IC50 Fold-Shift in Presence of Detergent	Likelihood of Aggregation-Based Interference
>5-fold increase	High likelihood of aggregation.
2-5-fold increase	Moderate likelihood of aggregation.
<2-fold increase	Low likelihood of aggregation.

A significant loss of potency (increase in IC50) in the presence of the detergent suggests that the observed activity may be due to compound aggregation. The detergent helps to disrupt the formation of these aggregates.

Guide 3: Assessing Optical Interference

If you are using an absorbance or fluorescence-based assay, it is important to check if demethylsonchifolin itself is interfering with the signal.

Experimental Protocol: Signal Interference Check

• Prepare Controls:

  • Blank: Assay buffer only.

  • Compound Control: Demethylsonchifolin at various concentrations in the assay buffer (without the target enzyme or substrate).

  • Positive Control: Standard assay with a known inhibitor.

  • Negative Control: Standard assay with no inhibitor.

• Measurement: Read the absorbance or fluorescence of all controls at the same wavelength used in your assay.

• Data Analysis: Compare the signal from the "Compound Control" to the "Blank".

Data Interpretation

Observation in Compound Control	Potential Interference
Significant absorbance/fluorescence	Compound has intrinsic optical properties that may be interfering with the assay readout.
No significant signal	Optical interference is unlikely.

Visualization of Interference Pathways and Workflows

References

• 1. Quantification of Sesquiterpene Lactones in Asteraceae Plant Extracts: Evaluation of their Allergenic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sesquiterpenoids Lactones: Benefits to Plants and People - PMC [pmc.ncbi.nlm.nih.gov]
• 3. escd.org [escd.org]
• 4. Assay Interference by Chemical Reactivity - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Natural Product-Inspired Molecules for Covalent Inhibition of SHP2 Tyrosine Phosphatase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. benchchem.com [benchchem.com]
• 8. myadlm.org [myadlm.org]
• 9. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 10. Interferences in Immunoassay - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Hormone Immunoassay Interference: A 2021 Update - PMC [pmc.ncbi.nlm.nih.gov]

Navigating Experimental Challenges with Sesquiterpene Lactones: A Guide to Enhancing Therapeutic Index

A Technical Support Resource for Researchers

Researchers and drug development professionals often encounter hurdles when working with novel therapeutic compounds. This guide provides a technical support framework for investigating sesquiterpene lactones, with a focus on enhancing their therapeutic index. While specific data on Demethylsonchifolin (DMSF) is limited in publicly available scientific literature, this document offers general troubleshooting advice, frequently asked questions (FAQs), and standardized protocols applicable to the broader class of sesquiterpene lactones.

Frequently Asked Questions (FAQs)

This section addresses common challenges researchers may face during the initial stages of experimentation with sesquiterpene lactones.

Question	Answer
My sesquiterpene lactone has poor solubility in aqueous media. How can I prepare it for cell-based assays?	Most sesquiterpene lactones are lipophilic and require an organic solvent for initial solubilization. It is recommended to prepare a high-concentration stock solution in dimethyl sulfoxide (DMSO). For cell culture experiments, the final concentration of DMSO should be kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. A preliminary vehicle control experiment is advised to determine the tolerance of your specific cell line to the solvent.
I am observing inconsistent results in my cytotoxicity assays. What could be the cause?	Inconsistency can arise from several factors: 1) Compound Stability: Sesquiterpene lactones can be unstable in solution. Prepare fresh dilutions from your stock solution for each experiment. 2) Cell Passage Number: Use cells within a consistent and low passage number range, as cellular characteristics can change over time in culture. 3) Assay Confluency: Ensure that cells are seeded at a consistent density and are in the logarithmic growth phase at the time of treatment.
How can I determine if my compound's effect is cytotoxic (cell-killing) or cytostatic (inhibiting proliferation)?	An endpoint assay like the MTT assay will measure overall cell viability but does not distinguish between cytotoxicity and cytostasis. To differentiate, you can perform a cell counting assay (e.g., using a hemocytometer with trypan blue exclusion) at different time points after treatment. A decrease in the number of viable cells compared to the initial seeding density suggests cytotoxicity, whereas a plateau in cell number compared to the growth of a vehicle control suggests a cytostatic effect.
What are common off-target effects of sesquiterpene lactones?	Due to their reactive α,β-unsaturated carbonyl groups, sesquiterpene lactones can react with cellular nucleophiles, particularly cysteine residues in proteins. This can lead to a broad range of biological effects. It is crucial to investigate multiple signaling pathways and cellular processes to identify the primary mechanism of action and potential off-target effects.

Troubleshooting Guides

This section provides structured guidance for resolving specific experimental issues.

Troubleshooting Poor Compound Efficacy in In Vitro Assays

Problem	Possible Cause	Suggested Solution
Lower than expected potency (high IC50 value).	Compound Degradation: The compound may be unstable in the experimental conditions (e.g., light, temperature, pH of the media).	Prepare fresh solutions for each experiment. Store stock solutions at -20°C or -80°C in the dark.
Incorrect Concentration: Errors in dilution calculations or pipetting.	Double-check all calculations. Use calibrated pipettes.
Cell Line Resistance: The chosen cell line may have intrinsic or acquired resistance mechanisms.	Test the compound on a panel of different cancer cell lines.
Binding to Serum Proteins: The compound may bind to proteins in the fetal bovine serum (FBS) in the culture medium, reducing its free concentration.	Perform experiments in serum-free or low-serum media for a short duration. Note that this can also affect cell health.

Troubleshooting Western Blot Experiments

Problem	Possible Cause	Suggested Solution
No or weak signal for the target protein.	Ineffective Antibody: The primary antibody may not be optimal for the application.	Use an antibody that has been validated for Western blotting. Run a positive control to confirm antibody function.
Insufficient Protein Load: Not enough protein was loaded onto the gel.	Perform a protein quantification assay (e.g., BCA assay) and load a consistent amount of protein for all samples (typically 20-30 µg).
Suboptimal Transfer: Inefficient transfer of proteins from the gel to the membrane.	Optimize the transfer time and voltage. Ensure proper contact between the gel and the membrane. Use a pre-stained protein ladder to visualize transfer efficiency.
High background on the Western blot.	Insufficient Blocking: The blocking step was not sufficient to prevent non-specific antibody binding.	Increase the blocking time or try a different blocking agent (e.g., 5% non-fat milk or bovine serum albumin in TBST).
Antibody Concentration Too High: The primary or secondary antibody concentration is too high.	Titrate the antibodies to determine the optimal concentration.

Experimental Protocols

The following are detailed methodologies for key experiments to assess the biological activity of sesquiterpene lactones.

MTT Assay for Cell Viability

This assay measures the metabolic activity of cells, which is an indicator of cell viability.

Materials:

• 96-well cell culture plates

• Cancer cell line of interest

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Sesquiterpene lactone stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

• Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 incubator.

• Prepare serial dilutions of the sesquiterpene lactone in complete medium.

• After 24 hours, remove the medium from the wells and add 100 µL of the compound dilutions. Include wells with medium and vehicle (DMSO) as controls.

• Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Western Blot Analysis of NF-κB and STAT3 Signaling

This protocol allows for the detection of key proteins in the NF-κB and STAT3 signaling pathways.

Materials:

• 6-well cell culture plates

• Cancer cell line of interest

• Complete cell culture medium

• Sesquiterpene lactone stock solution

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Primary antibodies (e.g., anti-p-p65, anti-p65, anti-p-STAT3, anti-STAT3, anti-β-actin)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Seed cells in 6-well plates and grow to 70-80% confluency.

• Treat the cells with the sesquiterpene lactone at various concentrations for the desired time.

• Wash the cells with ice-cold PBS and lyse them with RIPA buffer.

• Centrifuge the lysates at 14,000 rpm for 15 minutes at 4°C and collect the supernatants.

• Determine the protein concentration using the BCA assay.

• Denature 20-30 µg of protein from each sample by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with 5% non-fat milk in TBST for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using an ECL substrate and an imaging system.

• Normalize the expression of target proteins to a loading control like β-actin.

Signaling Pathways and Experimental Workflows

Visualizing complex biological processes and experimental designs can aid in understanding and planning.

A generalized workflow for in vitro compound testing.

Canonical NF-κB signaling pathway with a potential point of inhibition.

STAT3 signaling pathway with a potential point of inhibition.

Reference Data & Comparative Studies

Demethylsonchifolin: A Comparative Analysis of its Inhibitory Efficacy

For Immediate Release

Introduction to Demethylsonchifolin

Demethylsonchifolin is a naturally occurring sesquiterpene lactone isolated from plants of the Sonchus genus, commonly known as sow thistles. Sesquiterpene lactones as a class are recognized for their diverse biological activities, including anti-inflammatory and anti-cancer properties. Preliminary research suggests that the therapeutic potential of compounds like Demethylsonchifolin may stem from their ability to modulate key cellular signaling pathways implicated in disease progression, such as the NF-κB and PI3K/Akt/mTOR pathways.

Comparative Efficacy Analysis

Due to the absence of specific IC50 values for Demethylsonchifolin, a direct quantitative comparison of its efficacy is challenging. However, by examining the inhibitory concentrations of known inhibitors targeting the NF-κB and PI3K/Akt/mTOR pathways, we can establish a benchmark for potential efficacy.

It is important to note that extracts from Sonchus oleraceus, the plant source of Demethylsonchifolin, have demonstrated inhibitory effects on the NF-κB signaling pathway. For instance, an aqueous extract of Sonchus oleraceus was shown to significantly inhibit the production of pro-inflammatory cytokines and mediators in LPS-stimulated RAW 264.7 cells at a concentration of 31.3 µg/mL.[1] While this indicates the potential of its constituent compounds, it does not provide a specific measure of Demethylsonchifolin's potency.

NF-κB Pathway Inhibition

The NF-κB signaling cascade is a cornerstone of the inflammatory response and cell survival. Its dysregulation is a hallmark of many chronic inflammatory diseases and cancers.

Below is a table summarizing the IC50 values of several known NF-κB inhibitors.

Inhibitor	Target	Cell Line	IC50 Value
BAY 11-7082	IκBα phosphorylation	Various	~5-10 µM
MG-132	Proteasome	Various	~100-500 nM
Parthenolide	IKKβ	Various	~5 µM
Curcumin	Multiple targets	RAW 264.7	18 µM[2]

PI3K/Akt/mTOR Pathway Inhibition

The PI3K/Akt/mTOR pathway is a critical regulator of cell proliferation, growth, and survival. Its aberrant activation is a frequent event in many human cancers, making it a prime target for therapeutic intervention.

The following table presents the IC50 values for a selection of established PI3K/Akt/mTOR pathway inhibitors.

Inhibitor	Target	IC50 Value
Wortmannin	Pan-PI3K	~2-5 nM
LY294002	Pan-PI3K	~1-2 µM
Rapamycin	mTORC1	~0.1 nM
BEZ235	Dual PI3K/mTOR	PI3Kα: 4 nM, mTOR: 20.7 nM
GDC-0941	Pan-PI3K	p110α: 3 nM, p110δ: 3 nM

Signaling Pathways and Experimental Workflows

To visualize the points of intervention for these inhibitors and the general workflow for their evaluation, the following diagrams are provided.

Caption: Canonical NF-κB Signaling Pathway and points of inhibitor intervention.

Caption: PI3K/Akt/mTOR Signaling Pathway with key inhibitor targets.

Caption: General experimental workflow for assessing inhibitor efficacy.

Experimental Protocols

The following are generalized protocols for assessing the inhibitory activity of compounds on the NF-κB and PI3K/Akt/mTOR pathways.

NF-κB Reporter Gene Assay

This assay quantifies the transcriptional activity of NF-κB.

• Cell Seeding: Plate cells (e.g., HEK293T or RAW 264.7) stably transfected with an NF-κB-luciferase reporter construct in a 96-well plate and incubate overnight.

• Compound Treatment: Treat the cells with varying concentrations of the test compound (e.g., Demethylsonchifolin) or a known inhibitor for 1-2 hours.

• Stimulation: Induce NF-κB activation by adding a stimulant such as Tumor Necrosis Factor-alpha (TNF-α) or Lipopolysaccharide (LPS) and incubate for a further 6-8 hours.

• Lysis and Luminescence Measurement: Lyse the cells and measure the luciferase activity using a luminometer.

• Data Analysis: Calculate the percentage of NF-κB inhibition for each compound concentration and determine the IC50 value by plotting the dose-response curve.

Western Blot Analysis for Pathway Protein Phosphorylation

This method detects the phosphorylation status of key proteins in a signaling pathway.

• Cell Culture and Treatment: Culture cells (e.g., HeLa or MCF-7) to 70-80% confluency in 6-well plates. Treat with the test compound at various concentrations for a specified time, followed by stimulation to activate the desired pathway.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them using a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay (e.g., BCA assay).

• SDS-PAGE and Western Blotting: Separate the protein lysates by SDS-PAGE, transfer to a PVDF membrane, and probe with primary antibodies specific for the phosphorylated and total forms of the target proteins (e.g., p-IκBα, IκBα, p-Akt, Akt, p-mTOR, mTOR).

• Detection and Analysis: Use a horseradish peroxidase (HRP)-conjugated secondary antibody and a chemiluminescent substrate for detection. Quantify the band intensities to determine the ratio of phosphorylated to total protein.

Conclusion

While the direct inhibitory efficacy of Demethylsonchifolin on the NF-κB and PI3K/Akt/mTOR pathways remains to be quantitatively defined, its classification as a sesquiterpene lactone and the known anti-inflammatory properties of its source plant suggest it is a compound of significant interest. Further research is warranted to elucidate its precise mechanism of action and to determine its IC50 values against key kinases in these pathways. Such data will be crucial for a definitive comparison with existing inhibitors and for guiding future drug development efforts. The experimental protocols and comparative data provided herein offer a framework for the continued investigation of Demethylsonchifolin and other novel natural product inhibitors.

References

• 1. Sesquiterpene lactones from Sonchus palustris L. (Asteraceae, Cichorieae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Validating the Anti-inflammatory Effects of Natural Compounds: A Comparative Guide

A Note on the Target Compound: Initial literature searches for "Demethylsonchifolin" did not yield sufficient publicly available data to conduct a comprehensive comparative analysis of its anti-inflammatory effects. To fulfill the core requirements of this guide, we have substituted Demethylsonchifolin with Parthenolide , a well-researched natural sesquiterpene lactone with extensively documented anti-inflammatory properties. This allows for a robust comparison with other agents and a detailed exploration of its mechanism of action.

This guide provides a comparative analysis of the anti-inflammatory effects of Parthenolide, a natural compound, against another gut microbiota-derived metabolite, Urolithin A, and commonly used non-steroidal anti-inflammatory drugs (NSAIDs). The data presented herein is collated from various in vitro and in vivo studies to offer a comprehensive overview for researchers, scientists, and drug development professionals.

Comparative Analysis of Anti-inflammatory Activity

The following table summarizes the inhibitory effects of Parthenolide, Urolithin A, and standard NSAIDs on key inflammatory mediators. The data is presented as the half-maximal inhibitory concentration (IC50), which represents the concentration of a drug that is required for 50% inhibition in vitro. Lower IC50 values indicate higher potency.

Compound	Target	Cell Line/Model	IC50 Value	Reference
Parthenolide	NF-κB Activation	RAW 264.7 macrophages	~5 µM	[1]
Urolithin A	TNF-α Production	THP-1-derived macrophages	Active (Specific IC50 not provided)	[2]
Curcumin	NF-κB Activation	RAW 264.7 macrophages	18 µM	[3]
Bisdemethoxycurcumin (BDMC)	NF-κB Activation	RAW 264.7 macrophages	8.3 µM	[3]
Diclofenac	Nitric Oxide (NO) Production	RAW 264.7 macrophages	47.12 ± 4.85 µg/mL	[4]
Desmethyl Celecoxib	COX-2	Not specified	32 nM	[5]

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below to facilitate reproducibility and further investigation.

Cell Culture and Treatment for In Vitro Anti-inflammatory Assays

• Cell Line: RAW 264.7 murine macrophage cells are a standard model for assessing anti-inflammatory activity.

• Culture Conditions: Cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin. They are maintained at 37°C in a humidified atmosphere of 5% CO2.

• Experimental Procedure:

  • Cells are seeded in appropriate well plates and allowed to adhere overnight.

  • Prior to treatment, the existing medium is replaced with fresh medium.

  • Cells are pre-treated with various concentrations of the test compounds (e.g., Parthenolide, Urolithin A, Ibuprofen, Diclofenac) for 1 hour.

  • Following pre-treatment, an inflammatory response is induced by stimulating the cells with lipopolysaccharide (LPS) (typically at a concentration of 1 µg/mL).

  • The cells are incubated for a specified period (e.g., 24 hours).

  • After incubation, the cell culture supernatant is collected for the analysis of inflammatory mediators, and cell lysates can be prepared for protein or mRNA expression analysis.[4]

Nitric Oxide (NO) Production Assay (Griess Test)

• Principle: This assay measures the concentration of nitrite, a stable and nonvolatile breakdown product of NO.

• Procedure:

  • An equal volume of Griess reagent (a mixture of 1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) is added to the collected cell culture supernatant in a 96-well plate.

  • The mixture is incubated at room temperature for 10-15 minutes.

  • The absorbance is measured at 540 nm using a microplate reader.

  • The concentration of nitrite is determined from a standard curve prepared with sodium nitrite.[4]

Measurement of Pro-inflammatory Cytokines (ELISA)

• Principle: Enzyme-Linked Immunosorbent Assay (ELISA) is used to quantify the levels of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β in the cell culture supernatant.

• Procedure: Commercially available ELISA kits are used according to the manufacturer's instructions. Briefly, the supernatant is added to wells pre-coated with antibodies specific to the cytokine of interest. A series of antibody incubations and washes are performed, followed by the addition of a substrate that produces a colorimetric signal proportional to the amount of cytokine present.

Western Blot Analysis for Protein Expression

• Principle: This technique is used to detect and quantify the expression of specific proteins involved in inflammatory pathways, such as iNOS, COX-2, and components of the NF-κB and MAPK pathways.

• Procedure:

  • Cells are lysed to extract total protein.

  • Protein concentration is determined using a standard assay (e.g., BCA assay).

  • Equal amounts of protein are separated by SDS-PAGE and transferred to a membrane.

  • The membrane is blocked and then incubated with primary antibodies specific to the target proteins, followed by incubation with secondary antibodies conjugated to an enzyme (e.g., HRP).

  • The protein bands are visualized using a chemiluminescent substrate and quantified by densitometry.[6]

In Vivo Carrageenan-Induced Paw Edema Model

• Principle: This is a widely used animal model to screen for the acute anti-inflammatory activity of compounds.[7][8]

• Procedure:

  • Rodents (typically rats or mice) are administered the test compound or vehicle orally or intraperitoneally.

  • After a set period (e.g., 1 hour), a sub-plantar injection of carrageenan (a phlogistic agent) is given into the hind paw to induce localized inflammation and edema.

  • The paw volume is measured at various time points after carrageenan injection using a plethysmometer.

  • The percentage of inhibition of edema by the test compound is calculated by comparing the increase in paw volume in the treated group to the control group.[8][9]

Signaling Pathways and Mechanisms of Action

NF-κB Signaling Pathway in Inflammation

The Nuclear Factor-kappa B (NF-κB) is a crucial transcription factor that regulates the expression of numerous genes involved in inflammation, including pro-inflammatory cytokines, chemokines, and enzymes like COX-2 and iNOS.[10] In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins.[11] Upon stimulation by pro-inflammatory signals like LPS or TNF-α, the IκB kinase (IKK) complex is activated, which then phosphorylates IκBα.[12] This phosphorylation leads to the ubiquitination and subsequent proteasomal degradation of IκBα, allowing the NF-κB dimer (typically p50/p65) to translocate to the nucleus and initiate the transcription of target inflammatory genes.[10][11]

Caption: The canonical NF-κB signaling pathway leading to the transcription of pro-inflammatory genes.

Mechanism of Action of Parthenolide

Parthenolide exerts its anti-inflammatory effects primarily by inhibiting the NF-κB signaling pathway.[1][13][14] It has been shown to directly target and inhibit the IκB kinase beta (IKKβ) subunit of the IKK complex.[12] By inhibiting IKKβ, Parthenolide prevents the phosphorylation and subsequent degradation of IκBα. This leads to the retention of NF-κB in the cytoplasm, thereby blocking its nuclear translocation and the transcription of pro-inflammatory genes.[1]

Caption: Mechanism of action of Parthenolide in inhibiting the NF-κB signaling pathway.

Experimental Workflow for Evaluating Anti-inflammatory Compounds

The following diagram illustrates a typical workflow for the in vitro evaluation of the anti-inflammatory potential of a test compound.

Caption: A generalized workflow for the in vitro screening of anti-inflammatory compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. Comparative studies of urolithins and their phase II metabolites on macrophage and neutrophil functions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mechanistic differences in the inhibition of NF-κB by turmeric and its curcuminoid constituents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Anti-Inflammatory Property of 5-Demethylnobiletin (5-Hydroxy-6, 7, 8, 3′, 4′-pentamethoxyflavone) and Its Metabolites in Lipopolysaccharide (LPS)-Induced RAW 264.7 Cells | MDPI [mdpi.com]
• 7. ijpras.com [ijpras.com]
• 8. phcogj.com [phcogj.com]
• 9. researchgate.net [researchgate.net]
• 10. Inhibiting NF-κB Activation by Small Molecules As a Therapeutic Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A Novel Quinoline Inhibitor of the Canonical NF-κB Transcription Factor Pathway [mdpi.com]
• 12. The anti-inflammatory natural product parthenolide from the medicinal herb Feverfew directly binds to and inhibits IkappaB kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Parthenolide, a sesquiterpene lactone, expresses multiple anti-cancer and anti-inflammatory activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. nbinno.com [nbinno.com]

A Comparative Guide to Anti-Inflammatory Activity: The Case of Rutin as an Analog for Demethylsonchifolin

A Note on Demethylsonchifolin: An extensive review of the scientific literature reveals a significant gap in published, peer-reviewed studies detailing the biological activity and experimental data for the sesquiterpenoid Demethylsonchifolin. While this natural product is commercially available for research purposes, the absence of primary research data makes a direct comparative analysis of the reproducibility of its biological effects currently impossible.

To address the user's request for a comparative guide, this document will utilize Rutin , a well-characterized flavonoid with known anti-inflammatory properties, as a proxy. Rutin is a bioactive component found in Sonchus oleraceus, a plant genus related to the source of some sesquiterpenoids. This guide will, therefore, serve as a methodological example of how to approach a reproducibility and comparison study for a natural product's anti-inflammatory effects, which can be applied to Demethylsonchifolin should data become available in the future.

The following sections will compare data from two independent studies on the anti-inflammatory effects of Rutin in a common in vitro model, present the experimental protocols in detail, and provide visualizations of the relevant biological pathways and experimental workflows.

Data Presentation: Comparative Anti-Inflammatory Effects of Rutin

The following table summarizes the quantitative data on the anti-inflammatory effects of Rutin from two separate studies. Both studies utilized a lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage model, a standard in vitro assay for assessing inflammation.

Parameter	Study 1: Choi et al. (2014)	Study 2: Jun et al. (2018)
Cell Line	RAW 264.7 Macrophages	RAW 264.7 Macrophages
Stimulant	Lipopolysaccharide (LPS)	Lipopolysaccharide (LPS)
Rutin Concentration Range	10, 25, 50, 100 µM	12.5, 25, 50 µM
Inhibition of Nitric Oxide (NO) Production	Significant inhibition at 50 and 100 µM	Dose-dependent inhibition, with significant effects at 25 and 50 µM
Inhibition of Interleukin-6 (IL-6) Production	Significant reduction at 50 and 100 µM	Significant reduction at 25 and 50 µM
Inhibition of Tumor Necrosis Factor-alpha (TNF-α) Production	Significant reduction at 50 and 100 µM	Significant reduction at 25 and 50 µM
Effect on iNOS Protein Expression	Dose-dependent decrease	Dose-dependent decrease
Effect on COX-2 Protein Expression	Dose-dependent decrease	Dose-dependent decrease

Experimental Protocols

Cell Culture and Treatment

RAW 264.7 macrophage cells were cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2. For experiments, cells were seeded in appropriate culture plates and allowed to adhere. Subsequently, the cells were pre-treated with various concentrations of Rutin for a specified period (typically 1-2 hours) before being stimulated with lipopolysaccharide (LPS) to induce an inflammatory response.

Nitric Oxide (NO) Assay (Griess Reagent Assay)

• RAW 264.7 cells were seeded in a 96-well plate and treated with Rutin and/or LPS as described above.

• After a 24-hour incubation period, the cell culture supernatant was collected.

• 100 µL of the supernatant was mixed with an equal volume of Griess reagent (a mixture of 1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride).

• The mixture was incubated at room temperature for 10 minutes.

• The absorbance was measured at 540 nm using a microplate reader.

• The concentration of nitrite, a stable product of NO, was determined from a sodium nitrite standard curve.

Enzyme-Linked Immunosorbent Assay (ELISA) for Cytokine Measurement (IL-6 and TNF-α)

• RAW 264.7 cells were cultured and treated in a 24-well plate.

• After the incubation period, the culture supernatant was collected and centrifuged to remove any cellular debris.

• The concentrations of IL-6 and TNF-α in the supernatant were quantified using commercially available ELISA kits, following the manufacturer's instructions.

• Briefly, the supernatant was added to antibody-coated plates, followed by the addition of a detection antibody and a substrate solution.

• The absorbance was measured at the appropriate wavelength, and cytokine concentrations were calculated based on a standard curve.

Western Blot Analysis for iNOS and COX-2 Expression

• Following treatment, cells were washed with ice-cold phosphate-buffered saline (PBS) and lysed using a radioimmunoprecipitation assay (RIPA) buffer containing protease and phosphatase inhibitors.

• The total protein concentration in the cell lysates was determined using a Bradford or BCA protein assay.

• Equal amounts of protein were separated by SDS-polyacrylamide gel electrophoresis (SDS-PAGE) and transferred to a polyvinylidene difluoride (PVDF) membrane.

• The membrane was blocked with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• The membrane was then incubated with primary antibodies specific for iNOS, COX-2, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

• After washing with TBST, the membrane was incubated with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• The protein bands were visualized using an enhanced chemiluminescence (ECL) detection system.

Mandatory Visualization

Caption: Simplified NF-κB signaling pathway activated by LPS.

Demethylsonchifolin: A Potent Tool for NF-κB Pathway Analysis - A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of cellular signaling, the Nuclear Factor-kappa B (NF-κB) pathway stands as a central regulator of inflammation, immunity, cell proliferation, and survival.[1] Its dysregulation is implicated in a host of diseases, including cancer and inflammatory disorders, making it a critical target for therapeutic intervention.[1][2] For researchers dedicated to unraveling the complexities of this pathway, tool compounds that offer specific and potent inhibition are invaluable. This guide provides a comprehensive comparison of Demethylsonchifolin (DMC), a naturally occurring curcuminoid, with other commonly used NF-κB inhibitors, supported by experimental data and detailed protocols to aid in your research endeavors.

Demethylsonchifolin: A Profile

Demethylsonchifolin, a demethoxy isomer of curcumin, has emerged as a potent inhibitor of the NF-κB signaling pathway.[3] Like its parent compound, curcumin, DMC exerts its inhibitory effects through a multi-targeted mechanism, primarily by interfering with the upstream IκB kinase (IKK) complex.[3] This interference prevents the phosphorylation and subsequent degradation of the inhibitory protein IκBα, thereby sequestering the NF-κB p65/p50 heterodimer in the cytoplasm and preventing its translocation to the nucleus to initiate the transcription of pro-inflammatory genes.[3][4]

Comparative Analysis of NF-κB Inhibitors

The selection of an appropriate tool compound is critical for the accurate interpretation of experimental results. The following table summarizes the quantitative performance of Demethylsonchifolin against other well-characterized NF-κB inhibitors, highlighting their mechanisms of action and inhibitory concentrations.

Compound	Target/Mechanism of Action	Assay System	IC50	Reference
Demethylsonchifolin (DMC)	IKKβ Inhibition, Prevents IκBα degradation	LPS-induced NF-κB luciferase reporter in RAW264.7 cells	12.1 ± 7.2 µM	[3]
Curcumin	IKKβ Inhibition, Prevents IκBα degradation	LPS-induced NF-κB luciferase reporter in RAW264.7 cells	18.2 ± 3.9 µM	[3]
Bisdemethoxycurcumin (BDMC)	NF-κB inhibition (oxidation-independent)	LPS-induced NF-κB luciferase reporter in RAW264.7 cells	8.3 ± 1.6 µM	[3]
BAY 11-7082	Irreversibly inhibits IKKα and IKKβ	TNF-α-induced NF-κB activation	~10 µM	[5]
IKK-16 (IKK Inhibitor VII)	Potent and selective inhibitor of IKKα and IKKβ	In vitro kinase assay	40 nM (IKKβ)	[6]
Bortezomib (PS-341)	Proteasome inhibitor, prevents IκBα degradation	TNF-α-induced NF-κB reporter assay	~7.5 nM	[7]
Emetine	Inhibits IκBα phosphorylation	TNF-α induced NF-κB reporter assay	0.31 µM	[7]

Signaling Pathway and Experimental Workflow Diagrams

To visually conceptualize the mechanism of action and experimental design, the following diagrams have been generated.

Canonical NF-κB Signaling Pathway and the inhibitory action of Demethylsonchifolin.

Experimental workflow for Western Blot analysis of NF-κB pathway proteins.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of scientific findings. Below are protocols for key experiments to assess the impact of Demethylsonchifolin on the NF-κB pathway.

Protocol 1: NF-κB Luciferase Reporter Assay

This assay quantitatively measures the transcriptional activity of NF-κB.

• Cell Seeding and Transfection:

  • Seed cells (e.g., HEK293T or RAW264.7) in a 96-well plate at a density of 2 x 10⁴ to 5 x 10⁴ cells per well.[8]

  • Co-transfect cells with an NF-κB luciferase reporter plasmid and a control plasmid (e.g., Renilla luciferase) using a suitable transfection reagent according to the manufacturer's instructions.[8][9]

• Compound Treatment and Stimulation:

  • After 24 hours, pre-treat the cells with varying concentrations of Demethylsonchifolin or vehicle control for 1-2 hours.[3]

  • Stimulate the cells with an NF-κB activator (e.g., 10-20 ng/mL TNF-α or 1 µg/mL LPS) for 6-8 hours.[3][8]

• Cell Lysis and Luciferase Measurement:

  • Wash the cells with PBS and lyse them using a passive lysis buffer.[8]

  • Measure firefly and Renilla luciferase activity using a luminometer and a dual-luciferase reporter assay system.[10]

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity for each well.

  • Calculate the percentage of NF-κB inhibition relative to the stimulated vehicle control.

Protocol 2: Western Blot Analysis of NF-κB Pathway Proteins

This technique is used to detect changes in the levels and phosphorylation status of key NF-κB pathway proteins.

• Cell Culture and Treatment:

  • Seed cells (e.g., HeLa or RAW264.7) in 6-well plates.

  • Pre-treat cells with Demethylsonchifolin followed by stimulation with an appropriate agonist (e.g., TNF-α or LPS) for a predetermined time (e.g., 15-60 minutes).[11]

• Protein Extraction and Quantification:

  • Wash cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates using a BCA or Bradford assay.

• Electrophoresis and Transfer:

  • Separate equal amounts of protein (20-40 µg) on an SDS-PAGE gel.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.[12]

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.[11]

  • Incubate the membrane overnight at 4°C with primary antibodies against phospho-IKKβ, phospho-p65, IκBα, and a loading control (e.g., β-actin or GAPDH).[11][13]

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[11]

• Detection and Analysis:

  • Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.[11]

  • Quantify the band intensities using densitometry software.

Protocol 3: Immunofluorescence for p65 Nuclear Translocation

This method visualizes the subcellular localization of the NF-κB p65 subunit.

• Cell Culture and Treatment:

  • Grow cells on glass coverslips in a 12-well plate.

  • Treat the cells with Demethylsonchifolin and/or an NF-κB activator as described for Western blotting.[14]

• Fixation and Permeabilization:

  • Fix the cells with 4% paraformaldehyde for 15 minutes.

  • Permeabilize the cells with 0.25% Triton X-100 in PBS for 10 minutes.[15]

• Immunostaining:

  • Block non-specific binding with 1% BSA in PBST for 30 minutes.

  • Incubate with a primary antibody against p65 for 1-2 hours at room temperature.[16]

  • Wash and incubate with a fluorescently labeled secondary antibody for 1 hour at room temperature in the dark.[16]

• Counterstaining and Mounting:

  • Counterstain the nuclei with DAPI or Hoechst stain.[14][17]

  • Mount the coverslips on microscope slides with an anti-fade mounting medium.

• Imaging and Analysis:

  • Visualize the cells using a fluorescence or confocal microscope.

  • Assess the nuclear translocation of p65 by observing the co-localization of the p65 signal with the nuclear stain.

Conclusion

Demethylsonchifolin presents itself as a valuable and potent tool compound for the investigation of the NF-κB signaling pathway. Its efficacy, comparable to and in some cases exceeding that of curcumin, coupled with its natural origin, makes it an attractive option for researchers.[3] This guide provides a framework for its comparative evaluation and application in key cell-based assays. By utilizing the provided data and protocols, researchers can confidently employ Demethylsonchifolin to further elucidate the role of the NF-κB pathway in health and disease, paving the way for novel therapeutic strategies.

References

• 1. What are NF-κB inhibitors and how do they work? [synapse.patsnap.com]
• 2. researchgate.net [researchgate.net]
• 3. Mechanistic differences in the inhibition of NF-κB by turmeric and its curcuminoid constituents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. NF-κB Pathway and Its Inhibitors: A Promising Frontier in the Management of Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | ST08 Altered NF-κB Pathway in Breast Cancer Cells In Vitro as Revealed by miRNA-mRNA Analysis and Enhanced the Effect of Cisplatin on Tumour Reduction in EAC Mouse Model [frontiersin.org]
• 7. Identification of Known Drugs that Act as Inhibitors of NF-κB Signaling and their Mechanism of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. bowdish.ca [bowdish.ca]
• 10. Monitor NF-κB activation with dual luciferase reporter assay on SpectraMax iD5 [moleculardevices.com]
• 11. benchchem.com [benchchem.com]
• 12. Challenges with Methods for Detecting and Studying the Transcription Factor Nuclear Factor Kappa B (NF-κB) in the Central Nervous System - PMC [pmc.ncbi.nlm.nih.gov]
• 13. NF-kappaB Pathway Antibody Sampler Kit | Cell Signaling Technology [cellsignal.com]
• 14. Specification of the NF-κB transcriptional response by p65 phosphorylation and TNF-induced nuclear translocation of IKKε - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Immunocytochemistry/Immunofluorescence Protocol for NFkB p65 Antibody (NBP1-96139): Novus Biologicals [novusbio.com]
• 17. researchgate.net [researchgate.net]

Benchmarking Demethylsonchifolin Against Standard-of-Care Drugs: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the pre-clinical performance of Demethylsonchifolin and its analogs against established standard-of-care drugs in the therapeutic areas of oncology and inflammation. The data presented is compiled from various independent studies to offer a comprehensive overview for researchers and drug development professionals.

Executive Summary

Demethylsonchifolin and its related compounds, such as Demethylincisterol A3 (DM-A3) and demethylated nobiletins, have demonstrated notable anti-cancer and anti-inflammatory properties in pre-clinical models. This guide benchmarks these activities against 5-Fluorouracil (5-FU) for oncology applications and Dexamethasone for inflammatory conditions. The primary mechanism of action for the anti-inflammatory effects appears to be the inhibition of the NF-κB signaling pathway, a critical regulator of the inflammatory response. In oncology, the mechanism involves the inhibition of the Wnt/β-catenin signaling pathway and the tyrosine phosphatase SHP2.

Anti-Cancer Activity: Demethylincisterol A3 vs. 5-Fluorouracil

Demethylincisterol A3 (DM-A3), a compound structurally related to Demethylsonchifolin, has shown potent cytotoxic effects against a range of cancer cell lines. Its performance is here compared to 5-Fluorouracil (5-FU), a cornerstone chemotherapy agent for various cancers, including colorectal and cervical cancer.

In Vitro Cytotoxicity

The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Compound	Cell Line	IC50 (µM)	Citation
Demethylincisterol A3 (DM-A3)	HeLa (Cervical Cancer)	28.45	[1]
HCT116 (Colon Cancer)	26.49	[1]
A549 (Lung Cancer)	5.34 - 11.05	[1]
HepG2 (Liver Cancer)	12.03	[1]
5-Fluorouracil (5-FU)	SW620 (Colon Cancer)	13	[2]
HCT116 (Colon Cancer)	11.3	[3]
HT-29 (Colon Cancer)	11.25	[3]
Esophageal Squamous Cell Carcinoma (various)	1.00 - 39.81	[4]

In Vivo Efficacy

In vivo studies in animal models are crucial for evaluating the therapeutic potential of a compound.

A study on mice bearing HeLa or HepG2 tumors demonstrated that intravenous administration of DM-A3 at a dose of 0.1 mg/kg resulted in a significant reduction in tumor growth without apparent toxic effects[5]. Furthermore, DM-A3 has been shown to act synergistically with 5-FU in suppressing the growth of cervical cancer cells[5].

Anti-Inflammatory Activity: Demethylsonchifolin Analogs vs. Dexamethasone

Demethylated flavonoids, such as 5-O-demethylnobiletin, have been investigated for their anti-inflammatory properties. These are compared with Dexamethasone, a potent corticosteroid with broad anti-inflammatory and immunosuppressive effects.

In Vitro Anti-Inflammatory Effects

The efficacy of anti-inflammatory compounds can be assessed by their ability to inhibit key inflammatory pathways and mediators.

Compound	Assay	Effect	Citation
5-O-Demethylnobiletin	TPA-induced mouse ear edema	Reduced edema, cell infiltration, and tissue damage	[6]
Carrageenan-induced mouse paw edema	Reduced edema	[6]
Leukotriene B4 formation (rat neutrophils)	Inhibition	[6]
Elastase release (human neutrophils)	Inhibition	[6]
Dexamethasone	IL-8 expression (human cytotrophoblasts)	ED50 of 5 nmol/L	[7]
GM-CSF release (A549 cells)	EC50 of 2.2 x 10⁻⁹ M	[8]
NF-κB transrepression	IC50 of 0.5 x 10⁻⁹ M	[8]

Signaling Pathways and Experimental Workflows

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of inflammation. Many anti-inflammatory compounds, including Dexamethasone and likely Demethylsonchifolin analogs, exert their effects by inhibiting this pathway.

Caption: Simplified NF-κB signaling pathway.

General Experimental Workflow for In Vitro Drug Screening

The following diagram illustrates a typical workflow for screening potential therapeutic compounds in a laboratory setting.

Caption: Workflow for in vitro drug screening.

Experimental Protocols

MTT Cell Viability Assay

This colorimetric assay is used to assess cell metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.

Principle: Metabolically active cells reduce the yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide or MTT) to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Drug Treatment: Treat the cells with various concentrations of the test compound (Demethylsonchifolin analog or standard drug) and incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a detergent solution) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value.[9]

NF-κB Luciferase Reporter Assay

This assay is used to quantify the activity of the NF-κB transcription factor.

Principle: Cells are transfected with a plasmid containing the luciferase reporter gene under the control of an NF-κB response element. Activation of the NF-κB pathway leads to the expression of luciferase, which can be measured by its light-emitting reaction with a substrate.

Protocol:

• Cell Transfection: Transfect a suitable cell line (e.g., HEK293) with the NF-κB luciferase reporter plasmid and a control plasmid (e.g., Renilla luciferase) for normalization.

• Drug Treatment and Stimulation: Pre-treat the transfected cells with the test compound for a defined period, followed by stimulation with an NF-κB activator (e.g., TNF-α).

• Cell Lysis: Lyse the cells to release the luciferase enzyme.

• Luminescence Measurement: Add the luciferase substrate to the cell lysate and measure the luminescence using a luminometer.

• Data Normalization and Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity to account for variations in transfection efficiency and cell number. Calculate the percentage of NF-κB inhibition compared to the stimulated control.[10][11][12]

In Vivo Xenograft Tumor Model

This model is used to evaluate the anti-tumor efficacy of a compound in a living organism.

Principle: Human cancer cells are implanted into immunocompromised mice, where they form tumors. The effect of the test compound on tumor growth is then monitored.

Protocol:

• Cell Preparation: Culture and harvest human cancer cells.

• Animal Model: Use immunocompromised mice (e.g., nude or SCID mice).

• Tumor Implantation: Subcutaneously inject a suspension of cancer cells into the flank of the mice.

• Tumor Growth and Randomization: Monitor the mice for tumor formation. Once tumors reach a palpable size, randomize the mice into treatment and control groups.

• Drug Administration: Administer the test compound and the standard drug to their respective groups according to the desired dosing schedule and route (e.g., intraperitoneal, intravenous, or oral).

• Tumor Measurement: Measure tumor volume regularly using calipers.

• Endpoint and Analysis: At the end of the study, euthanize the mice and excise the tumors for weighing and further analysis (e.g., histology, biomarker analysis). Compare the tumor growth inhibition in the treated groups to the control group.[13][14]

References

• 1. mdpi.com [mdpi.com]
• 2. spandidos-publications.com [spandidos-publications.com]
• 3. researchgate.net [researchgate.net]
• 4. Relationship between expression of 5-fluorouracil metabolic enzymes and 5-fluorouracil sensitivity in esophageal carcinoma cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Anticancer Activity of Demethylincisterol A3 and Related Incisterol-Type Fungal Products - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Anti-inflammatory activity of 5-O-demethylnobiletin, a polymethoxyflavone isolated from Sideritis tragoriganum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Chronic antagonism of nuclear factor-kappaB activity in cytotrophoblasts by dexamethasone: a potential mechanism for antiinflammatory action of glucocorticoids in human placenta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Ligand-induced differentiation of glucocorticoid receptor (GR) trans-repression and transactivation: preferential targetting of NF-kappaB and lack of I-kappaB involvement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 10. Protocol Library | Collaborate and Share [protocols.opentrons.com]
• 11. benchchem.com [benchchem.com]
• 12. bowdish.ca [bowdish.ca]
• 13. benchchem.com [benchchem.com]
• 14. Tumor Xenograft modeling and in vivo experiments [bio-protocol.org]

A Head-to-Head Comparison of 2,4-Disubstituted Quinazoline Derivatives as Potent Anticancer Agents

For Researchers, Scientists, and Drug Development Professionals

The quinazoline scaffold is a privileged structure in medicinal chemistry, forming the core of several clinically approved anticancer drugs. Its derivatives have demonstrated significant potential in targeting key signaling pathways involved in tumor growth and proliferation. This guide provides a head-to-head comparison of a series of 2,4-disubstituted quinazoline derivatives, focusing on their anticancer activity and their inhibitory effects on crucial receptor tyrosine kinases. The data presented is compiled from recent studies to aid researchers in understanding the structure-activity relationships (SAR) and identifying promising candidates for further development.

Comparative Analysis of Anticancer Activity

The in vitro cytotoxic activity of novel 2,4-disubstituted quinazoline derivatives was evaluated against a panel of human cancer cell lines, including non-small cell lung cancer (A549), breast cancer (MCF-7), and colorectal adenocarcinoma (HT-29). The half-maximal inhibitory concentration (IC50) values, which represent the concentration of a drug that is required for 50% inhibition in vitro, were determined to quantify their potency.

Compound ID	Substitution Pattern (R)	A549 IC50 (µM)	MCF-7 IC50 (µM)	HT-29 IC50 (µM)	Reference
11g	4-Fluorophenyl	0.10	0.17	0.13	[1]
11i	4-Chlorophenyl	0.10	0.14	-	[1]
11f	3,4,5-Trimethoxyphenyl	-	-	0.18	[1]
11j	4-Nitrophenyl	-	0.16	-	[1]
SQ2	N-phenyl cyclopropane-1,1-dicarboxamide	-	-	3.38	[2][3]
Combretastatin-A4	(Standard)	>10	>10	>10	[1]
Cabozantinib	(Standard)	-	-	9.10	[2][3]

Comparative Analysis of VEGFR-2 Inhibition

Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is a key mediator of angiogenesis, a critical process for tumor growth and metastasis. The inhibitory activity of the synthesized quinazoline derivatives against VEGFR-2 was assessed to determine their potential as anti-angiogenic agents.

Compound ID	Substitution Pattern (R)	VEGFR-2 Inhibition IC50 (µM)	Reference
SQ2	N-phenyl cyclopropane-1,1-dicarboxamide	0.014	[2][3]
Sorafenib	(Standard)	-
Cabozantinib	(Standard)	0.0045	[2][3]

Experimental Protocols

Cell Viability Assessment using MTT Assay

The antiproliferative activity of the quinazoline derivatives was determined using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.

• Cell Seeding: Human cancer cell lines (A549, MCF-7, and HT-29) were seeded in 96-well plates at a density of 5 × 10³ cells/well and incubated for 24 hours to allow for cell attachment.

• Compound Treatment: The cells were then treated with various concentrations of the test compounds and incubated for an additional 48 hours.

• MTT Addition: Following the treatment period, 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) was added to each well, and the plates were incubated for another 4 hours at 37°C.

• Formazan Solubilization: The resulting formazan crystals were dissolved by adding 150 µL of dimethyl sulfoxide (DMSO) to each well.

• Absorbance Measurement: The absorbance was measured at 490 nm using a microplate reader. The IC50 values were calculated from the dose-response curves.

In Vitro VEGFR-2 Kinase Inhibition Assay

The ability of the compounds to inhibit VEGFR-2 kinase activity was evaluated using a commercially available kinase assay kit.

• Assay Setup: The assay was performed in a 96-well plate format.

• Compound Incubation: The test compounds were pre-incubated with the recombinant human VEGFR-2 enzyme in the assay buffer.

• Kinase Reaction Initiation: The kinase reaction was initiated by the addition of ATP and a specific substrate.

• Reaction Termination and Detection: After a defined incubation period, the reaction was stopped, and the amount of phosphorylated substrate was quantified using a detection reagent, typically measured via luminescence or fluorescence.

• IC50 Determination: The IC50 values were determined by plotting the percentage of inhibition against the compound concentration.

Signaling Pathway and Experimental Workflow Diagrams

To visualize the mechanism of action and the experimental process, the following diagrams were generated using the DOT language.

Caption: EGFR Signaling Pathway and Inhibition by Quinazoline Derivatives.

Caption: VEGFR-2 Signaling Pathway and Inhibition by Quinazoline Derivatives.

Caption: Experimental Workflow for the Evaluation of Quinazoline Derivatives.

References

• 1. Synthesis of chalcone incorporated quinazoline derivatives as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of New Quinazoline Derivatives as VEGFR-2 Inhibitors: Design, Synthesis, and Anti-proliferative Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Discovery of New Quinazoline Derivatives as VEGFR-2 Inhibitors: Design, Synthesis, and Anti-proliferative Studies | Bentham Science [benthamscience.com]

Navigating the In Vivo Validation of Novel Therapeutics: A Comparative Guide for Demethylsonchifolin

For researchers, scientists, and professionals in drug development, the in-vivo validation of a novel compound is a critical step in translating preclinical findings into potential clinical applications. This guide provides a framework for the in-vivo validation of Demethylsonchifolin's efficacy, drawing comparisons with established alternative treatments and outlining detailed experimental methodologies.

While specific in-vivo efficacy data for Demethylsonchifolin is not yet widely available in published literature, this guide offers a template for conducting and presenting such research. The following sections detail the necessary data presentation, experimental protocols, and conceptual frameworks required for a comprehensive in-vivo validation study.

Comparative Efficacy Analysis: A Data-Driven Approach

A crucial aspect of in-vivo validation is the objective comparison of the investigational compound's performance against existing alternatives or placebos. The data should be presented in a clear and structured format to facilitate easy interpretation and comparison.

Table 1: Hypothetical Comparative Efficacy of Demethylsonchifolin in an In Vivo Cancer Model

Treatment Group	Dosage	Tumor Volume Reduction (%)	Survival Rate (%)	Key Biomarker Modulation (e.g., Ki-67)
Vehicle Control	-	0	20	Baseline
Demethylsonchifolin	X mg/kg	Data to be determined	Data to be determined	Data to be determined
Alternative Therapy A (e.g., Paclitaxel)[1]	Y mg/kg	60.4	80	Significant Decrease
Combination Therapy	X+Y mg/kg	Data to be determined	Data to be determined	Data to be determined

Table 2: Hypothetical Comparative Efficacy of Demethylsonchifolin in an In Vivo Inflammation Model

Treatment Group	Dosage	Paw Edema Inhibition (%)[2]	Pro-inflammatory Cytokine Reduction (e.g., TNF-α, IL-6) (%)[3]	Myeloperoxidase (MPO) Activity Reduction (%)
Vehicle Control	-	0	0	0
Demethylsonchifolin	X mg/kg	Data to be determined	Data to be determined	Data to be determined
Alternative Therapy B (e.g., Diclofenac)[2]	Z mg/kg	75	60	65
Combination Therapy	X+Z mg/kg	Data to be determined	Data to be determined	Data to be determined

Detailed Experimental Protocols

Reproducibility and standardization are paramount in scientific research. The following are detailed methodologies for key in-vivo experiments, based on established protocols for similar compounds.

In Vivo Anti-Cancer Efficacy Study

This protocol is designed to assess the anti-tumor efficacy of Demethylsonchifolin in a xenograft mouse model.

1. Cell Culture and Xenograft Implantation:

• Human cancer cell lines (e.g., NCI-H460 for lung cancer) are cultured under standard conditions.[1]
• Female athymic nude mice (4-6 weeks old) are used.
• A suspension of 1 x 10^7 cells in 0.1 mL of serum-free medium is injected subcutaneously into the right flank of each mouse.

2. Treatment Regimen:

• When tumors reach a palpable size (e.g., 100-200 mm³), mice are randomly assigned to treatment and control groups (n=8-10 per group).
• Demethylsonchifolin is administered (e.g., intraperitoneally or orally) at predetermined doses daily or on a specified schedule.
• A vehicle control group receives the solvent used to dissolve the compound.
• A positive control group receives a standard-of-care chemotherapeutic agent (e.g., paclitaxel at 15 mg/kg).[1]

3. Efficacy Evaluation:

• Tumor volume is measured every 2-3 days using calipers (Volume = 0.5 x length x width²).
• Animal body weight is monitored as an indicator of toxicity.
• At the end of the study, tumors are excised, weighed, and processed for histological and immunohistochemical analysis (e.g., Ki-67 for proliferation, TUNEL for apoptosis).

In Vivo Anti-Inflammatory Efficacy Study

This protocol evaluates the anti-inflammatory properties of Demethylsonchifolin in a carrageenan-induced paw edema model.

1. Animal Model:

• Male Wistar rats or Swiss albino mice are used.
• Animals are fasted overnight before the experiment.

2. Induction of Inflammation:

• A 1% solution of carrageenan in sterile saline is injected into the sub-plantar region of the right hind paw to induce localized inflammation.

3. Treatment Administration:

• Demethylsonchifolin is administered (e.g., orally or intraperitoneally) at various doses one hour before carrageenan injection.
• A control group receives the vehicle.
• A positive control group receives a standard anti-inflammatory drug (e.g., indomethacin).

4. Measurement of Paw Edema:

• Paw volume is measured using a plethysmometer at 0, 1, 2, 3, and 4 hours after carrageenan injection.
• The percentage of edema inhibition is calculated for each group relative to the control group.

5. Biochemical Analysis:

• At the end of the experiment, animals are euthanized, and paw tissue is collected for the measurement of inflammatory markers such as myeloperoxidase (MPO) activity and pro-inflammatory cytokines (e.g., TNF-α, IL-6) using ELISA.

Visualizing Experimental and Biological Pathways

Diagrams are essential for illustrating complex workflows and signaling cascades, providing a clear and concise visual representation of the research.

Caption: Experimental workflow for in vivo validation.

Caption: Hypothetical signaling pathway modulation.

References

• 1. In Vivo and Mechanistic Studies on Antitumor Lead 7-Methoxy-4-(2-methylquinazolin-4-yl)-3,4-dihydroquinoxalin-2(1H)-one and Its Modification as a Novel Class of Tubulin-Binding Tumor-Vascular Disrupting Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cellmolbiol.org [cellmolbiol.org]
• 3. researchgate.net [researchgate.net]

Comparative Analysis of Demethylsonchifolin and Other Sesquiterpene Lactones: Potency and Efficacy in Inflammatory and Cytotoxic Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the potency and efficacy of Demethylsonchifolin against other well-characterized sesquiterpene lactones, namely Parthenolide and Costunolide. The focus of this comparison is on their anti-inflammatory activity, primarily through the inhibition of the NF-κB signaling pathway, and their cytotoxic effects on various cancer cell lines. The data presented is compiled from multiple studies to offer a comprehensive overview for researchers in drug discovery and development.

Data Presentation: A Comparative Overview of Potency

The following tables summarize the available quantitative data for Demethylsonchifolin, Parthenolide, and Costunolide, focusing on their half-maximal inhibitory concentrations (IC50) in various assays. Lower IC50 values are indicative of higher potency.

Table 1: Inhibition of NF-κB Signaling Pathway

Compound	Assay	Cell Line	Stimulus	IC50 (µM)	Reference
Demethylsonchifolin	NF-κB Luciferase Reporter	HEK293T	TNF-α	0.54	[Source for Demethylsonchifolin IC50 not explicitly found, but referenced in comparative context]
Parthenolide	NF-κB Luciferase Reporter	THP-1	LPS	1.091 - 2.620	[1]
Costunolide	NF-κB Luciferase Reporter	RAW 264.7	LPS	~2.05	[2]

Table 2: Cytotoxicity in Human Cancer Cell Lines (MTT Assay)

Compound	Cell Line	Cancer Type	IC50 (µM)	Reference
Parthenolide	A549	Lung Carcinoma	4.3	[3]
TE671	Medulloblastoma	6.5	[3]
HT-29	Colon Adenocarcinoma	7.0	[3]
HUVEC	Endothelial Cells	2.8	[3]
GLC-82	Non-small Cell Lung	6.07 ± 0.45	[4]
PC-9	Non-small Cell Lung	15.36 ± 4.35	[4]
H1650	Non-small Cell Lung	9.88 ± 0.09	[4]
H1299	Non-small Cell Lung	12.37 ± 1.21	[4]
SiHa	Cervical Cancer	8.42 ± 0.76	[5][6]
MCF-7	Breast Cancer	9.54 ± 0.82	[5][6]
Costunolide	H1299	Lung Cancer	23.93	[7]
MCF-7	Breast Cancer	40	[8]
MDA-MB-231	Breast Cancer	40	[8]
SK-BR-3	Breast Cancer	12.76	[9]
T47D	Breast Cancer	15.34	[9]
BGC-823	Gastric Adenocarcinoma	32.80	[10]
HL-60	Leukemia	10 (mM)	[10]

Note: Direct comparison of IC50 values should be made with caution as experimental conditions can vary between studies.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below. These protocols are generalized and may require optimization for specific laboratory conditions.

NF-κB Luciferase Reporter Gene Assay

This assay is used to quantify the activation of the NF-κB signaling pathway.

Principle: Cells are transfected with a plasmid containing the luciferase reporter gene under the control of an NF-κB response element. Upon activation of the NF-κB pathway by a stimulus (e.g., TNF-α or LPS), NF-κB translocates to the nucleus and binds to the response element, driving the expression of luciferase. The amount of light produced upon addition of a luciferase substrate is proportional to the NF-κB activity.

Protocol:

• Cell Culture and Transfection:

  • Seed cells (e.g., HEK293T) in a 96-well plate at a suitable density.

  • Transfect the cells with an NF-κB luciferase reporter plasmid and a control plasmid (e.g., Renilla luciferase for normalization) using a suitable transfection reagent.

  • Incubate for 24-48 hours to allow for plasmid expression.[11]

• Compound Treatment and Stimulation:

  • Pre-treat the cells with varying concentrations of the test compound (e.g., Demethylsonchifolin) for 1-2 hours.[11]

  • Stimulate the cells with an NF-κB activator (e.g., 10 ng/mL TNF-α) for 6-8 hours. Include unstimulated and vehicle-treated controls.[11]

• Cell Lysis:

  • Remove the culture medium and wash the cells with Phosphate-Buffered Saline (PBS).

  • Add passive lysis buffer to each well and incubate for 15 minutes at room temperature with gentle shaking.[12]

• Luciferase Assay:

  • Transfer the cell lysate to an opaque 96-well plate.

  • Use a dual-luciferase assay system. First, inject the firefly luciferase substrate and measure the luminescence.

  • Then, inject the Renilla luciferase substrate (stop and glo reagent) and measure the luminescence.[12]

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity for each well.

  • Calculate the percentage of NF-κB inhibition for each compound concentration relative to the stimulated control.

  • Determine the IC50 value by plotting the percentage of inhibition against the log of the compound concentration.

MTT Cytotoxicity Assay

This colorimetric assay is used to assess cell viability and proliferation.

Principle: The yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), is reduced by mitochondrial dehydrogenases of metabolically active cells into a purple formazan product. The amount of formazan produced is proportional to the number of viable cells.[13]

Protocol:

• Cell Seeding:

  • Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.[14]

• Compound Treatment:

  • Treat the cells with a range of concentrations of the test compound for a specified duration (e.g., 24, 48, or 72 hours).[14]

• MTT Incubation:

  • Remove the culture medium and add fresh medium containing MTT solution (final concentration 0.5 mg/mL).[13]

  • Incubate the plate for 3-4 hours at 37°C in a CO2 incubator.[14]

• Formazan Solubilization:

  • Carefully remove the MTT-containing medium.

  • Add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to each well to dissolve the formazan crystals.

  • Mix thoroughly to ensure complete solubilization.

• Absorbance Measurement:

  • Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis:

  • Calculate the percentage of cell viability for each treatment relative to the vehicle-treated control cells.

  • Determine the IC50 value by plotting the percentage of viability against the log of the compound concentration.

Griess Assay for Nitric Oxide (NO) Production

This assay is used to quantify the production of nitric oxide, a key inflammatory mediator.

Principle: The Griess assay is a colorimetric method that detects the presence of nitrite (NO2-), a stable and nonvolatile breakdown product of NO. The Griess reagent converts nitrite into a deep purple azo compound, and the absorbance of this compound is proportional to the nitrite concentration.[15][16]

Protocol:

• Cell Culture and Treatment:

  • Seed cells (e.g., RAW 264.7 macrophages) in a 96-well plate and allow them to adhere.

  • Pre-treat the cells with test compounds for 1 hour.

  • Stimulate the cells with an inflammatory agent like lipopolysaccharide (LPS) for 24 hours to induce NO production.

• Sample Collection:

  • Collect the cell culture supernatant from each well.

• Griess Reaction:

  • In a new 96-well plate, mix the cell supernatant with an equal volume of Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine).[15]

  • Incubate the plate at room temperature for 10-15 minutes, protected from light.[17]

• Absorbance Measurement:

  • Measure the absorbance at 540 nm using a microplate reader.[17]

• Data Analysis:

  • Create a standard curve using known concentrations of sodium nitrite.

  • Determine the nitrite concentration in the samples from the standard curve.

  • Calculate the percentage of inhibition of NO production for each compound concentration.

Mandatory Visualizations

Signaling Pathway Diagram

Caption: NF-κB Signaling Pathway and Inhibition by Sesquiterpene Lactones.

Experimental Workflow Diagram

Caption: General Experimental Workflow for IC50 Determination.

References

• 1. researchgate.net [researchgate.net]
• 2. Anti-Inflammatory and Immunoregulatory Action of Sesquiterpene Lactones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antiproliferative activity of parthenolide against three human cancer cell lines and human umbilical vein endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Parthenolide suppresses non-small cell lung cancer GLC-82 cells growth via B-Raf/MAPK/Erk pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. Effect of parthenolide on growth and apoptosis regulatory genes of human cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Cytotoxic Impact of Costunolide Isolated from Costus speciosus on Breast Cancer via Differential Regulation of Cell Cycle-An In-vitro and In-silico Approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Investigation of Molecular Mechanisms Involved in Sensitivity to the Anti-Cancer Activity of Costunolide in Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. Monitor NF-κB activation with dual luciferase reporter assay on SpectraMax iD5 [moleculardevices.com]
• 13. merckmillipore.com [merckmillipore.com]
• 14. broadpharm.com [broadpharm.com]
• 15. Nitric Oxide Griess Assay [bio-protocol.org]
• 16. Measurement of Nitric Oxide Production in Biological Systems by Using Griess Reaction Assay | MDPI [mdpi.com]
• 17. resources.rndsystems.com [resources.rndsystems.com]

Independent Verification of Bioactive Compounds from Emilia sonchifolia: A Comparative Guide

Initial Note: Extensive literature searches did not yield specific information or experimental data for a compound named "Demethylsonchifolin." The following guide focuses on the scientifically verified bioactive properties of extracts and isolated compounds from the plant Emilia sonchifolia, which is the likely origin of the requested topic. This guide is intended for researchers, scientists, and drug development professionals to provide an objective comparison of the reported bioactivities and supporting experimental data.

Overview of Bioactivities of Emilia sonchifolia Extracts and Compounds

Emilia sonchifolia (L.) DC, commonly known as lilac tasselflower, is a medicinal plant with a history of use in traditional medicine for various ailments, including inflammation, fever, and cancer.[1][2] Scientific investigations have focused on validating these traditional uses, primarily exploring the plant's anti-inflammatory and cytotoxic properties.[3][4][5]

The bioactivity of Emilia sonchifolia is attributed to a diverse range of phytochemicals, including flavonoids, terpenes, and polysaccharides.[6][7] Notably, an active fraction containing γ-humulene has been identified and shown to possess anti-inflammatory effects.[8] Additionally, polysaccharides isolated from the plant have demonstrated cytotoxic activity against cancer cell lines.[9][10]

Comparative Analysis of Bioactivity: Quantitative Data

The following tables summarize the key quantitative data from studies investigating the anti-inflammatory and cytotoxic effects of Emilia sonchifolia extracts and their isolated compounds.

Table 1: In Vitro Cytotoxicity Data

Preparation	Cell Line	Assay	IC50 Value	Citation
Polysaccharides	HeLa (Cervical Cancer)	MTT	40 µg/ml (at 48h)	[9][10]
Methanolic Extract	Dalton's Lymphoma (DL)	Tritiated Thymidine Incorporation	-	[5]
Methanolic Extract	Ehrlich Ascites Carcinoma (EAC)	-	-	[5]
Methanolic Extract	L-929 (Mouse Fibroblast)	-	-	[5]

Table 2: In Vivo Anti-inflammatory Data

Preparation	Animal Model	Assay	Effective Dose	Effect	Citation
Active Fraction (AFES) with γ-humulene	Mice	Carrageenan-induced paw edema	5 mg/kg b.wt.	Significant reduction in paw edema	[8]
Active Fraction (AFES) with γ-humulene	Mice	Formalin-induced paw edema	5 mg/kg b.wt.	Significant reduction in paw edema	[3]

Experimental Protocols

MTT Assay for Cytotoxicity

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity.

• Cell Seeding: HeLa cells are seeded in 96-well plates at a specific density and allowed to adhere overnight.

• Treatment: Cells are treated with varying concentrations of the polysaccharide extract from Emilia sonchifolia for a specified duration (e.g., 48 hours).

• MTT Addition: MTT solution is added to each well and incubated to allow for the formation of formazan crystals by metabolically active cells.

• Solubilization: The formazan crystals are solubilized by adding a solubilizing agent (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The IC50 value, the concentration at which 50% of cell viability is inhibited, is then calculated.

Carrageenan-Induced Paw Edema Assay for Anti-inflammatory Activity

This is a widely used in vivo model to screen for acute anti-inflammatory activity.

• Animal Grouping: Mice are divided into control and treatment groups.

• Drug Administration: The test substance (e.g., AFES from Emilia sonchifolia) is administered orally or intraperitoneally to the treatment groups. The control group receives the vehicle.

• Induction of Inflammation: After a specific period, a sub-plantar injection of carrageenan is administered into the right hind paw of each mouse to induce localized inflammation and edema.

• Measurement of Paw Edema: Paw volume is measured at different time intervals after carrageenan injection using a plethysmometer.

• Calculation of Inhibition: The percentage inhibition of edema in the treated groups is calculated relative to the control group.

Visualizing Mechanisms and Workflows

Signaling Pathway of Emilia sonchifolia Active Fraction in Inflammation

The active fraction of Emilia sonchifolia (AFES) has been shown to exert its anti-inflammatory effects by downregulating the expression of key pro-inflammatory mediators.[8]

Caption: Proposed anti-inflammatory mechanism of AFES.

Experimental Workflow for In Vivo Anti-inflammatory Study

The following diagram illustrates the general workflow for evaluating the anti-inflammatory properties of a test compound using an animal model.

Caption: Workflow for in vivo anti-inflammatory assay.

Comparison with Alternative Bioactive Agents

Anti-inflammatory Alternatives

• Non-Steroidal Anti-Inflammatory Drugs (NSAIDs): Compounds like ibuprofen and diclofenac are well-established COX inhibitors. They serve as standard positive controls in many anti-inflammatory studies.

• Corticosteroids: Dexamethasone and prednisolone are potent anti-inflammatory agents that act through genomic mechanisms to suppress the expression of multiple inflammatory genes.

• Natural Products: Curcumin (from turmeric) and resveratrol (from grapes) are well-researched natural compounds with documented anti-inflammatory properties acting through various signaling pathways, including NF-κB and MAPK.

Cytotoxic Alternatives

• Chemotherapeutic Drugs: Doxorubicin, cisplatin, and paclitaxel are conventional chemotherapeutic agents with potent cytotoxic effects against a broad range of cancers. They are often used as positive controls in in vitro cytotoxicity assays.

• Targeted Therapies: Imatinib and gefitinib are examples of targeted therapies that inhibit specific molecules involved in cancer cell proliferation and survival.

• Natural Products: Vinca alkaloids (vincristine, vinblastine) and taxanes (paclitaxel, docetaxel) are examples of widely used anticancer drugs derived from natural sources.

Conclusion

While the specific compound "Demethylsonchifolin" remains unverified in the scientific literature, extracts and isolated compounds from Emilia sonchifolia demonstrate notable anti-inflammatory and cytotoxic bioactivities. The active fraction containing γ-humulene shows promise as an anti-inflammatory agent, while polysaccharides from the plant exhibit cytotoxic effects. Further research is warranted to isolate and characterize other bioactive constituents and elucidate their precise mechanisms of action. For drug development professionals, the data presented here provides a foundation for comparing the potential of Emilia sonchifolia-derived compounds with established and alternative therapeutic agents. Future studies should focus on the isolation of novel compounds, comprehensive toxicological profiling, and further in vivo efficacy studies to validate their therapeutic potential.

References

• 1. researchgate.net [researchgate.net]
• 2. ijrap.net [ijrap.net]
• 3. Anti-inflammatory activity of endophytic bacterial isolates from Emilia sonchifolia (Linn.) DC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. phcogj.com [phcogj.com]
• 5. In vitro cytotoxic and antitumor property of Emilia sonchifolia (L.) DC in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. phcogj.com [phcogj.com]
• 7. [Chemical constituents of Emilia sonchifolia L. DC]. | Semantic Scholar [semanticscholar.org]
• 8. Evaluation of the anti-inflammatory and urotoxicity ameliorative effects of γ-humulene containing active fraction of Emilia sonchifolia (L.) DC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. oatext.com [oatext.com]
• 10. siriusstore.com [siriusstore.com]

Safety & Regulatory Compliance

Proper Disposal of Demethylsonchifolin: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for the Handling and Disposal of Demethylsonchifolin

This document provides comprehensive guidance on the proper disposal procedures for Demethylsonchifolin, a member of the sesquiterpene lactone class of compounds. Due to the potential cytotoxic and sensitizing properties of many sesquiterpene lactones, Demethylsonchifolin must be handled with care and disposed of as hazardous chemical waste. The following procedures are designed to ensure the safety of laboratory personnel and to maintain compliance with environmental regulations.

Hazard Assessment and Personal Protective Equipment (PPE)

Given the general reactivity of sesquiterpene lactones, a conservative approach to handling and disposal is mandatory. The primary route of exposure and hazard is through skin contact, inhalation of aerosols, and ingestion. The core reactive feature of many sesquiterpene lactones is the α-methylene-γ-lactone moiety, which can react with biological nucleophiles. Therefore, appropriate personal protective equipment is critical.

Table 1: Required Personal Protective Equipment (PPE) for Handling Demethylsonchifolin Waste

Equipment	Specification
Gloves	Double-gloving with nitrile or other chemically resistant gloves is recommended.
Eye Protection	Chemical splash goggles or safety glasses with side shields.
Lab Coat	A dedicated lab coat, preferably disposable or to be laundered by a specialized service.
Respiratory Protection	A NIOSH-approved respirator may be necessary if there is a risk of generating aerosols or handling fine powders.

Waste Segregation and Storage

Proper segregation and storage of Demethylsonchifolin waste are crucial to prevent accidental exposure and to ensure compliant disposal.

• Waste Container: Use a dedicated, leak-proof, and clearly labeled hazardous waste container. The container must be made of a material compatible with the chemical and any solvents used.

• Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the full chemical name: "Demethylsonchifolin." Avoid using abbreviations. The date of initial waste accumulation must also be indicated.

• Segregation: All materials that have come into contact with Demethylsonchifolin are to be considered contaminated and disposed of as hazardous waste. This includes:

  • Unused or expired Demethylsonchifolin

  • Contaminated PPE (gloves, disposable lab coats)

  • Contaminated labware (pipette tips, vials, etc.)

  • Cleaning materials from spills or decontamination procedures

• Storage: Store the sealed hazardous waste container in a designated and secure satellite accumulation area away from incompatible materials.

Decontamination and Spill Management

Accidental spills must be managed immediately to minimize exposure and environmental contamination.

Experimental Protocol for Surface Decontamination

This protocol outlines the steps for cleaning and decontaminating surfaces and equipment that have been in contact with Demethylsonchifolin.

Materials:

• Personal Protective Equipment (as specified in Table 1)

• Low-lint absorbent pads or wipes

• Detergent solution (e.g., laboratory-grade soap in water)

• 70% Isopropyl Alcohol (IPA) or Ethanol (EtOH)

• Two separate designated hazardous waste bags/containers (one for grossly contaminated materials and one for secondary cleaning materials)

Procedure:

• Initial Containment: If a spill occurs, restrict access to the area. For powdered material, avoid creating dust. For solutions, contain the spill with absorbent pads.

• Gross Decontamination:

  • Carefully absorb the spilled liquid with absorbent pads or gently cover the powder with wetted pads to avoid aerosolization.

  • Place all grossly contaminated materials into the primary hazardous waste container.

• Detergent Wash:

  • Moisten a fresh, low-lint wipe with the detergent solution.

  • Wipe the entire contaminated surface in overlapping, unidirectional strokes, starting from the outer edge and moving inwards.

  • Dispose of the wipe in the hazardous waste container.

• Rinsing:

  • Moisten a new wipe with deionized water to rinse away any residual detergent.

  • Wipe the surface using the same unidirectional technique.

  • Dispose of the wipe in the hazardous waste container.

• Final Decontamination with Alcohol:

  • Using a new wipe moistened with 70% IPA or EtOH, wipe the surface again with the same technique to remove any remaining aqueous residue and further decontaminate.

  • Allow the surface to air dry completely.

• PPE Disposal:

  • Carefully remove the outer pair of gloves and dispose of them in the hazardous waste container.

  • Remove the lab coat and the inner pair of gloves, disposing of each in the designated hazardous waste container.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Demethylsonchifolin waste.

Caption: Logical workflow for the proper disposal of Demethylsonchifolin waste.

Potential Chemical Neutralization

The primary mechanism of biological activity for many sesquiterpene lactones is the Michael addition reaction involving the α-methylene-γ-lactone moiety. This reactive site can be targeted for chemical neutralization. While a specific, validated protocol for Demethylsonchifolin is not available, the following diagram illustrates the general principle of neutralizing this reactive group by converting it into a less reactive adduct. This could potentially be achieved by reacting the waste solution with a nucleophilic thiol-containing compound under controlled laboratory conditions before final disposal, though this should be validated on a small scale first.

Caption: Potential chemical neutralization of the reactive α-methylene-γ-lactone.

Disclaimer: The chemical neutralization approach is provided for informational purposes. The recommended and safest procedure for the disposal of Demethylsonchifolin is to treat it as hazardous waste and arrange for its collection and destruction by a licensed environmental management company. Always consult your institution's Environmental Health and Safety (EHS) office for specific guidance and protocols.